N-Nitroso Tizanidine

Core Science & Biosynthesis

An In-depth Technical Guide to N-Nitroso Tizanidine Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the N-Nitroso Tizanidine impurity, a potential nitrosamine (B1359907) impurity in the muscle relaxant Tizanidine. Nitrosamine impurities are a class of compounds of significant concern to the pharmaceutical industry and regulatory bodies due to their potential carcinogenic properties. This document delves into the chemical properties, potential for formation, and analytical methodologies for the detection and quantification of N-Nitroso Tizanidine. Detailed experimental protocols for attempted synthesis and proposed analytical methods are provided to aid researchers and drug development professionals in risk assessment and control strategy development.

Introduction to N-Nitroso Tizanidine

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting α2-adrenergic agonist used to treat muscle spasticity. The formation of nitrosamine impurities in pharmaceutical products is a critical quality and safety concern. These impurities can arise from the reaction of secondary or tertiary amines with nitrosating agents (such as nitrous acid, which can be formed from nitrites in the presence of acid). Given that the Tizanidine molecule contains a secondary amine group within its imidazoline (B1206853) ring, there is a theoretical potential for the formation of N-Nitroso Tizanidine.

This guide will explore the available scientific information regarding this specific impurity, with a focus on its chemical characteristics, the likelihood of its formation, and the analytical techniques required for its control.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of N-Nitroso Tizanidine is fundamental for its synthesis as a reference standard and for the development of appropriate analytical methods.

Property	Value	Source
IUPAC Name	5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine	[4]
Molecular Formula	C₉H₇ClN₆OS
Molecular Weight	282.71 g/mol
CAS Number	Not Available
Appearance	(Predicted) Yellow to orange solid	General knowledge of nitrosamines
Solubility	(Predicted) Soluble in organic solvents like methanol, acetonitrile, and dichloromethane (B109758)	General knowledge of nitrosamines
Storage	2-8 °C in a well-closed container	[2]

Synthesis and Formation

Potential Formation Pathway

The formation of N-Nitroso Tizanidine would theoretically involve the nitrosation of the secondary amine in the imidazoline ring of the Tizanidine molecule. This reaction typically requires a nitrosating agent, such as nitrous acid (HNO₂), which can be formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.

Figure 1: Potential formation pathway of N-Nitroso Tizanidine.

Likelihood of Formation and Synthesis Attempts

Despite the theoretical potential for formation, reports indicate that N-Nitroso Tizanidine is not readily formed. A "Synthesis Failure Report" based on rigorous forced nitrosation assays (Nitrosation Assay Procedure or NAP test) concluded that Tizanidine does not easily undergo nitrosation under the expected conditions. This suggests that the risk of N-Nitroso Tizanidine formation is significantly low.

The reduced reactivity of the secondary amine in the imidazoline ring of Tizanidine towards nitrosation can be attributed to electronic factors. The lone pair of electrons on the nitrogen atom is delocalized within the guanidinium-like system of the 2-aminoimidazoline (B100083) group, making it less available for electrophilic attack by the nitrosonium ion (NO⁺).

Detailed Experimental Protocol for Attempted Synthesis (Forced Nitrosation)

The following is a detailed, hypothetical protocol for the attempted synthesis of N-Nitroso Tizanidine under forced conditions, based on general procedures for nitrosamine formation.

Objective: To attempt the synthesis of N-Nitroso Tizanidine from Tizanidine hydrochloride under forced nitrosation conditions.

Materials:

• Tizanidine hydrochloride

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl), 1 M

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Analytical balance

• pH meter

Procedure:

• Dissolution of Tizanidine: In a 100 mL round-bottom flask, dissolve 1.0 g of Tizanidine hydrochloride in 20 mL of deionized water with stirring.

• Acidification and Cooling: Cool the solution to 0-5 °C using an ice bath. Slowly add 1 M HCl dropwise to adjust the pH of the solution to approximately 3.0.

• Preparation of Nitrosating Agent: In a separate beaker, dissolve a 5-fold molar excess of sodium nitrite in 10 mL of deionized water.

• Nitrosation Reaction: Add the sodium nitrite solution dropwise to the cooled Tizanidine solution over 30 minutes, maintaining the temperature between 0-5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 2 hours, and then let it slowly warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS if a reference standard is available.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Neutralize the mixture by carefully adding saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer three times with 30 mL portions of dichloromethane.

  • Combine the organic layers and wash with 20 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Analysis: Analyze the resulting residue by LC-MS, GC-MS, and NMR to identify the presence of N-Nitroso Tizanidine.

Analytical Methodologies

The detection and quantification of nitrosamine impurities at trace levels require highly sensitive and specific analytical methods. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most commonly employed techniques.

Figure 2: General analytical workflow for N-Nitroso Tizanidine impurity analysis.

Proposed LC-MS/MS Method

LC-MS/MS is a highly sensitive and selective technique for the analysis of non-volatile nitrosamines.

Sample Preparation:

• Accurately weigh 100 mg of Tizanidine drug substance into a 10 mL volumetric flask.

• Add 8 mL of diluent (50:50 methanol:water) and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and make up the volume with the diluent.

• Centrifuge an aliquot of the solution at 5000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an LC vial.

Chromatographic Conditions:

Parameter	Proposed Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Time (min)
0.0
5.0
7.0
7.1
10.0
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions:

Parameter	Proposed Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z 283.0
Product Ions (Q3)	To be determined by infusion of a reference standard. Likely fragments would involve the loss of the nitroso group (-NO) or fragmentation of the imidazoline ring.
Collision Energy	To be optimized
Dwell Time	100 ms

Proposed GC-MS Method

GC-MS is suitable for the analysis of volatile and thermally stable nitrosamines. The suitability for N-Nitroso Tizanidine would need to be confirmed, as it may not be sufficiently volatile or stable for this technique.

Sample Preparation:

• Accurately weigh 100 mg of Tizanidine drug substance into a 15 mL centrifuge tube.

• Add 5 mL of dichloromethane and vortex for 5 minutes.

• Centrifuge at 5000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of dichloromethane and transfer to a GC vial.

Chromatographic Conditions:

Parameter	Proposed Value
Column	Mid-polarity capillary column (e.g., DB-624 or equivalent, 30 m x 0.25 mm, 1.4 µm)
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Mode	Splitless
Oven Program	50 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min)

Mass Spectrometric Conditions:

Parameter	Proposed Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Scan Mode	Selected Ion Monitoring (SIM) or MRM if using a triple quadrupole MS
Monitored Ions	To be determined from the mass spectrum of a reference standard. The molecular ion (m/z 282) and characteristic fragment ions would be monitored.

Method Validation

Any analytical method developed for the quantification of N-Nitroso Tizanidine must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.

Figure 3: Logical relationship of analytical method validation parameters.

Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as the API, other impurities, and degradation products.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is typically assessed by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Conclusion

N-Nitroso Tizanidine is a theoretically possible but unlikely impurity in Tizanidine drug substance and product. Forced degradation studies have shown that Tizanidine is resistant to nitrosation, likely due to the electronic delocalization within the 2-aminoimidazoline moiety. For risk assessment and control, highly sensitive analytical methods such as LC-MS/MS are recommended. The proposed methods and protocols in this guide provide a strong foundation for researchers and drug development professionals to address the potential presence of this impurity and ensure the safety and quality of Tizanidine-containing pharmaceuticals. The use of a well-characterized N-Nitroso Tizanidine reference standard is essential for method development, validation, and routine analysis.[4]

References

• 1. agilent.com [agilent.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. agilent.com [agilent.com]
• 4. veeprho.com [veeprho.com]

Chemical structure of N-Nitroso Tizanidine

An In-depth Technical Guide on the Chemical Structure of N-Nitroso Tizanidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant.[1] The presence of N-nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and drug manufacturers due to their classification as probable human carcinogens.[2] Consequently, N-Nitroso Tizanidine is primarily studied as a potential impurity that could form during the synthesis or storage of Tizanidine.[1] It is formed from the reaction of the secondary amine present in the Tizanidine structure with a nitrosating agent.[1]

This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical methodologies related to N-Nitroso Tizanidine. The compound is available as a fully characterized reference standard for analytical method development, validation, and quality control applications in the pharmaceutical industry.[3][4] Notably, risk assessment studies involving rigorous forced nitrosation tests have suggested that N-Nitroso Tizanidine does not form readily, indicating a potentially low risk of its presence in the final drug product.[5]

Chemical Structure and Identification

N-Nitroso Tizanidine is structurally characterized by the addition of a nitroso group (-N=O) to the nitrogen atom within the 4,5-dihydro-1H-imidazol-2-yl moiety of the parent drug, Tizanidine.

Chemical Identity

Identifier	Value
IUPAC Name	N-(5-chlorobenzo[c][3][4][5]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide[1][5][6][7]
Alternate Name	5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][3][4][5]thiadiazol-4-amine[4][8]
Molecular Formula	C₉H₇ClN₆OS[1][3][4][5]
SMILES	O=NN(C1=NCCN1)C2=C(Cl)C=CC3=NSN=C32[9]
Alternate SMILES	ClC1=C(N(N=O)C2=NCCN2)C3=NSN=C3C=C1[6]
InChI	InChI=1S/C9H7ClN6OS/c10-5-1-2-6-8(14-18-13-6)7(5)12-9-11-3-4-16(9)15-17/h1-2H,3-4H2,(H,11,12)[10]

| CAS Number | Not Available (NA)[1][3][4][5] |

Physicochemical and Analytical Data

The following table summarizes the key quantitative data available for N-Nitroso Tizanidine, which is crucial for its use as an analytical reference standard.

Property	Value	Source
Molecular Weight	282.71 g/mol	[1][3][4][5]
Purity by HPLC	97.07%	[11]
Appearance	Yellow Powder	[12]

Experimental Protocols

Detailed experimental protocols are essential for the synthesis and characterization of N-Nitroso Tizanidine, particularly in the context of risk assessment and impurity profiling in Tizanidine drug products.

Synthesis: Forced Nitrosation Study (Representative Protocol)

Forced degradation studies, or Nitrosamine (B1359907) Assessment Program (NAP) tests, are conducted to evaluate the potential for nitrosamine formation under exaggerated conditions.[5] The following is a representative protocol for the attempted synthesis of N-Nitroso Tizanidine.

Objective: To determine if Tizanidine can be converted to N-Nitroso Tizanidine under forced nitrosating conditions.

Materials:

• Tizanidine Hydrochloride

• Sodium Nitrite (B80452) (NaNO₂)

• Hydrochloric Acid (HCl) or other suitable acid

• Dichloromethane (B109758) (DCM) or other suitable organic solvent

• Deionized Water

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve Tizanidine HCl in deionized water in a round-bottom flask. Cool the solution in an ice bath to 0-5 °C.

• Acidification: Slowly add a stoichiometric excess of hydrochloric acid to the solution while maintaining the low temperature.

• Nitrosation: Prepare a solution of sodium nitrite in deionized water. Add this solution dropwise to the acidic Tizanidine solution over 30-60 minutes. The molar ratio of sodium nitrite to Tizanidine should be significantly high (e.g., 10:1) to represent forced conditions.

• Reaction Monitoring: Stir the reaction mixture vigorously at 0-5 °C for 2-4 hours. Monitor the reaction progress by taking aliquots and analyzing them via High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is deemed complete or has run for the designated time, quench the reaction by slowly adding a saturated solution of sodium bicarbonate until the pH is neutral or slightly basic.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like dichloromethane (3x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent in vacuo at a low temperature (<30 °C) to yield the crude product.

• Purification (if necessary): If N-Nitroso Tizanidine is formed, it can be purified using column chromatography on silica (B1680970) gel.

Characterization and Quantification Protocols

As a reference standard, N-Nitroso Tizanidine must be thoroughly characterized to confirm its identity and purity.[10]

3.2.1 High-Performance Liquid Chromatography (HPLC)

• Objective: To determine the purity of the compound.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at an appropriate wavelength determined by a UV scan.

• Analysis: The purity is calculated based on the area percentage of the principal peak relative to all other peaks in the chromatogram.

3.2.2 Liquid Chromatography-Mass Spectrometry (LC-MS)

• Objective: To confirm the molecular weight and structure of the compound.

• LC Conditions: Similar to the HPLC method described above.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Analysis: The mass spectrum should show a prominent ion peak corresponding to the protonated molecule [M+H]⁺ at m/z 283.7.[12] The isotopic pattern for the presence of one chlorine atom should also be observable.

3.2.3 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate and confirm the chemical structure.

• Solvent: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) or deuterated chloroform (B151607) (CDCl₃).

• Spectra:

  • ¹H NMR: Will confirm the presence and connectivity of protons. Key signals would include those for the aromatic protons and the methylene (B1212753) protons of the imidazoline (B1206853) ring.

  • ¹³C NMR: Will identify all unique carbon atoms in the molecule.

• Analysis: The chemical shifts, multiplicities, and coupling constants are compared against the expected structure. The presence of the nitroso group will induce characteristic shifts in the adjacent nuclei compared to the parent Tizanidine molecule.

3.2.4 Infrared (IR) Spectroscopy

• Objective: To identify characteristic functional groups.

• Method: Attenuated Total Reflectance (ATR) or KBr pellet.

• Analysis: The spectrum should be analyzed for characteristic absorption bands. Key bands for nitrosamines typically appear in the 1430-1500 cm⁻¹ (N=O stretch) and 1000-1100 cm⁻¹ (N-N stretch) regions.[13]

Workflow for Nitrosamine Impurity Risk Assessment

The evaluation of N-Nitroso Tizanidine as a potential impurity follows a logical workflow guided by regulatory expectations. This process is critical for ensuring the safety and quality of the Tizanidine drug product.

Caption: Logical workflow for the risk assessment of N-Nitroso Tizanidine impurity.

References

• 1. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. osti.gov [osti.gov]
• 3. N-Nitroso Tizanidine | Axios Research [axios-research.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. veeprho.com [veeprho.com]
• 6. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 7. N-Nitroso Tizanidine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 8. anaxlab.com [anaxlab.com]
• 9. N-Nitroso Tizanidine USP Related Compound B | SynZeal [synzeal.com]
• 10. veeprho.com [veeprho.com]
• 11. clearsynth.com [clearsynth.com]
• 12. Isolation and Characterization of a Process Impurity in Tizanidine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 13. apps.dtic.mil [apps.dtic.mil]

Carcinogenic Potential of Tizanidine Nitrosamine Impurities: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant concern for regulatory bodies and the pharmaceutical industry due to their classification as probable human carcinogens. This technical guide provides a comprehensive overview of the current understanding of the carcinogenic potential of nitrosamine impurities found in tizanidine (B1208945), a centrally acting α2-adrenergic agonist used as a muscle relaxant. This document outlines the known tizanidine nitrosamine impurities, regulatory limits, and the toxicological basis for these limits. Furthermore, it details experimental protocols for the assessment of mutagenicity and carcinogenicity and explores the potential pathways of formation, degradation, and metabolic activation leading to carcinogenesis.

Tizanidine and its Nitrosamine Impurities

Tizanidine's chemical structure contains a secondary amine group, which is susceptible to nitrosation, leading to the formation of N-nitroso-tizanidine impurities. Several such impurities have been identified, with regulatory bodies establishing acceptable intake limits for at least one.

Identified Tizanidine Nitrosamine Impurities

Several nitrosamine impurities related to tizanidine have been synthesized and are available as reference standards for analytical purposes. These are crucial for the development and validation of methods to detect and quantify their presence in tizanidine drug substances and products. The primary identified impurity for which a regulatory limit has been established is:

• N-nitroso-tizanidine Impurity 3: 5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine[4][5][6][7][8][9].

Other potential nitrosamine impurities of tizanidine that have been identified include:

• N-nitroso-tizanidine Impurity 1: N-(5-chlorobenzo[c][1][2][3]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide[7][8].

• N-nitroso-tizanidine Impurity 2: N-(5-chlorobenzo[c][1][2][3]thiadiazol-4-yl)-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)acetamide[10].

Quantitative Data and Regulatory Limits

Regulatory agencies, such as the European Medicines Agency (EMA), have established acceptable intake (AI) limits for specific nitrosamine impurities to control the potential carcinogenic risk to patients. These limits are based on toxicological data, often derived from rodent carcinogenicity studies (TD50 values) or, in the absence of such data, through read-across approaches from structurally similar nitrosamines with known carcinogenic potency[11][12].

Impurity Name	Chemical Name	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit	Reference
N-nitroso-tizanidine Impurity 3	5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine	1300	Not publicly available; likely derived from read-across or other toxicological assessment.	[4]

Note: The specific TD50 value and the detailed toxicological data used by the EMA to establish this AI limit are not publicly available. The limit is part of a broader regulatory effort to control nitrosamine impurities in medicines[10][13][14][15]. A material safety data sheet for a tizanidine nitrosamine impurity indicates that no carcinogenicity data is available, highlighting the reliance on read-across and other predictive methods.

Formation and Degradation Pathways

The formation of nitrosamine impurities can occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the drug product, or upon storage. The primary mechanism involves the reaction of a secondary or tertiary amine with a nitrosating agent.

Formation of N-nitroso-tizanidine

Tizanidine, containing a secondary amine within its imidazoline (B1206853) ring, is susceptible to nitrosation. The likely pathway for the formation of N-nitroso-tizanidine impurities is the reaction of tizanidine with residual nitrites under acidic conditions. Sources of nitrites can include excipients, water, or degradation of other components.

Figure 1: General formation pathway of N-nitroso-tizanidine impurities.

A study on forced degradation of tizanidine hydrochloride indicated stability under acid/alkaline hydrolysis, oxidation, and thermal stress; however, this study did not specifically investigate nitrosamine formation in the presence of a nitrosating agent[16][17][18]. Another study demonstrated that various drugs can react with nitrite (B80452) to form N-nitroso compounds, and a kinetic study on the reaction of sodium nitrite with neurotransmitters highlights the plausibility of such reactions under physiological conditions[19][20][21].

Degradation of N-nitroso-tizanidine

Limited specific information is available on the degradation pathways of tizanidine nitrosamine impurities. In general, nitrosamines can degrade under various conditions, such as exposure to UV light or strong oxidizing agents. The stability of these impurities in the final drug product under different storage conditions is a critical factor in risk assessment.

Carcinogenic Mechanism: Metabolic Activation and DNA Adduct Formation

N-nitrosamines are generally not directly carcinogenic but require metabolic activation to exert their genotoxic effects. This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.

The proposed metabolic activation pathway for N-nitroso-tizanidine, based on the general mechanism for nitrosamines, is as follows:

• α-Hydroxylation: CYP enzymes, such as CYP2E1 and CYP2A6, catalyze the hydroxylation of the carbon atom adjacent (alpha) to the nitroso group[22][23].

• Formation of an Unstable Intermediate: The resulting α-hydroxy nitrosamine is unstable and spontaneously decomposes.

• Generation of a Diazonium Ion: This decomposition releases an aldehyde and forms a highly reactive diazonium ion.

• DNA Adduct Formation: The diazonium ion is a potent electrophile that can alkylate DNA bases (e.g., guanine, adenine), forming DNA adducts[23][24][25][26][27][28].

• Mutagenesis and Carcinogenesis: If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to miscoding during DNA replication, resulting in mutations in critical genes (e.g., oncogenes and tumor suppressor genes) and ultimately initiating carcinogenesis[24][25][26].

Figure 2: Proposed signaling pathway for the carcinogenesis of N-nitroso-tizanidine.

Experimental Protocols for Carcinogenicity Assessment

Assessing the carcinogenic potential of nitrosamine impurities involves a tiered approach, starting with in vitro mutagenicity assays and potentially followed by in vivo carcinogenicity studies.

In Vitro Mutagenicity: Enhanced Ames Test

The bacterial reverse mutation assay, or Ames test, is a widely used method to assess the mutagenic potential of chemical compounds. For nitrosamines, an "enhanced" protocol is recommended due to the metabolic activation requirements of this class of compounds.

Objective: To determine the potential of a tizanidine nitrosamine impurity to induce gene mutations in bacterial strains.

Methodology:

• Test Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and an Escherichia coli strain (e.g., WP2 uvrA) are used. These strains are selected to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 fraction). For nitrosamines, it is recommended to use S9 fractions from both rat and hamster liver, as the metabolic profiles can differ. The S9 mix contains the necessary cofactors for CYP enzyme activity.

• Test Procedure (Pre-incubation Method):

  • The test compound (tizanidine nitrosamine impurity) at various concentrations is pre-incubated with the bacterial tester strain and the S9 mix (or buffer for the non-activation condition) at 37°C for a defined period (e.g., 20-30 minutes).

  • Molten top agar (B569324) is added to the mixture.

  • The entire mixture is poured onto minimal glucose agar plates.

  • The plates are incubated at 37°C for 48-72 hours.

• Data Analysis: The number of revertant colonies (colonies that have regained the ability to grow on the minimal medium) is counted for each concentration of the test compound and compared to the negative (solvent) control. A substance is considered mutagenic if it causes a concentration-dependent increase in the number of revertant colonies.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Oxidation of Methyl and Ethyl Nitrosamines by Cytochromes P450 2E1 and 2B1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. veeprho.com [veeprho.com]
• 7. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 8. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 9. N-(5-Chlorobenzo[c][1,2,5]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide|BLD Pharm [bldpharm.com]
• 10. Nitrosamine impurities: guidance for marketing authorisation holders | European Medicines Agency (EMA) [ema.europa.eu]
• 11. fda.gov [fda.gov]
• 12. fda.gov [fda.gov]
• 13. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 14. gmp-publishing.com [gmp-publishing.com]
• 15. ema.europa.eu [ema.europa.eu]
• 16. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 17. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Kinetic study on the reaction of sodium nitrite with neurotransmitters secreted in the stomach - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 24. DNA adduct formation from tobacco-specific N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. hesiglobal.org [hesiglobal.org]
• 27. researchgate.net [researchgate.net]
• 28. DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways - PMC [pmc.ncbi.nlm.nih.gov]

N-Nitroso Tizanidine: A Comprehensive Technical Review of its Properties, Formation, and Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitroso Tizanidine, a potential nitrosamine (B1359907) impurity of the muscle relaxant Tizanidine. Due to the limited availability of specific data for this compound, this document leverages a read-across approach from structurally similar nitrosamines and general knowledge of this class of compounds to discuss its properties, potential formation pathways, analytical detection methodologies, and toxicological assessment.

Introduction to N-Nitroso Tizanidine

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting α2-adrenergic agonist used for the management of spasticity. Nitrosamine impurities in pharmaceuticals are a significant concern for regulatory bodies and manufacturers due to their classification as probable human carcinogens. The formation of N-Nitroso Tizanidine can theoretically occur through the reaction of the secondary amine moiety in the Tizanidine molecule with nitrosating agents.[1]

While N-Nitroso Tizanidine is listed as a potential impurity and is available as a reference standard from several suppliers for analytical purposes, a dedicated CAS number has not been assigned, and at least one report indicates that attempts to synthesize this impurity under forced nitrosating conditions (Nitrosamine Assessment Procedure - NAP tests) were unsuccessful.[2][3] This suggests that the formation of N-Nitroso Tizanidine may not be favorable under typical conditions.[2]

Chemical and Physical Properties

Property	Value	Source(s)
Chemical Name	N-(5-chlorobenzo[c][4][5][6]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide	[1]
Molecular Formula	C₉H₇ClN₆OS	[7]
Molecular Weight	282.71 g/mol	[7]
CAS Number	Not Assigned
Appearance	Not specified (typically available as a reference material)
Solubility	Not specified
Melting Point	Not specified
Boiling Point	Not specified

Potential Formation Pathway

N-Nitroso Tizanidine can theoretically be formed from the reaction of Tizanidine with a nitrosating agent, such as nitrous acid (HNO₂), which can be formed in situ from nitrites (e.g., sodium nitrite) under acidic conditions. The secondary amine group in the imidazoline (B1206853) ring of Tizanidine is susceptible to nitrosation.

Figure 1: Potential formation pathway of N-Nitroso Tizanidine.

Experimental Protocols

Analytical Detection and Quantification

While a specific validated analytical method for N-Nitroso Tizanidine has not been published, methodologies for the detection of other nitrosamine impurities in pharmaceuticals are well-established and can be adapted. A high-sensitivity LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method is the most appropriate technique for the trace-level detection and quantification of this potential impurity.

Objective: To develop and validate a sensitive and specific LC-MS/MS method for the determination of N-Nitroso Tizanidine in Tizanidine drug substance and drug product.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UPLC) system.

• Tandem Mass Spectrometer (e.g., Triple Quadrupole) with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI).

Chromatographic Conditions (Representative):

• Column: A C18 stationary phase with appropriate dimensions (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Methanol (B129727) or Acetonitrile.

• Gradient Elution: A suitable gradient to resolve N-Nitroso Tizanidine from the Tizanidine API and other potential impurities.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5-10 µL.

Mass Spectrometric Conditions (Hypothetical):

• Ionization Mode: Positive Ion Electrospray (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (Q1): m/z 283.0 (corresponding to [M+H]⁺ of N-Nitroso Tizanidine).

  • Product Ions (Q3): At least two specific product ions would need to be determined through infusion of a reference standard.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

Sample Preparation:

• Accurately weigh a suitable amount of the Tizanidine drug substance or powdered tablets.

• Dissolve in a suitable diluent (e.g., methanol or a mixture of mobile phases).

• Vortex and/or sonicate to ensure complete dissolution.

• Centrifuge to remove any undissolved excipients.

• Filter the supernatant through a 0.22 µm filter before injection.

Method Validation: The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

Figure 2: General workflow for the analysis of N-Nitroso Tizanidine.

Toxicological Assessment

Specific toxicological or genotoxicity data for N-Nitroso Tizanidine are not available in the published literature. Therefore, its potential toxicity is inferred from the well-established data for the broader class of N-nitrosamines.

Mechanism of Genotoxicity

Most nitrosamines are not directly genotoxic but require metabolic activation to exert their carcinogenic effects.[4] This activation is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The proposed mechanism involves the following steps:

• α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom alpha to the nitroso group.

• Formation of Unstable Intermediates: The resulting α-hydroxynitrosamine is unstable and undergoes spontaneous decomposition.

• Generation of Electrophilic Diazonium Ions: This decomposition leads to the formation of highly reactive diazonium ions.

• DNA Adduct Formation: The diazonium ions can then alkylate DNA bases (e.g., guanine), forming DNA adducts.[5] If these adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, which is a key initiating event in carcinogenesis.[8]

The presence of an imidazole (B134444) ring in the structure of N-Nitroso Tizanidine is a notable feature. While nitrosated imidazoles can be formed, their mechanism of genotoxicity may differ from typical nitrosamines, as the formation of a diazonium ion would require disruption of the aromatic system.[9] Some studies on other nitroso-imidazoles suggest they can be mutagenic, potentially through different activation pathways.[10]

Figure 3: Genotoxicity pathway of nitrosamines.

Carcinogenic Potency Categorization

Regulatory agencies have developed approaches to categorize the carcinogenic potency of nitrosamines based on their chemical structure. The Carcinogenic Potency Categorization Approach (CPCA) considers structural features that activate or deactivate the α-hydroxylation pathway.[11] Features such as the number of α-hydrogens and the presence of electron-withdrawing groups influence the carcinogenic risk. A formal assessment of N-Nitroso Tizanidine using this framework would be necessary to estimate its acceptable intake (AI) limit in the absence of specific toxicological data.

Conclusion

N-Nitroso Tizanidine is a potential nitrosamine impurity of Tizanidine that is of regulatory interest due to the known carcinogenic properties of this class of compounds. While its direct synthesis appears challenging, and specific analytical and toxicological data are scarce, established principles of nitrosamine chemistry and toxicology provide a strong basis for its risk assessment. Sensitive analytical methods, such as LC-MS/MS, are crucial for its detection and control in pharmaceutical products. The genotoxic potential of N-Nitroso Tizanidine is presumed through metabolic activation pathways common to other nitrosamines, although its specific structural features may influence its reactivity and potency. Further research into the formation, analysis, and toxicology of N-Nitroso Tizanidine is warranted to ensure the safety and quality of Tizanidine-containing medicines.

References

• 1. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA adducts by N-nitroso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. veeprho.com [veeprho.com]
• 8. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Imidazole is a secondary amine? - Storage (Stability) - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. Activation of aminoimidazole carcinogens by nitrosation: mutagenicity and nucleotide adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Determining Recommended Acceptable Intake Limits for N-nitrosamine Impurities in Pharmaceuticals: Development and Application of the Carcinogenic Potency Categorization Approach | FDA [fda.gov]

N-Nitroso Tizanidine: A Technical Guide to Synthesis, Characterization, and Risk Assessment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, characterization, and risk assessment of N-Nitroso Tizanidine, a potential nitrosamine (B1359907) impurity in the muscle relaxant Tizanidine. The formation of N-nitrosamine impurities in pharmaceutical products is a significant concern due to their classification as probable human carcinogens.[1][2][3] This document details the theoretical synthesis, analytical characterization methodologies, and the current understanding of the formation risk of this specific impurity.

Introduction to Tizanidine and Nitrosamine Impurities

Tizanidine is an alpha-2 adrenergic agonist used for the management of muscle spasticity associated with conditions like multiple sclerosis and spinal cord injury.[4][5] Its chemical structure contains a secondary amine within an imidazoline (B1206853) ring, which represents a potential site for nitrosation.[4]

Nitrosamine impurities can form when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be generated from nitrite (B80452) salts under acidic conditions.[6][7] Regulatory bodies, including the FDA and EMA, have issued stringent guidelines requiring pharmaceutical manufacturers to perform risk assessments for the presence of nitrosamine impurities in their products and to implement control strategies if a risk is identified.[2][8]

Risk Assessment of N-Nitroso Tizanidine Formation

The structure of Tizanidine contains a secondary amine, making it theoretically susceptible to nitrosation. However, reports from specialized chemical service providers indicate that attempts to synthesize N-Nitroso Tizanidine under forced conditions (Nitrosamine Assessment Program - NAP tests) have been unsuccessful.[9] These findings suggest that Tizanidine may not readily undergo nitrosation, potentially due to electronic or steric hindrance, thus indicating a low risk of N-Nitroso Tizanidine formation under normal manufacturing and storage conditions.[9] Nevertheless, a thorough risk assessment and, if necessary, confirmatory testing are prudent steps in the quality control of Tizanidine-containing drug products.

Hypothetical Synthesis of N-Nitroso Tizanidine

While reports suggest synthesis is challenging, a theoretical protocol for the nitrosation of Tizanidine can be proposed based on standard chemical principles for the formation of N-nitrosamines from secondary amines.[6][10]

Experimental Protocol

Objective: To synthesize N-Nitroso Tizanidine via nitrosation of Tizanidine hydrochloride.

Materials:

• Tizanidine Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl)

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

Procedure:

• Dissolve Tizanidine hydrochloride (1 equivalent) in deionized water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) to the Tizanidine solution while maintaining the temperature between 0-5 °C.

• Acidify the reaction mixture to approximately pH 3 by the dropwise addition of 1M HCl.

• Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Nitroso Tizanidine.

• Purify the crude product using column chromatography.

dot

Caption: Hypothetical synthesis of N-Nitroso Tizanidine.

Characterization of N-Nitroso Tizanidine

Should the synthesis be successful, or for the purpose of developing analytical methods for its detection as a potential impurity, the following characterization techniques would be employed.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₉H₇ClN₆OS	[9]
Molecular Weight	282.71 g/mol	[9]
IUPAC Name	N-(5-chlorobenzo[c][9][11]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide	[9]
Appearance	Expected to be a yellow to orange solid	General knowledge

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the trace-level quantification of nitrosamine impurities due to its high sensitivity and selectivity.[9][12]

Experimental Protocol:

• Instrumentation: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Sample Preparation: Dissolve the sample in a suitable diluent (e.g., methanol/water mixture) to a final concentration of 1 µg/mL.

• Chromatographic and Mass Spectrometric Parameters:

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Start with 5% B, ramp to 95% B over 10 minutes, hold for 2 minutes, re-equilibrate.
Flow Rate	0.3 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
Ionization Mode	Electrospray Ionization Positive (ESI+)
Precursor Ion	m/z 283.0 [M+H]⁺
Product Ions	Hypothetical transitions: m/z 253.0, m/z 225.0 (would require experimental determination)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for the structural elucidation of the synthesized compound. A key feature of N-nitrosamines is the presence of rotamers due to the restricted rotation around the N-N bond, which can lead to the observation of two distinct sets of signals in both ¹H and ¹³C NMR spectra.[1][13][14]

Hypothetical NMR Data (in DMSO-d₆):

¹H NMR	¹³C NMR
Chemical Shift (ppm)	Chemical Shift (ppm)
8.0 - 7.5 (aromatic protons)	155 - 140 (aromatic carbons)
4.0 - 3.5 (imidazoline CH₂ protons)	160 (C=N of imidazoline)
A second set of signals with different shifts may be observed due to rotamers.	50 - 40 (imidazoline CH₂ carbons)
A second set of signals may be observed.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy can identify the characteristic functional groups of N-Nitroso Tizanidine.

Expected Characteristic Absorption Bands:

Wavenumber (cm⁻¹)	Assignment	Reference
~1450 - 1480	N=O stretching vibration	[15]
~1100 - 1050	N-N stretching vibration	[15]

Workflow for Nitrosamine Impurity Management

The following diagram illustrates a general workflow for the risk assessment and control of potential nitrosamine impurities in pharmaceutical products.

dot

Caption: General workflow for nitrosamine impurity management.

Conclusion

N-Nitroso Tizanidine is a potential process-related impurity of Tizanidine, arising from the theoretical nitrosation of its secondary amine moiety. While its formation appears to be non-trivial, as suggested by forced degradation studies, the potential risk necessitates a thorough understanding and robust analytical surveillance. This guide provides a framework for its hypothetical synthesis and detailed characterization, which are crucial for developing sensitive analytical methods for its detection and for conducting comprehensive risk assessments as mandated by regulatory authorities. The continued focus on patient safety requires a proactive approach to identifying, quantifying, and controlling such potential impurities in all pharmaceutical products.

References

• 1. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tizanidine | C9H8ClN5S | CID 5487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tizanidine Hydrochloride | C9H9Cl2N5S | CID 114869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov [fda.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Nitrosamine synthesis by nitrosation [organic-chemistry.org]
• 11. An efficient synthesis of N-nitrosamines under solvent, metal and acid free conditions using tert-butyl nitrite - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. shimadzu.com [shimadzu.com]
• 13. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]

N-Nitroso Tizanidine: A Comprehensive Risk Assessment in Pharmaceuticals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has become a critical concern for regulatory agencies and manufacturers worldwide. These compounds, classified as probable human carcinogens, necessitate rigorous risk assessment and control throughout the drug development and manufacturing lifecycle. This technical guide provides a comprehensive overview of the risk assessment of N-Nitroso Tizanidine, a potential nitrosamine drug substance-related impurity (NDSRI) in tizanidine-containing pharmaceuticals. This document details the formation pathways, toxicological assessment, analytical methodologies for detection, and strategies for control and mitigation of this impurity, adhering to the latest regulatory expectations.

Introduction to N-Nitroso Tizanidine

N-Nitroso Tizanidine is the N-nitroso derivative of the active pharmaceutical ingredient (API) Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant. The chemical structure of Tizanidine contains a secondary amine moiety within its imidazoline (B1206853) ring, making it susceptible to nitrosation.

Chemical Information:

• IUPAC Name: N-(5-chlorobenzo[c][1][2]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide[3][4]

• Molecular Formula: C₉H₇ClN₆OS[3][4][5]

• Molecular Weight: 282.71 g/mol [3][4][5]

• CAS Number: Not available

Formation Pathways

The primary mechanism for the formation of N-Nitroso Tizanidine involves the reaction of the secondary amine in the Tizanidine molecule with a nitrosating agent.[3] This reaction is typically acid-catalyzed.

Key Reactants:

• Nitrosatable Substrate: Tizanidine (containing a secondary amine).

• Nitrosating Agents: These can include nitrite (B80452) salts (e.g., sodium nitrite), nitrous acid, or other nitrogen oxides present as impurities in raw materials, excipients, solvents, or generated during the manufacturing process.

Potential sources of nitrosating agents in pharmaceutical manufacturing include:

• Contamination in raw materials and starting materials.

• Use of recovered solvents, reagents, and catalysts.

• Degradation of the API or excipients.

• Nitrite impurities in commonly used excipients.

A visual representation of the formation pathway is provided below.

Figure 1: Formation Pathway of N-Nitroso Tizanidine.

Toxicological Risk Assessment

N-nitrosamines are categorized as a "cohort of concern" due to their mutagenic and carcinogenic properties. The primary mechanism of their toxicity involves metabolic activation to electrophilic species that can alkylate DNA, leading to mutations and potentially cancer.

Mechanism of Genotoxicity

The genotoxicity of N-nitrosamines is not direct-acting; they require metabolic activation, primarily by cytochrome P450 (CYP) enzymes in the liver. The general pathway involves α-hydroxylation, leading to the formation of an unstable α-hydroxynitrosamine, which then breaks down to form a highly reactive diazonium ion. This ion can then alkylate nucleophilic sites on DNA bases, such as the N7 and O6 positions of guanine.

Figure 2: General Signaling Pathway for Nitrosamine Genotoxicity.

Acceptable Intake (AI) Limits

Regulatory agencies have established Acceptable Intake (AI) limits for various nitrosamines, representing a daily exposure level that corresponds to a negligible lifetime cancer risk (typically 1 in 100,000). For novel or less-studied nitrosamines like N-Nitroso Tizanidine, a read-across approach from a structurally similar surrogate with known toxicological data is often employed.

The European Medicines Agency (EMA) has established an AI limit for N-Nitroso Tizanidine. It is important to note that specific toxicological data, such as a TD50 value, for N-Nitroso Tizanidine is not publicly available. The EMA's established limit is derived using a structure-activity relationship (SAR) and read-across approach, with N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) as the surrogate.[1][6]

Impurity	Regulatory Body	Acceptable Intake (AI) Limit (ng/day)	Basis for Limit
N-Nitroso Tizanidine	EMA	553[6]	Read-across from MNNG surrogate[1][6]
N-Nitrosodimethylamine (NDMA)	FDA / EMA	96[7]	Compound-specific data
N-Nitrosodiethylamine (NDEA)	FDA / EMA	26.5[7]	Compound-specific data

Table 1: Comparative Acceptable Intake (AI) Limits for Nitrosamines

Analytical Methodologies

Sensitive and specific analytical methods are crucial for the detection and quantification of trace levels of N-Nitroso Tizanidine in drug substances and products. Liquid Chromatography-Mass Spectrometry (LC-MS) is the most widely used technique for this purpose.

Representative Experimental Protocol: LC-MS/MS Analysis

The following is a representative protocol for the quantitative analysis of N-Nitroso Tizanidine in Tizanidine tablets. This protocol is based on general principles for nitrosamine analysis and should be validated for its intended use.

4.1.1. Sample Preparation

• Weigh and finely powder a number of Tizanidine tablets to obtain a representative sample.

• Accurately weigh a portion of the powder equivalent to a single dose of Tizanidine into a volumetric flask.

• Add a suitable solvent (e.g., methanol/water mixture) to dissolve the drug and extract the impurity.

• Sonicate the mixture for approximately 15-20 minutes to ensure complete extraction.

• Allow the solution to cool to room temperature and dilute to the mark with the extraction solvent.

• Centrifuge an aliquot of the solution at a high speed (e.g., 4000 rpm) for 10-15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4.1.2. Chromatographic Conditions

• Instrument: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column suitable for polar compound analysis (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A suitable gradient to separate N-Nitroso Tizanidine from the Tizanidine API and other matrix components.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

4.1.3. Mass Spectrometry Conditions

• Ionization Source: Electrospray Ionization (ESI), positive mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Precursor Ion ([M+H]⁺): m/z 283.0 (calculated for C₉H₈ClN₆OS⁺).

• Product Ions: At least two specific product ions should be monitored for confirmation and quantification. These would need to be determined experimentally by infusion of an N-Nitroso Tizanidine reference standard.

• Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

4.1.4. Method Validation The analytical method must be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. 🇨🇦 Health Canada updated the guidance and Appendix 1(May 31, 2024) - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 3. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 4. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 5. N-Nitroso Tizanidine | Axios Research [axios-research.com]
• 6. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. fda.gov [fda.gov]

Unraveling the Sources of Nitrosamine Impurities in Tizanidine Manufacturing: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a critical area of focus for regulatory bodies and manufacturers worldwide. These compounds, often potent genotoxic carcinogens, can emerge at various stages of the drug manufacturing process. This in-depth technical guide explores the potential sources of nitrosamine impurities, specifically N-Nitroso-Tizanidine, during the manufacturing of the muscle relaxant tizanidine (B1208945).

The Genesis of Nitrosamine Impurities: A Chemical Perspective

Nitrosamine impurities are formed through the reaction of a nitrosating agent with a secondary or tertiary amine. The general reaction is depicted below:

Secondary Amine + Nitrosating Agent → N-Nitrosamine

The most common nitrosating agent is nitrous acid (HNO₂), which can be formed from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions. Other potential nitrosating agents include nitrogen oxides (NOx) present in the air or used in certain chemical reactions.

The formation of these impurities is influenced by several factors, including:

• pH: The reaction is typically favored under acidic conditions.

• Temperature: Higher temperatures can accelerate the rate of nitrosation.

• Presence of precursors: The availability of both the amine and the nitrosating agent is a prerequisite.

• Catalysts and Inhibitors: Certain species can either promote or hinder the formation of nitrosamines.

Tizanidine's Molecular Structure: An Inherent Risk Factor

Tizanidine's chemical structure contains a secondary amine within its 4,5-dihydro-1H-imidazol-2-yl group. This amine is susceptible to nitrosation, leading to the formation of the specific nitrosamine impurity, N-Nitroso-Tizanidine.

The chemical name for N-Nitroso-Tizanidine is N-(5-chlorobenzo[c][1][2][3]thiadiazol-4-yl)-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)amine . Its structure is characterized by the addition of a nitroso group (-N=O) to the nitrogen atom of the imidazoline (B1206853) ring.

Potential Sources of Nitrosamine Impurities in Tizanidine Manufacturing

A thorough risk assessment of the tizanidine manufacturing process is essential to identify and mitigate the potential for nitrosamine formation. The following are key areas of investigation:

Starting Materials and Reagents

• Contamination of Starting Materials: The primary starting material for many tizanidine syntheses is 5-chloro-2,1,3-benzothiadiazol-4-amine. While this starting material itself is a primary amine, impurities containing secondary or tertiary amines could be present from its synthesis.

• Nitrite Impurities in Reagents: Nitrite impurities can be present in various reagents used throughout the synthesis, such as sodium azide (B81097) or other nitrogen-containing compounds. Even low levels of nitrites can pose a risk.

• Use of Recovered Solvents, Reagents, and Catalysts: Materials recovered from other processes may be contaminated with nitrosamines or their precursors. Cross-contamination is a significant risk if equipment is not dedicated or cleaning procedures are inadequate.[2]

Synthesis Process Conditions

The synthesis of tizanidine involves multiple steps, some of which may inadvertently create conditions favorable for nitrosation. One common synthetic route involves the cyclization of an intermediate with ethylenediamine (B42938) to form the imidazoline ring of tizanidine.

While specific steps in the publicly available tizanidine synthesis routes do not intentionally use nitrosating agents, the potential for their unintentional introduction exists. For instance, if acidic conditions are employed in a step where nitrite impurities are present, the formation of nitrous acid could occur, leading to the nitrosation of the secondary amine in the tizanidine molecule or its precursors.

Degradation of Tizanidine

Tizanidine itself could potentially degrade under certain conditions to form nitrosamine impurities, especially if exposed to nitrosating agents during formulation or storage. Forced degradation studies are crucial to understanding the stability of the drug substance and its potential to form nitrosamines over its shelf life.[4][5][6][7]

Analytical Methodologies for Detection and Quantification

The detection and quantification of trace-level nitrosamine impurities require highly sensitive and specific analytical methods. Due to the lack of publicly available, validated methods specifically for N-Nitroso-Tizanidine, the following general approaches, widely used for nitrosamine analysis in other pharmaceuticals, are recommended as a starting point for method development and validation.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is the most common and powerful technique for nitrosamine analysis.

Illustrative Experimental Protocol (to be adapted and validated for N-Nitroso-Tizanidine):

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer (HRMS).

• Column: A reversed-phase C18 column is often suitable.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol (B129727) or acetonitrile (B52724) with 0.1% formic acid).

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) for triple quadrupole instruments or high-resolution accurate mass (HRAM) for HRMS instruments. Specific precursor-to-product ion transitions for N-Nitroso-Tizanidine would need to be determined.

• Sample Preparation: A suitable extraction method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), may be necessary to remove matrix components and concentrate the analyte.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is another sensitive technique, particularly for volatile nitrosamines. For less volatile compounds like N-Nitroso-Tizanidine, derivatization might be necessary.

Illustrative Experimental Protocol (to be adapted and validated for N-Nitroso-Tizanidine):

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (single quadrupole or tandem).

• Column: A capillary column with a suitable stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Injection: Splitless or large volume injection to enhance sensitivity.

• Ionization: Electron ionization (EI).

• Mass Spectrometry Detection: Selected Ion Monitoring (SIM) for single quadrupole instruments or Multiple Reaction Monitoring (MRM) for tandem mass spectrometers.

• Sample Preparation: Similar to LC-MS, sample extraction and cleanup are crucial.

Data Presentation

Currently, there is a lack of publicly available quantitative data on the levels of N-Nitroso-Tizanidine found in commercial tizanidine drug substances or products. The table below is provided as a template for how such data should be structured once it becomes available through internal testing or published studies.

Nitrosamine Impurity	Analytical Method	Matrix	Reported Concentration (ppb)	Reference
N-Nitroso-Tizanidine	LC-MS/MS	Tizanidine API	Data Not Available
N-Nitroso-Tizanidine	LC-MS/MS	Tizanidine Tablets	Data Not Available

Logical and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows discussed in this guide.

References

• 1. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fda.gov [fda.gov]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. researchgate.net [researchgate.net]
• 5. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 6. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD | Semantic Scholar [semanticscholar.org]
• 7. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]

N-Nitroso Tizanidine: A Toxicological Profile and Regulatory Overview

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding N-Nitroso Tizanidine. The toxicological profile is largely based on regulatory assessments derived from structure-activity relationships, as specific experimental studies on this compound are not widely available in the public domain.

Introduction

N-Nitroso Tizanidine is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for global regulatory agencies due to their classification as probable or suspected human carcinogens. This guide provides a comprehensive overview of the current toxicological understanding of N-Nitroso Tizanidine, focusing on the regulatory approach to risk assessment and the data used to establish safety limits.

Toxicological Data and Regulatory Limits

Direct toxicological studies on N-Nitroso Tizanidine, such as acute toxicity or long-term carcinogenicity bioassays, are not publicly available.[1] Material Safety Data Sheets (MSDS) for N-Nitroso Tizanidine and its related compounds indicate "NO DATA AVAILABLE" or "NIL" for key toxicological endpoints, including acute toxicity, carcinogenicity, and mutagenicity.[1][2]

The primary piece of quantitative toxicological data is the Acceptable Intake (AI) limit established by regulatory bodies like the European Medicines Agency (EMA). The AI represents a daily exposure level that is considered to pose a negligible lifetime cancer risk.

Data Summary

The AI for N-Nitroso Tizanidine has been determined not through direct testing of the compound itself, but through a toxicological risk assessment method known as "read-across" from a structurally related, well-characterized, and potent genotoxic carcinogen.

Parameter	Value	Basis for Derivation	Regulatory Body
Acceptable Intake (AI)	553 ng/day	Structure-Activity Relationship (SAR) / Read-across from the carcinogenic potency (TD50) of N-methyl-N'-nitro-N-nitrosoguanidine (MNNG).[3][4][5][6]	European Medicines Agency (EMA)
Table 1: Established Acceptable Intake Limit for N-Nitroso Tizanidine Impurity 3

The use of MNNG as a surrogate indicates that N-Nitroso Tizanidine is considered to be a high-potency mutagenic impurity, warranting a stringent control limit.[3][4][5]

General Toxicological Profile

Genotoxicity and Carcinogenicity

N-nitroso compounds as a class are well-understood to be pro-mutagens. They typically require metabolic activation to exert their genotoxic effects. The resulting reactive intermediates can form covalent adducts with DNA, leading to mutations and potentially initiating cancer. Given its chemical structure and the basis of its AI, N-Nitroso Tizanidine is presumed to be a genotoxic carcinogen.

Metabolic Activation (Postulated)

The presumed carcinogenic mechanism for N-Nitroso Tizanidine involves metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver and other tissues. This process is thought to generate an unstable α-hydroxy nitrosamine, which then yields a highly reactive electrophilic diazonium ion. This ion can subsequently alkylate nucleophilic sites on DNA bases.

Caption: Postulated metabolic activation pathway for N-Nitroso Tizanidine.

Standard Experimental Protocols

While no specific study results for N-Nitroso Tizanidine are public, the following outlines a standard, critical methodology that would be used to assess its mutagenic potential.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used and regulatory-accepted method for assessing the mutagenic potential of chemical compounds.

• Purpose: To detect point mutations (base-pair substitutions and frameshifts) induced by a test article.

• Test System: A set of specially engineered bacterial strains, typically Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA), which are auxotrophic for an amino acid (e.g., histidine or tryptophan).

• Methodology:

  • Exposure: The tester strains are exposed to N-Nitroso Tizanidine across a range of concentrations in a minimal growth medium lacking the essential amino acid.

  • Metabolic Activation: The assay is conducted in parallel with and without an exogenous metabolic activation system (S9 fraction), typically derived from the livers of Aroclor- or phenobarbital/β-naphthoflavone-induced rats. The S9 fraction contains CYP enzymes necessary to metabolize pro-mutagens into their active forms.

  • Incubation: The plates are incubated for 48-72 hours at 37°C.

  • Scoring: The number of revertant colonies (colonies that have mutated back to a prototrophic state and can now grow on the minimal medium) is counted for each concentration and compared to a solvent (negative) control. Known mutagens are used as positive controls.

• Interpretation: A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies by at least a two-fold factor over the negative control in one or more strains.

Risk Assessment and AI Derivation Logic

The establishment of an AI for N-Nitroso Tizanidine is a clear example of the precautionary principle applied to pharmaceutical impurities. The workflow illustrates how regulatory bodies manage risk in the absence of compound-specific data.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. kmpharma.in [kmpharma.in]
• 3. ema.europa.eu [ema.europa.eu]
• 4. scribd.com [scribd.com]
• 5. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024 - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. scribd.com [scribd.com]

Navigating Nitrosamine Impurities in Tizanidine Products: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products remains a critical focus for regulatory bodies and drug manufacturers worldwide. These compounds, classified as probable human carcinogens, can form during the synthesis of the active pharmaceutical ingredient (API), in the finished drug product, or during storage. This technical guide provides an in-depth overview of the current regulatory landscape, analytical methodologies, and risk assessment strategies pertinent to nitrosamine impurities in tizanidine-containing drug products.

Regulatory Landscape and Acceptance Criteria

Global regulatory agencies, including the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and Health Canada, have established stringent guidelines for the control of nitrosamine impurities. While the FDA and Health Canada have issued general guidance on nitrosamine risk assessment and control, the EMA has published a specific acceptable intake (AI) limit for a nitrosamine impurity related to tizanidine (B1208945).

The primary nitrosamine impurity identified in relation to tizanidine is N-nitroso-tizanidine. It is crucial for manufacturers to conduct a thorough risk assessment to determine the potential for this and other nitrosamine impurities to form in their specific tizanidine products.

Quantitative Limits for Nitrosamine Impurities

The acceptable intake limits for identified nitrosamine impurities in tizanidine are summarized in the table below. It is important to note that while a specific limit for N-nitroso-tizanidine has been established, the potential for other nitrosamine impurities should also be assessed based on the manufacturing process and excipients used.

Nitrosamine Impurity	Chemical Name	Regulatory Limit (Acceptable Intake - AI)	Source
N-nitroso-tizanidine	5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine	553 ng/day	EMA
Tizanidine Nitroso Impurity 4	N-(5-Chlorobenzo[c][1][2][3]thiadiazol-4-yl)-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)nitrous amide	No established limit	N/A

Risk Assessment and Mitigation Strategies

A comprehensive risk assessment is the cornerstone of controlling nitrosamine impurities. This process should identify and evaluate all potential sources of nitrosamines and nitrosating agents throughout the manufacturing process of both the API and the finished drug product.

A workflow for nitrosamine risk assessment in tizanidine products.

Potential Tizanidine-Related Nitrosamine Impurities

The chemical structure of tizanidine contains a secondary amine within its imidazoline (B1206853) ring, which is susceptible to nitrosation. The structures of tizanidine and its potential nitrosamine impurities are depicted below.

Structures of tizanidine and its potential nitrosamine impurities.

Analytical Methodologies for Nitrosamine Detection

The detection and quantification of trace-level nitrosamine impurities require highly sensitive and specific analytical methods. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely adopted technique for this purpose.

While a specific, validated method for the analysis of nitrosamines in tizanidine drug products is not publicly available, a general approach based on established methodologies, such as those described in the United States Pharmacopeia (USP) General Chapter <1469> "Nitrosamine Impurities," can be adapted and validated.

General Experimental Protocol (LC-MS/MS)

This protocol outlines a general procedure that can be used as a starting point for the development and validation of a method for the determination of nitrosamine impurities in tizanidine products.

1. Sample Preparation:

• Objective: To extract the nitrosamine impurities from the drug product matrix while minimizing the interference from the API and excipients.

• Procedure:

  • Weigh and transfer a representative amount of powdered tizanidine tablets or the content of capsules into a suitable centrifuge tube.

  • Add a specific volume of an appropriate extraction solvent (e.g., methanol (B129727), dichloromethane, or a mixture thereof). The choice of solvent should be optimized for the solubility of the target nitrosamines and the tizanidine matrix.

  • Vortex or sonicate the sample for a predetermined time to ensure complete dissolution and extraction.

  • Centrifuge the sample at a high speed (e.g., >10,000 rpm) to pellet the excipients.

  • Carefully transfer the supernatant to a clean tube.

  • The extract may be further concentrated by evaporation under a gentle stream of nitrogen and reconstituted in the mobile phase.

  • Filter the final extract through a 0.22 µm syringe filter before injection into the LC-MS/MS system.

2. Chromatographic Conditions:

• Objective: To achieve chromatographic separation of the target nitrosamine impurities from each other and from potential interfering peaks from the sample matrix.

• Typical Parameters:

  • LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC or UHPLC) system.

  • Column: A reversed-phase column, such as a C18 or a specialized column for polar compounds, is commonly used. Column dimensions and particle size should be selected to achieve the desired resolution and run time.

  • Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile (B52724) with 0.1% formic acid). The gradient program must be optimized for the specific nitrosamines of interest.

  • Flow Rate: Typically in the range of 0.2-0.6 mL/min for UHPLC systems.

  • Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure reproducible retention times.

  • Injection Volume: Typically 1-10 µL.

3. Mass Spectrometric Detection:

• Objective: To provide sensitive and selective detection and quantification of the target nitrosamine impurities.

• Typical Parameters:

  • Mass Spectrometer: A triple quadrupole (QqQ) or a high-resolution mass spectrometer (HRMS) such as an Orbitrap or Q-TOF.

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for small, volatile nitrosamines.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for triple quadrupole instruments. For each nitrosamine, at least two specific precursor-to-product ion transitions should be monitored for quantification and confirmation.

  • Source Parameters: Ion source gas flows, temperatures, and voltages must be optimized to achieve maximum sensitivity for the target analytes.

4. Method Validation:

The developed method must be validated according to ICH Q2(R1) guidelines. Key validation parameters include:

• Specificity

• Limit of Detection (LOD) and Limit of Quantification (LOQ)

• Linearity and Range

• Accuracy (Recovery)

• Precision (Repeatability and Intermediate Precision)

• Robustness

Conclusion

The control of nitrosamine impurities in tizanidine products necessitates a comprehensive approach that integrates a thorough understanding of the regulatory requirements, a robust risk assessment of the manufacturing process, and the implementation of highly sensitive and validated analytical methods. While a specific acceptable intake limit for N-nitroso-tizanidine has been established by the EMA, manufacturers should remain vigilant for the potential formation of other nitrosamine impurities. Continuous monitoring and a proactive approach to risk mitigation are essential to ensure the safety and quality of tizanidine-containing medicines for patients.

References

• 1. 🇨🇦 Health Canada updated the guidance and Appendix 1(May 31, 2024) - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 2. ema.europa.eu [ema.europa.eu]
• 3. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]

N-Nitroso Impurities in Muscle Relaxants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The discovery of N-Nitroso impurities in various pharmaceutical products has been a significant concern for regulatory bodies and the pharmaceutical industry since 2018. These compounds are classified as probable human carcinogens, necessitating stringent control over their presence in drug substances and products. While much of the initial focus was on drug classes such as angiotensin II receptor blockers (sartans), ranitidine, and metformin, the potential for N-Nitroso impurity formation exists in any drug product containing vulnerable amine functional groups and exposure to nitrosating agents. This technical guide provides a comprehensive overview of the discovery of N-Nitroso impurities specifically within the class of muscle relaxants, with a detailed focus on succinylcholine (B1214915). It includes information on the identified impurities, their formation pathways, and a review of analytical methodologies for their detection and quantification.

Introduction to N-Nitroso Impurities

N-Nitrosamines are organic compounds characterized by a nitroso group (-N=O) bonded to an amine. Their formation is typically the result of a reaction between a secondary or tertiary amine and a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[1][2] The sources of these precursors in the pharmaceutical manufacturing process are varied and can include raw materials, solvents, degradation of the active pharmaceutical ingredient (API) or excipients, and even packaging materials.[3][4] Due to their genotoxic potential, regulatory agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict acceptable intake (AI) limits for several common N-Nitroso impurities, such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).[5][6]

Discovery of N-Nitroso Impurities in Muscle Relaxants: The Case of Succinylcholine

While the issue of N-Nitroso impurities has been widespread across different therapeutic areas, specific information regarding their presence in muscle relaxants has been less prominent in initial regulatory actions. However, the chemical structures of many muscle relaxants, particularly those with quaternary ammonium (B1175870) groups, warrant a thorough risk assessment for the potential formation of N-Nitroso impurities.

Recent findings have identified specific N-Nitroso impurities associated with the depolarizing neuromuscular blocking agent, succinylcholine. These impurities are available as reference standards, indicating their importance for analytical testing and quality control in the pharmaceutical industry.

The identified N-Nitroso impurities in succinylcholine are:

• N-Nitroso Succinylcholine Impurity 1: bis(2-(methyl(nitroso)amino)ethyl) succinate[7]

• N-Nitroso Succinylcholine Impurity 2: 4-(2-(methyl(nitroso)amino)ethoxy)-4-oxobutanoic acid[8]

Quantitative Data

At present, publicly available quantitative data on the levels of these specific N-Nitroso impurities in commercial succinylcholine products is limited. The acceptable intake (AI) limits for these specific nitrosamine (B1359907) drug substance-related impurities (NDSRIs) have not been explicitly defined by major regulatory agencies in their publicly available guidance documents. However, general guidance on setting limits for NDSRIs based on a carcinogenic potency categorization approach is available and would be applicable.[9][10]

Table 1: Identified N-Nitroso Impurities in Succinylcholine

Impurity Name	Chemical Name	Molecular Formula
N-Nitroso Succinylcholine Impurity 1	bis(2-(methyl(nitroso)amino)ethyl) succinate	C10H18N4O6
N-Nitroso Succinylcholine Impurity 2	4-(2-(methyl(nitroso)amino)ethoxy)-4-oxobutanoic acid	C7H12N2O5

Experimental Protocols for Detection and Quantification

The detection and quantification of N-Nitroso impurities at trace levels require highly sensitive and specific analytical techniques. The most commonly employed methods are based on chromatography coupled with mass spectrometry.

General Analytical Approaches

Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile and widely used technique for the analysis of a broad range of N-Nitroso impurities, including those that are less volatile or thermally labile.[1][11] High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) is used to separate the impurities from the drug substance and other matrix components, followed by detection using a mass spectrometer, often a tandem mass spectrometer (MS/MS) for enhanced selectivity and sensitivity.[1][12][13]

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is particularly suitable for the analysis of volatile N-Nitroso impurities.[1][14][15][16][17] Sample introduction can be performed via direct liquid injection or headspace analysis. Similar to LC-MS, the use of a tandem mass spectrometer (MS/MS) is common to achieve the low detection limits required.[18]

Sample Preparation

A critical aspect of N-Nitroso impurity analysis is sample preparation, which aims to extract the analytes of interest from the drug product matrix and concentrate them for analysis. Common sample preparation techniques include:

• Dilution: The simplest approach, where the sample is dissolved in a suitable solvent.

• Extraction: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be used to isolate and concentrate the nitrosamines.

• Filtration: Removal of particulate matter that could interfere with the analysis.

A generic sample preparation procedure for LC-MS/MS analysis of a drug substance is as follows:

• Weigh approximately 80 mg of the drug substance into a 2 mL lidded centrifuge tube.

• Add 1188 µL of diluent (e.g., 1% formic acid in water) and 12 µL of an internal standard solution.

• Vortex the sample for a specified time (e.g., 20 minutes).

• Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10 minutes.

• Filter the supernatant into a vial using a suitable filter (e.g., 0.45-µm PTFE).

Visualization of Key Processes

General Formation Pathway of N-Nitroso Impurities

The formation of N-Nitroso impurities is a chemical reaction between an amine and a nitrosating agent. The following diagram illustrates this general pathway.

Caption: General pathway for the formation of N-Nitroso impurities.

Experimental Workflow for N-Nitroso Impurity Analysis

The following diagram outlines a typical workflow for the analysis of N-Nitroso impurities in a pharmaceutical product.

Caption: A typical experimental workflow for N-Nitroso impurity analysis.

Risk Assessment and Mitigation Strategies

A thorough risk assessment is crucial to identify and control the potential for N-Nitroso impurity formation.[4][19][20] This involves a comprehensive review of the manufacturing process of both the drug substance and the drug product.

Key Risk Factors

• Presence of secondary, tertiary, or quaternary amines: These can be present in the API, starting materials, intermediates, reagents, or degradation products.[2][4]

• Presence of nitrosating agents: Nitrite (B80452) and nitrate (B79036) impurities can be found in raw materials, excipients, and water.[4]

• Process conditions: Acidic conditions, elevated temperatures, and the use of certain solvents can promote the formation of N-Nitroso impurities.[4]

• Stability: Degradation of the drug substance or excipients over the shelf-life of the product can lead to the formation of amine precursors.[3][21][22][23][24][25][26][27][28]

Mitigation Strategies

• Process Optimization: Modifying the manufacturing process to avoid conditions that favor nitrosation.

• Raw Material Control: Sourcing high-purity raw materials and excipients with low nitrite content.

• Formulation Changes: The addition of antioxidants or pH modifiers to the formulation to inhibit the formation of N-Nitroso impurities.

• Packaging Selection: Using packaging materials that do not leach nitrosating agents or amines.

Conclusion

The identification of N-Nitroso impurities in the muscle relaxant succinylcholine underscores the importance of a comprehensive risk assessment for all pharmaceutical products, regardless of their therapeutic class. While the current focus is on succinylcholine, the potential for N-Nitroso impurity formation in other muscle relaxants with susceptible chemical structures cannot be overlooked. Continued vigilance, robust analytical testing, and a thorough understanding of the formation pathways are essential to ensure the safety and quality of these critical medicines. This technical guide serves as a foundational resource for professionals in the pharmaceutical industry to navigate the complexities of N-Nitroso impurity analysis and control in muscle relaxants. Further research is needed to establish specific quantitative data and validated analytical methods for the identified impurities in succinylcholine and to investigate the potential for such impurities in other neuromuscular blocking agents.

References

• 1. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onyxipca.com [onyxipca.com]
• 3. stabilityhub.com [stabilityhub.com]
• 4. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Nitrosamines Published Limits -reference - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. veeprho.com [veeprho.com]
• 8. veeprho.com [veeprho.com]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. fda.gov [fda.gov]
• 11. Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry [ouci.dntb.gov.ua]
• 12. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 13. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 14. researchgate.net [researchgate.net]
• 15. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 16. agilent.com [agilent.com]
• 17. shimadzu.com [shimadzu.com]
• 18. edqm.eu [edqm.eu]
• 19. Risk Assessment for Nitrosamine Impurities | SGS [sgs.com]
• 20. A Four-Step Guide to Nitrosamine Risk Assessment and Mitigation - Zamann Pharma Support GmbH [zamann-pharma.com]
• 21. Nitrosamine testing on stability samples? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 22. fda.gov [fda.gov]
• 23. medcraveonline.com [medcraveonline.com]
• 24. Stability Testing for Nitrosamine-Sensitive Products: Extra Controls That Don’t Derail Timelines – Pharma Stability [pharmastability.com]
• 25. freethinktech.com [freethinktech.com]
• 26. Evaluating degradation with fragment formation of prehospital succinylcholine by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. resolvemass.ca [resolvemass.ca]
• 28. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]

N-Nitroso Tizanidine: A Technical Overview of a Potential Pharmaceutical Impurity

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tizanidine is a potential nitrosamine (B1359907) impurity of Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory agencies and manufacturers due to their classification as probable human carcinogens.[1] This technical guide provides a comprehensive overview of the known physical and chemical properties of N-Nitroso Tizanidine, its potential formation, and proposed analytical methodologies for its detection and quantification. It is important to note that publicly available data on this specific compound is limited, and this guide reflects the current state of knowledge.

Physical and Chemical Properties

N-Nitroso Tizanidine is identified as an N-nitroso derivative of the secondary amine present in the Tizanidine molecule.[1] While a definitive CAS number for N-Nitroso Tizanidine is not publicly available, its fundamental chemical properties have been reported by various suppliers of reference standards.[2][3][4][]

Property	Value	Source(s)
IUPAC Name	5-chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][6][7]thiadiazol-4-amine	[4][8][9][10]
Molecular Formula	C9H7ClN6OS	[2][3][][8]
Molecular Weight	282.71 g/mol	[2][3][][8]
Appearance	Yellow powder (reported for a related process impurity)	[11]
Solubility	No data available. Tizanidine HCl is slightly soluble in water and methanol (B129727).[12]
Melting Point	No data available.
Boiling Point	No data available.
Storage	Store at refrigerator (2-8°C) for long-term storage.[3]

Formation and Synthesis

Nitrosamines can be formed through the reaction of secondary or tertiary amines with nitrosating agents, such as nitrous acid (formed from nitrites and an acid).[1][13] Tizanidine contains a secondary amine within its imidazoline (B1206853) ring, making it theoretically susceptible to nitrosation.

The potential formation of N-Nitroso Tizanidine from Tizanidine is a critical consideration during the drug manufacturing process and storage. The synthesis of Tizanidine itself involves several steps, and the presence of residual nitrosating agents could potentially lead to the formation of this impurity.[14][15]

It is noteworthy that at least one report mentions a "Synthesis Failure Report" for N-Nitroso Tizanidine, indicating that its formation may not be facile under all conditions and that repeated synthesis attempts failed to produce the impurity.[8] This suggests that while the potential for its formation exists, the risk may be low under controlled manufacturing processes.[8]

Caption: Potential formation pathway of N-Nitroso Tizanidine from Tizanidine.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis and analysis of N-Nitroso Tizanidine are not widely published. However, based on general principles for the analysis of nitrosamine impurities in pharmaceuticals, a hypothetical analytical workflow can be proposed. The current state-of-the-art for sensitive and selective detection of nitrosamines is Liquid Chromatography-Mass Spectrometry (LC-MS).[6][16][17]

Proposed Analytical Method: LC-MS/MS for Quantification

This proposed method is for the quantification of N-Nitroso Tizanidine in a drug substance or product and would require validation according to regulatory guidelines.

1. Sample Preparation:

• Accurately weigh a known amount of the Tizanidine drug substance or a crushed tablet powder.

• Dissolve the sample in a suitable solvent (e.g., methanol or a mixture of methanol and water).

• The solution may be sonicated to ensure complete dissolution.

• Filter the sample solution through a 0.22 µm filter to remove any particulate matter before injection into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (HRMS) for high sensitivity and selectivity.[6]

• Column: A suitable reversed-phase column, such as a C18 column.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., methanol or acetonitrile).

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used for nitrosamines.

• Detection: Multiple Reaction Monitoring (MRM) would be employed for a triple quadrupole mass spectrometer, monitoring specific precursor-to-product ion transitions for N-Nitroso Tizanidine to ensure specificity and sensitivity.

3. Data Analysis:

• A calibration curve would be generated using certified reference standards of N-Nitroso Tizanidine at various concentrations.

• The concentration of N-Nitroso Tizanidine in the sample would be determined by comparing its peak area to the calibration curve.

• The limit of detection (LOD) and limit of quantification (LOQ) of the method should be established to ensure it is sensitive enough to detect the impurity at levels compliant with regulatory limits.

Caption: Proposed analytical workflow for N-Nitroso Tizanidine quantification.

Signaling Pathways

There is no available research on the specific biological activities or signaling pathways of N-Nitroso Tizanidine. As a potential impurity, its primary relevance is in the context of toxicology rather than pharmacology. However, to provide context, the signaling pathway of the parent drug, Tizanidine, is well-characterized.

Tizanidine is a central α2-adrenergic agonist.[7][18][19] Its mechanism of action involves binding to and activating α2-adrenergic receptors in the central nervous system, particularly in the spinal cord.[18][20] This activation leads to an inhibition of the release of excitatory neurotransmitters, which in turn reduces the firing of motor neurons, resulting in muscle relaxation.[20][21] The signaling cascade initiated by Tizanidine's binding to the α2-adrenergic receptor is mediated by G-proteins.[7]

Caption: Simplified signaling pathway of Tizanidine.

Conclusion

N-Nitroso Tizanidine is a potential impurity of the drug Tizanidine, with limited publicly available data regarding its physical and chemical properties. While its formation is theoretically possible due to the chemical structure of Tizanidine, reports suggest that its synthesis may not be straightforward. The primary concern surrounding N-Nitroso Tizanidine stems from the well-established carcinogenic potential of the nitrosamine class of compounds.

For drug development professionals, the focus should be on implementing robust analytical methods, such as the proposed LC-MS/MS workflow, to monitor for the presence of this impurity in both the active pharmaceutical ingredient and the final drug product. Further research is warranted to fully characterize the physical, chemical, and toxicological properties of N-Nitroso Tizanidine to better inform risk assessments and control strategies.

References

• 1. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. N-Nitroso Tizanidine | Axios Research [axios-research.com]
• 3. clearsynth.com [clearsynth.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 6. fda.gov [fda.gov]
• 7. PathWhiz [pathbank.org]
• 8. veeprho.com [veeprho.com]
• 9. synchemia.com [synchemia.com]
• 10. anaxlab.com [anaxlab.com]
• 11. Isolation and Characterization of a Process Impurity in Tizanidine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. N-Nitroso Tizanidine Impurity 2 | CAS No- NA | NA [chemicea.com]
• 14. Tizanidine - Wikipedia [en.wikipedia.org]
• 15. researchgate.net [researchgate.net]
• 16. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]
• 18. Tizanidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Tizanidine: Neuropharmacology and mechanism of action | Semantic Scholar [semanticscholar.org]
• 20. What is the mechanism of Tizanidine Hydrochloride? [synapse.patsnap.com]
• 21. benchchem.com [benchchem.com]

Preliminary Investigation of Tizanidine Degradation Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the degradation pathways of tizanidine (B1208945), a centrally acting α2-adrenergic agonist used as a muscle relaxant. This document summarizes key findings from forced degradation studies, outlines detailed experimental protocols for stability testing, and presents visual representations of degradation and signaling pathways to support further research and drug development efforts.

Overview of Tizanidine Stability

Tizanidine hydrochloride's stability has been investigated under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines. These studies, collectively known as forced degradation studies, are crucial for identifying potential degradation products, understanding the intrinsic stability of the molecule, and developing stability-indicating analytical methods.

Forced degradation studies have subjected tizanidine to acidic, alkaline, oxidative, thermal, and photolytic stress. The susceptibility of tizanidine to degradation varies significantly with the stressor applied. Notably, significant degradation has been observed under photolytic and oxidative conditions, while the drug exhibits relative stability under acidic, alkaline, and thermal stress in some studies.

Quantitative Analysis of Tizanidine Degradation

The following tables summarize the quantitative data from various forced degradation studies on tizanidine. It is important to note that experimental conditions can vary between studies, leading to different degradation percentages.

Table 1: Summary of Tizanidine Degradation under Various Stress Conditions

Stress Condition	Reagent/Parameter	Duration & Temperature	Degradation (%)	Reference
Acid Hydrolysis	1N HCl	10 minutes	15.73	[1]
Acid Hydrolysis	0.1N HCl	6 hours at 60°C	Not specified, but minimal	[1]
Alkaline Hydrolysis	1N NaOH	10 minutes	4.10	[1]
Alkaline Hydrolysis	Not Specified	Not Specified	0.03	[1]
Oxidative Degradation	30% H₂O₂	30 minutes	36.08	[1]
Thermal Degradation	Dry Heat	5 hours at 180°C	4.95	[1]
Thermal Degradation	Not Specified	Not Specified	0.06	[1]
Photolytic Degradation	UV Light	5 hours at 254 nm	3.72	[1]
Photolytic Degradation	UV-C Light	7 days	55.16	[2][3]

Table 2: Photolytic Degradation Kinetics of Tizanidine [2][3]

Parameter	Value
Kinetic Order	Zero-order
Rate Constant (k)	2.48 days⁻¹
Half-life (t₁/₂)	6.04 days
Time to 90% Potency (t₉₀)	1.20 days

Identified Degradation Products

The identification of degradation products is a critical step in understanding the degradation pathways. To date, several degradation products of tizanidine have been reported, primarily from photolytic studies.

Table 3: Identified Photolytic Degradation Products of Tizanidine [2][3]

Degradation Product	Mass-to-Charge Ratio (m/z)	Proposed Structure
DP1	236	Structure not explicitly provided in the available literature.
DP2	268	Structure not explicitly provided in the available literature.
DP3	184	Structure not explicitly provided in the available literature.
DP4	186	Structure not explicitly provided in the available literature.
DP5	216	Structure not explicitly provided in the available literature.

While the exact chemical structures for these photolytic degradation products have been suggested based on mass fragmentation patterns, they are not publicly available in the reviewed literature.[2][3] Further investigation is required to elucidate their precise structures.

Experimental Protocols

This section provides detailed methodologies for conducting forced degradation studies and the subsequent analysis of tizanidine, based on protocols described in the scientific literature.

Forced Degradation Study Protocol

This protocol outlines the general procedures for subjecting tizanidine to various stress conditions.[1][4][5]

4.1.1. Preparation of Stock Solution: Prepare a stock solution of tizanidine hydrochloride in a suitable solvent, such as methanol (B129727) or a methanol/water mixture, to a known concentration (e.g., 1 mg/mL).

4.1.2. Stress Conditions:

• Acid Hydrolysis:

  • To a portion of the stock solution, add an equal volume of 1N hydrochloric acid.

  • Incubate the solution at a specified temperature (e.g., 60°C or 80°C) for a defined period (e.g., 10 minutes to 6 hours).[1][4]

  • After incubation, cool the solution to room temperature and neutralize it with an equivalent amount of 1N sodium hydroxide.

  • Dilute the solution with the mobile phase to a suitable concentration for analysis.

• Alkaline Hydrolysis:

  • To a portion of the stock solution, add an equal volume of 1N sodium hydroxide.

  • Incubate the solution at a specified temperature (e.g., 60°C or 80°C) for a defined period (e.g., 10 minutes to 6 hours).[1][4]

  • After incubation, cool the solution to room temperature and neutralize it with an equivalent amount of 1N hydrochloric acid.

  • Dilute the solution with the mobile phase to a suitable concentration for analysis.

• Oxidative Degradation:

  • To a portion of the stock solution, add an equal volume of hydrogen peroxide solution (e.g., 3% or 30%).[1][5]

  • Keep the solution at room temperature for a specified duration (e.g., 30 minutes).[1]

  • Dilute the solution with the mobile phase to a suitable concentration for analysis.

• Thermal Degradation:

  • Expose the solid tizanidine hydrochloride powder to dry heat in an oven at a high temperature (e.g., 180°C) for a set time (e.g., 5 hours).[1]

  • Alternatively, reflux a solution of tizanidine in a suitable solvent at a high temperature.

  • After exposure, allow the sample to cool to room temperature, dissolve it in the mobile phase, and dilute to a suitable concentration.

• Photolytic Degradation:

  • Expose a solution of tizanidine hydrochloride to UV light (e.g., 254 nm) in a photostability chamber for a defined period (e.g., 5 hours to 7 days).[1][2][3]

  • A control sample should be kept in the dark under the same conditions.

  • After exposure, dilute the solution with the mobile phase to a suitable concentration for analysis.

Analytical Method for Stability Indicating Assay

A stability-indicating analytical method is crucial for separating and quantifying the parent drug from its degradation products. High-Performance Liquid Chromatography (HPLC) is the most commonly employed technique.

Table 4: Example of a Stability-Indicating HPLC Method [4][6][7]

Parameter	Specification
Chromatographic System	HPLC with UV or PDA detector
Column	Atlantis C18 (250 x 4.6 mm, 5µm) or equivalent
Mobile Phase	20mM KH₂PO₄ (pH 3.5) : Methanol (30:70 v/v)
Flow Rate	0.8 mL/min
Detection Wavelength	315 nm
Injection Volume	20 µL
Column Temperature	25°C

Visualizing Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key pathways and workflows relevant to the study of tizanidine degradation.

Tizanidine Degradation Pathway (Photolytic)

This diagram illustrates the photolytic degradation of tizanidine into its identified degradation products. As the exact structures are not available, the products are represented by their mass-to-charge ratios.

Photolytic degradation pathway of tizanidine.

Experimental Workflow for Forced Degradation Studies

This diagram outlines the typical workflow for conducting and analyzing forced degradation studies of a drug substance like tizanidine.

Workflow for forced degradation studies.

Tizanidine's Alpha-2 Adrenergic Receptor Signaling Pathway

This diagram illustrates the mechanism of action of tizanidine as an α2-adrenergic receptor agonist.

Tizanidine's signaling pathway.

Conclusion

The preliminary investigation into the degradation pathways of tizanidine reveals its susceptibility to photolytic and oxidative stress, while showing greater stability under hydrolytic and thermal conditions. Five photolytic degradation products have been identified by their mass-to-charge ratios, although their definitive structures are yet to be published. The provided experimental protocols and analytical methods offer a solid foundation for researchers to conduct further stability studies. The visualization of the degradation and signaling pathways aims to facilitate a deeper understanding of tizanidine's behavior, which is essential for the development of stable and effective pharmaceutical formulations. Further research should focus on the structural elucidation of the degradation products and the investigation of their potential pharmacological or toxicological effects.

References

• 1. japsonline.com [japsonline.com]
• 2. benthamdirect.com [benthamdirect.com]
• 3. scilit.com [scilit.com]
• 4. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]
• 5. benchchem.com [benchchem.com]
• 6. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 7. Issue's Article Details [indiandrugsonline.org]

N-Nitroso Tizanidine: An In-depth Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Tizanidine is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Tizanidine. As a member of the cohort of concern, N-nitrosamines are potent genotoxic carcinogens, necessitating stringent control and specialized handling procedures to ensure personnel safety and product quality. This technical guide provides a comprehensive overview of the safety, handling, toxicological data, and analytical considerations for N-Nitroso Tizanidine. It is intended to serve as a critical resource for professionals in research, development, and quality control environments.

Chemical and Physical Properties

N-Nitroso Tizanidine is the N-nitroso derivative of the secondary amine present in the Tizanidine molecule.[1] Its formation can occur through various chemical processes, including the reaction between nitrites and the secondary amine moiety of Tizanidine under specific conditions.[1]

Property	Data	Reference
Chemical Name	N-(5-chlorobenzo[c][2][3][4]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide	[1][2]
Molecular Formula	C₉H₇ClN₆OS	[1][2]
Molecular Weight	282.71 g/mol	[1][2]
CAS Number	Not Assigned	[1][2]
Appearance	Assumed to be a solid, specific characteristics not widely published.
Storage Temperature	Refrigerator (2-8°C) for long-term storage is recommended by suppliers.

Toxicological Profile and Regulatory Limits

As a nitrosamine drug substance-related impurity (NDSRI), N-Nitroso Tizanidine is considered a potential human carcinogen.[5] Direct toxicological studies on N-Nitroso Tizanidine are not publicly available. Therefore, its risk is assessed based on the established framework for nitrosamines.

Mechanism of Genotoxicity

N-nitrosamines are not directly genotoxic. They require metabolic activation, primarily by Cytochrome P450 (CYP) enzymes in the liver, to exert their carcinogenic effects. The general mechanism is as follows:

• α-Hydroxylation: CYP enzymes catalyze the hydroxylation of the carbon atom alpha to the nitroso group.

• Formation of Unstable Intermediates: This hydroxylation leads to the formation of unstable α-hydroxynitrosamines.

• Generation of Electrophiles: These intermediates spontaneously decompose to form highly reactive electrophilic diazonium ions.

• DNA Adduct Formation: The diazonium ions can then alkylate DNA bases (e.g., guanine), forming DNA adducts. These adducts can lead to mispairing during DNA replication, resulting in mutations and potentially initiating carcinogenesis.

Caption: Generalized metabolic activation and genotoxicity pathway for N-nitrosamines.

Acceptable Intake (AI) Limit

Regulatory agencies like the U.S. FDA and EMA have established the Carcinogenic Potency Categorization Approach (CPCA) to assign an Acceptable Intake (AI) limit to NDSRIs that lack carcinogenicity data.[3][6][7] The AI represents a level of exposure with a negligible cancer risk (typically 1 in 100,000) over a lifetime.[8]

The CPCA assigns a potency score based on the presence of activating and deactivating structural features, which primarily relate to the number of α-hydrogens available for metabolic activation.[7][9]

Carcinogenic Potency Categorization for N-Nitroso Tizanidine:

Structural Feature Analysis	Potency Score	Reference
α-Hydrogen Count	[7][9]
Side 1 (dihydro-imidazolyl ring): 2 α-hydrogens
Side 2 (benzothiadiazolyl ring): 0 α-hydrogens
α-Hydrogen Pattern (n,n)	0,2	[7]
Deactivating Feature: N-nitroso in a 5-membered ring	-1	[7]
Total Potency Score	3	[10]
Resulting CPCA Category	3	[7][10]
Recommended Acceptable Intake (AI) Limit	400 ng/day	[11]

Note: This calculation is based on the published FDA/EMA framework.[7][11] The final AI limit should always be confirmed with the latest regulatory guidance.

Safety and Handling Procedures

Given its classification as a suspected human carcinogen, N-Nitroso Tizanidine must be handled with extreme caution in a controlled laboratory setting.[5]

Hazard Identification

Hazard Class	Statement
Acute Toxicity	Data not available, but should be handled as a highly toxic substance.
Carcinogenicity	Suspected human carcinogen.
Mutagenicity	Suspected of causing genetic defects.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling N-Nitroso Tizanidine.

PPE Item	Specification
Respiratory Protection	Self-contained breathing apparatus (SCBA) or a respirator with an appropriate cartridge.
Eye Protection	Tightly fitting safety goggles with side-shields.
Hand Protection	Chemical-resistant gloves (e.g., nitrile), inspected prior to use.
Body Protection	Impervious lab coat, full sleeves apron, and protective clothing.

Engineering Controls

Control Measure	Specification
Ventilation	All handling must be performed in a certified laboratory fume hood or other appropriate local exhaust ventilation.
Containment	Use of a glovebox for handling larger quantities or performing high-energy procedures is recommended.
Designated Area	A specific area of the lab should be designated for handling N-Nitroso Tizanidine.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Remove to fresh air. If breathing is difficult, provide artificial respiration or oxygen. Seek immediate medical attention.
Skin Contact	Immediately take off all contaminated clothing. Wash off with soap and plenty of water. Seek medical attention.
Eye Contact	Rinse with pure water for at least 15 minutes. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Storage and Disposal

• Storage: Keep container tightly closed in a dry, well-ventilated, and designated place. Store in a refrigerator (2-8°C).

• Spill Management: In case of a spill, wear full PPE, including a self-contained breathing apparatus. Avoid dust formation. Provide adequate ventilation. The spill should be carefully cleaned up and the area decontaminated.

• Disposal: N-Nitroso Tizanidine and any contaminated materials must be disposed of as hazardous waste. This should be done through a licensed hazardous material disposal company, following all federal and local regulations.

Caption: General workflow for the safe handling of N-Nitroso Tizanidine.

Experimental Protocols

The following sections detail generalized but comprehensive protocols relevant to the synthesis, analysis, and genotoxicity testing of N-Nitroso Tizanidine. These should be adapted and validated for specific laboratory conditions.

Representative Synthesis Protocol

This protocol is based on the general nitrosation of secondary amines, particularly those within a heterocyclic structure like imidazole.

Objective: To synthesize N-Nitroso Tizanidine from Tizanidine.

Materials:

• Tizanidine HCl

• Sodium Nitrite (B80452) (NaNO₂)

• Concentrated Hydrochloric Acid (HCl)

• Deionized Water

• Diethyl Ether or Dichloromethane (DCM) for extraction

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator.

Procedure:

• Dissolution & Acidification: In a round-bottom flask cooled in an ice bath (0-5 °C), dissolve Tizanidine HCl (1.0 eq) in deionized water. Slowly add concentrated HCl (e.g., 2.0 eq) to ensure the secondary amine is protonated and the medium is strongly acidic.

• Nitrosation: Prepare a solution of sodium nitrite (1.1 - 1.5 eq) in cold deionized water. Add this solution dropwise to the acidic Tizanidine solution over 30-60 minutes, maintaining the temperature strictly between 0-5 °C to prevent decomposition of nitrous acid.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up & Extraction: Once the reaction is complete, carefully neutralize the mixture with a base (e.g., sodium bicarbonate solution) to a neutral pH. Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., DCM or diethyl ether) three times.

• Drying & Concentration: Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product should be purified, typically by column chromatography on silica (B1680970) gel, using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield pure N-Nitroso Tizanidine.

Analytical Method: LC-MS/MS for Quantification

This protocol outlines a general Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the trace-level quantification of nitrosamine impurities.

Objective: To detect and quantify N-Nitroso Tizanidine in a drug substance or product matrix.

Instrumentation & Reagents:

• UHPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).

• Analytical column: A C18 or Phenyl-Hexyl column suitable for polar compounds.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.

• N-Nitroso Tizanidine reference standard.

• Appropriate diluent (e.g., Methanol or Water/Methanol mixture).

Procedure:

• Standard Preparation: Prepare a stock solution of the N-Nitroso Tizanidine reference standard in the diluent. Perform serial dilutions to create a calibration curve covering the expected concentration range (e.g., from below the Limit of Quantitation (LOQ) to above the AI limit).

• Sample Preparation:

  • Drug Substance: Accurately weigh a known amount of the Tizanidine drug substance, dissolve it in the diluent to a specific concentration (e.g., 10 mg/mL), and filter through a 0.22 µm syringe filter.

  • Drug Product: Weigh and grind tablets. Extract a portion of the powder equivalent to a known amount of API with the diluent. The extraction may require vortexing and centrifugation. Filter the supernatant before analysis.

• LC-MS/MS Conditions:

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

  • Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode.

  • MRM Transitions: Optimize at least two Multiple Reaction Monitoring (MRM) transitions for N-Nitroso Tizanidine (one for quantification, one for confirmation) by infusing the reference standard. The precursor ion will be [M+H]⁺ (m/z 283.7).

• Data Analysis: Quantify the amount of N-Nitroso Tizanidine in the sample by comparing its peak area to the calibration curve generated from the reference standards.

References

• 1. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. veeprho.com [veeprho.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 5. synchemia.com [synchemia.com]
• 6. fda.gov [fda.gov]
• 7. fda.gov [fda.gov]
• 8. FDA Releases New Acceptable Intake Levels for Nitrosamine Drug Substance-Related Impurities | Exponent [exponent.com]
• 9. fda.gov [fda.gov]
• 10. N-Nitroso Tizanidine - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. ema.europa.eu [ema.europa.eu]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of N-Nitroso Tizanidine in Pharmaceutical Formulations by LC-MS/MS

Abstract

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide require stringent control and monitoring of these impurities. This application note presents a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative analysis of N-Nitroso Tizanidine in pharmaceutical drug products. The described method is intended for use by researchers, scientists, and drug development professionals for the accurate detection of this impurity at trace levels. The protocol outlines sample preparation, chromatographic conditions, and mass spectrometric parameters. Additionally, it provides a summary of validation parameters based on the International Council for Harmonisation (ICH) guidelines.

Introduction

Tizanidine is a centrally acting α2-adrenergic agonist widely used as a muscle relaxant.[1][2][3] N-Nitroso Tizanidine (Figure 1) is a potential nitrosamine impurity that can form during the synthesis or storage of the Tizanidine drug product.[3] Due to the classification of many nitrosamines as probable human carcinogens, it is imperative to have a robust analytical method to quantify their presence at trace levels to ensure patient safety.[4] This LC-MS/MS method provides the necessary sensitivity and selectivity for the detection and quantification of N-Nitroso Tizanidine, distinguishing it from the active pharmaceutical ingredient (API) and other potential impurities.

Compound	Chemical Structure	Molecular Formula	Molecular Weight ( g/mol )
Tizanidine	[Image of Tizanidine structure]	C₉H₈ClN₅S	253.71
N-Nitroso Tizanidine	[Image of N-Nitroso Tizanidine structure]	C₉H₇ClN₆OS	282.71

Figure 1. Chemical structures of Tizanidine and N-Nitroso Tizanidine.

Experimental Protocol

Materials and Reagents

• N-Nitroso Tizanidine reference standard

• Tizanidine-d4 (Internal Standard)

• Formic acid, LC-MS grade

• Methanol (B129727), LC-MS grade

• Acetonitrile, LC-MS grade

• Water, LC-MS grade

• Tizanidine drug product (tablets or capsules)

Standard and Sample Preparation

2.1. Standard Stock Solution (100 µg/mL)

• Accurately weigh approximately 1.0 mg of N-Nitroso Tizanidine reference standard and dissolve in 10.0 mL of methanol.

2.2. Internal Standard (ISTD) Stock Solution (100 µg/mL)

• Accurately weigh approximately 1.0 mg of Tizanidine-d4 and dissolve in 10.0 mL of methanol.

2.3. Working Standard and Calibration Curve Solutions

• Prepare a series of working standard solutions by serially diluting the N-Nitroso Tizanidine stock solution with a 50:50 mixture of methanol and water to obtain concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Spike a fixed amount of the ISTD working solution into each calibration standard.

2.4. Sample Preparation

• Weigh and finely powder a representative number of Tizanidine tablets.

• Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Tizanidine into a centrifuge tube.

• Add 10.0 mL of a 50:50 methanol/water mixture.

• Spike with the internal standard (Tizanidine-d4) at a suitable concentration.

• Vortex for 5 minutes, followed by sonication for 15 minutes.

• Centrifuge the sample at 4000 rpm for 10 minutes.[5]

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.[5]

LC-MS/MS Method

3.1. Liquid Chromatography Conditions

Parameter	Condition
LC System	UHPLC System
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table 1
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 1. Chromatographic Gradient Program

Time (min)	% Mobile Phase B
0.0	5
1.0	5
5.0	95
6.0	95
6.1	5
8.0	5

3.2. Mass Spectrometry Conditions

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Temperature	500°C
Capillary Voltage	3500 V
Gas Flow	Optimized for the instrument
Detection Mode	Multiple Reaction Monitoring (MRM)

Table 2. MRM Transitions for N-Nitroso Tizanidine and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso Tizanidine (Quantifier)	283.0	253.0	100	25
N-Nitroso Tizanidine (Qualifier)	283.0	Proposed Fragment 2	100	To be optimized
Tizanidine-d4 (ISTD)	258.1	214.1	100	30

Note: The precursor ion for N-Nitroso Tizanidine is the [M+H]⁺ adduct. A common fragmentation pathway for N-nitroso compounds is the neutral loss of the nitroso group (-NO), which has a mass of 30 Da.[5][6][7][8][9] Therefore, a primary product ion is predicted at m/z 253.0. A second, qualifying product ion should be determined experimentally. The MRM transition for the internal standard, Tizanidine-d4, is based on the known fragmentation of Tizanidine with an adjustment for the four deuterium (B1214612) atoms.

Method Validation Summary

The analytical method should be validated in accordance with ICH Q2(R1) guidelines.[5] The following parameters should be assessed. The table below presents typical expected performance data for a validated nitrosamine impurity method.

Table 3. Method Validation Parameters and Illustrative Acceptance Criteria

Parameter	Illustrative Acceptance Criteria
Specificity	No interference from blank, placebo, or Tizanidine at the retention time of N-Nitroso Tizanidine.
Linearity (r²)	≥ 0.995
Range	0.5 ng/mL - 50 ng/mL
Limit of Detection (LOD)	Signal-to-noise ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10
Accuracy (% Recovery)	80% - 120%
Precision (% RSD)	Repeatability (Intra-day): ≤ 15% Intermediate Precision (Inter-day): ≤ 15%
Solution Stability	Stable for at least 24 hours at room temperature and 72 hours under refrigerated conditions.

Data Presentation

Table 4. Illustrative Quantitative Data for Calibration Curve

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (ISTD)	Area Ratio (Analyte/ISTD)
0.5	1,250	50,000	0.025
1.0	2,550	51,000	0.050
5.0	12,600	50,500	0.250
10.0	25,200	50,800	0.496
25.0	63,000	51,200	1.230
50.0	125,500	50,900	2.466

Note: The data presented in this table is for illustrative purposes only and represents typical results for a validated LC-MS/MS method for nitrosamine analysis.

Table 5. Illustrative Precision and Accuracy Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=18)	Accuracy (% Recovery)
Low QC	1.5	4.5	6.2	102.5
Mid QC	20.0	3.1	4.8	98.7
High QC	40.0	2.5	3.9	101.3

Note: The data presented in this table is for illustrative purposes only and represents typical results for a validated LC-MS/MS method for nitrosamine analysis.

Experimental Workflow Diagram

Caption: Experimental workflow for N-Nitroso Tizanidine analysis.

Signaling Pathway Diagram

A signaling pathway diagram is not applicable for this analytical method application note.

Conclusion

This application note provides a comprehensive and detailed protocol for the determination of N-Nitroso Tizanidine in pharmaceutical formulations using LC-MS/MS. The method is designed to be sensitive, selective, and robust, meeting the stringent requirements of regulatory bodies for the analysis of nitrosamine impurities. The use of an isotopically labeled internal standard ensures accurate and precise quantification. This method can be readily implemented in quality control laboratories for routine analysis of Tizanidine drug products.

References

• 1. Facebook [cancer.gov]
• 2. Tizanidine | C9H8ClN5S | CID 5487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Tizanidine - Wikipedia [en.wikipedia.org]
• 4. GSRS [precision.fda.gov]
• 5. osti.gov [osti.gov]
• 6. Electrospray tandem mass spectrometry analysis of S- and N-nitrosopeptides: facile loss of NO and radical-induced fragmentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass spectra of N-nitroso compounds (Technical Report) | OSTI.GOV [osti.gov]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Quantification of N-Nitroso Tizanidine in Tizanidine Drug Substance by LC-MS/MS

Introduction

Tizanidine (B1208945) is a centrally acting α2-adrenergic agonist widely used as a muscle relaxant.[1] As with all pharmaceutical products, ensuring the purity and safety of the tizanidine drug substance is of paramount importance. In recent years, the presence of nitrosamine (B1359907) impurities in various medications has become a significant concern for regulatory bodies worldwide due to their classification as probable human carcinogens.[2][3] Tizanidine's molecular structure contains a secondary amine, which presents a potential risk for the formation of the N-nitroso derivative, N-Nitroso Tizanidine, under certain processing or storage conditions.[1]

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to perform risk assessments and conduct confirmatory testing for nitrosamine impurities using validated analytical methods.[2] This application note details a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Tizanidine in tizanidine drug substance. The described protocol is intended for use by researchers, scientists, and drug development professionals in a quality control setting.

Analytical Method Overview

The method utilizes reverse-phase liquid chromatography for the separation of N-Nitroso Tizanidine from the tizanidine active pharmaceutical ingredient (API). Detection and quantification are achieved using a tandem mass spectrometer operating in the positive ion electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM), which provides the necessary sensitivity and selectivity for trace-level analysis.[4][5]

Experimental Protocols

Materials and Reagents

• Reference Standards:

  • N-Nitroso Tizanidine (Characterized Reference Material)

  • Tizanidine Hydrochloride (USP or equivalent)

• Solvents and Chemicals:

  • Methanol (LC-MS grade)

  • Acetonitrile (LC-MS grade)

  • Water (Type I, ultrapure)

  • Formic acid (LC-MS grade)

  • Ammonium formate (B1220265) (LC-MS grade)

Instrumentation

• Liquid Chromatograph: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: A tandem quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm) is recommended for optimal separation.

Preparation of Solutions

• Diluent: Methanol/Water (50:50, v/v)

• Stock Standard Solution of N-Nitroso Tizanidine (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitroso Tizanidine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 1.0 mL of the Stock Standard Solution to 100 mL with the diluent.

• Working Standard Solutions and Calibration Curve: Prepare a series of calibration standards by serially diluting the Intermediate Standard Solution with the diluent to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL. (e.g., 0.1, 0.5, 1.0, 5.0, 10.0, 25.0, and 50.0 ng/mL).

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the Tizanidine drug substance into a 15 mL centrifuge tube.

  • Add 10.0 mL of diluent.

  • Vortex for 5 minutes to ensure complete dissolution.

  • Centrifuge the solution at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Method Parameters

Table 1: Liquid Chromatography Parameters

Parameter	Condition
Column	C18 Reverse-Phase, 100 mm x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	Time (min)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Run Time	10 minutes

Table 2: Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	400 °C
Gas Flow Rates	Optimized for the specific instrument
MRM Transitions	Compound

Note: The exact m/z values and collision energies should be optimized using the N-Nitroso Tizanidine reference standard.

Method Validation Summary (Hypothetical Data)

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[6][7][8] The validation parameters and representative results are summarized below.

Table 3: System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	8500
Precision of Injections (%RSD for n=6)	≤ 5.0%	1.8%

Table 4: Linearity

Parameter	Acceptance Criteria	Result
Calibration Range	N/A	0.5 - 50 ng/mL
Correlation Coeff. (r²)	≥ 0.995	0.998
y-intercept	Report	Minimal

Table 5: Accuracy and Precision

Spiked Level (ng/mL)	Accuracy (% Recovery)	Precision (Intra-day %RSD)	Precision (Inter-day %RSD)
LOQ (0.5)	98.5%	4.2%	5.5%
Low (1.5)	101.2%	3.1%	4.3%
Mid (15.0)	99.8%	2.5%	3.8%
High (40.0)	102.1%	2.1%	3.1%
Acceptance Criteria	80-120%	≤ 15% (LOQ), ≤ 10% (Others)	≤ 15% (LOQ), ≤ 10% (Others)

Table 6: Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Parameter	Method	Result
LOD	Signal-to-Noise (S/N) of 3:1	0.15 ng/mL
LOQ	Signal-to-Noise (S/N) of 10:1	0.5 ng/mL

Visualizations

Caption: Overall workflow for N-Nitroso Tizanidine quantification.

Caption: Logical pathway for analytical method validation.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, accurate, and precise protocol for the quantification of N-Nitroso Tizanidine in tizanidine drug substance. This application note serves as a comprehensive guide for analytical laboratories to implement this method, ensuring that tizanidine products meet the stringent regulatory requirements for nitrosamine impurities and safeguard patient health. The validation data, though hypothetical, demonstrates that the method is fit for its intended purpose in a regulated quality control environment.

References

• 1. Regulatory Updates and Analytical Methodologies for Nitrosamine Impurities Detection in Sartans, Ranitidine, Nizatidine, and Metformin along with Sample Preparation Techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of nitrosamine impurities using liquid chromatography tandem mass spectrometry [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. scribd.com [scribd.com]
• 8. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]

Application Note: A Validated Stability-Indicating UPLC Method for the Determination of Tizanidine and its Impurities

Introduction

Tizanidine (B1208945) is a centrally acting α2-adrenergic agonist used as a muscle relaxant. As with any active pharmaceutical ingredient (API), the presence of impurities can affect the efficacy and safety of the drug product. Therefore, it is crucial to have a robust analytical method to detect and quantify any process-related impurities and degradation products. This application note describes a sensitive, rapid, and validated Ultra-Performance Liquid Chromatography (UPLC) method for the simultaneous determination of tizanidine and its known impurities in pharmaceutical dosage forms. The method is stability-indicating, as demonstrated by forced degradation studies, and is suitable for routine quality control and stability monitoring.

Experimental Workflow for Tizanidine Impurity Analysis

Caption: Experimental workflow for the analysis of tizanidine impurities.

Materials and Methods

Instrumentation

• A gradient UPLC system, such as the Waters Acquity UPLC system, equipped with a photodiode array (PDA) detector was used.[1]

• Data acquisition and processing were performed using Empower 2 software.[1]

Chemicals and Reagents

• Acetonitrile (B52724) (HPLC grade)

• Sodium perchlorate (B79767)

• Triethylamine (B128534)

• Orthophosphoric acid

• Tizanidine Hydrochloride reference standard and its known impurities (A, B, C, D, E, and F) were used.

Chromatographic Conditions

Parameter	Description
Column	Ethylene bridged hybrid (BEH) C8 (100 x 2.1 mm, 1.7 µm)[1][2]
Mobile Phase A	0.24% Sodium perchlorate solution with 0.6 ml/L triethylamine, pH adjusted to 3.6 with orthophosphoric acid, mixed with acetonitrile in a 95:5 (v/v) ratio.[1]
Mobile Phase B	Acetonitrile and the buffer from Mobile Phase A in a 70:30 (v/v) ratio.[1]
Gradient Program	A gradient elution was employed to achieve optimal separation.
Flow Rate	0.5 ml/minute[1]
Column Temperature	60°C[1]
Injection Volume	2 µl[1]
Detection Wavelength	230 nm[1][2]
Run Time	Approximately 11 minutes.[1][2]

Experimental Protocols

Preparation of Mobile Phases

• Mobile Phase A: Prepare a 0.24% aqueous solution of sodium perchlorate. Add 0.6 ml of triethylamine per liter of solution and adjust the pH to 3.6 with orthophosphoric acid. Mix this buffer with acetonitrile in a 95:5 (v/v) ratio.

• Mobile Phase B: Mix acetonitrile and the buffer prepared for Mobile Phase A in a 70:30 (v/v) ratio.

Preparation of Diluent

• The diluent was prepared by mixing Mobile phase B and Acetonitrile in an 80:20 (v/v) ratio.[1]

Preparation of Standard Solutions

• Tizanidine Standard Solution: Prepare a standard solution of tizanidine hydrochloride in the diluent at a suitable concentration (e.g., 0.2 mg/ml).

• Impurity Stock Solutions: Prepare individual stock solutions of each impurity in the diluent.

• Spiked Standard Solution: Prepare a solution containing tizanidine and all known impurities at the desired concentration levels for validation studies.

Preparation of Sample Solution

• Weigh and transfer a quantity of powdered tablets equivalent to 25 mg of tizanidine into a 50 ml volumetric flask.[2]

• Add the diluent, sonicate for 15 minutes with intermittent shaking to dissolve, and then dilute to volume with the diluent.[2]

• Filter the solution through a 0.45 µm membrane filter before injection.[2]

System Suitability

• A resolution solution containing Tizanidine and Impurity A is prepared to demonstrate the method's suitability.[1]

• Inject the resolution solution and six replicate injections of the diluted tizanidine standard solution.

• The resolution between Tizanidine Impurity A and Tizanidine should be adequate (e.g., a resolution of 5.6 has been reported).[1][2]

• The relative standard deviation (RSD) for the peak area of the six replicate injections of the tizanidine standard should be less than 2.0%.

Method Validation Summary

The developed UPLC method was validated according to the ICH Q2(R1) guidelines.[1][2]

Specificity (Forced Degradation)

Forced degradation studies were performed on tizanidine hydrochloride tablets to demonstrate the stability-indicating nature of the method. The stress conditions included acid hydrolysis, base hydrolysis, oxidation, and thermal degradation.[3][4] The method showed no interference from the placebo or degradation products at the retention times of tizanidine and its known impurities.[1][2]

Linearity

The method demonstrated excellent linearity for tizanidine and its impurities over the tested concentration ranges.

Component	Linearity Range	Correlation Coefficient (r²)
Tizanidine HCl	5-40 µg/mL (RP-HPLC)	>0.99[3]
Impurities A-F	-	>0.997[1]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The sensitivity of the method was established by determining the LOD and LOQ for each impurity.

Impurity	LOD	LOQ
Impurities A-F	0.008%–0.028%[1][2]	0.037%–0.057%[1][2]
1-Acetyl-2-imidazolidinone	2.7 ppm	8.2 ppm[5]

Accuracy (Recovery)

The accuracy of the method was determined by spiking the sample matrix with known amounts of impurities at different concentration levels.

Component	Concentration Levels	Recovery Range
Impurities A-F & Tizanidine	50%, 100%, 150%	88.2%–110.3%[1][2]

Precision

The precision of the method was evaluated by analyzing multiple preparations of a spiked sample.

Component	Level	% RSD
Impurity A	0.2%	0.8%[1]
Impurity B	0.2%	1.6%[1]
Impurity C	0.2%	1.5%[1]
Impurity D	0.2%	0.4%[1]
Impurity E	0.2%	1.9%[1]
Impurity F	0.2%	2.1%[1]
Tizanidine	0.2%	1.2%[1]

Robustness

The robustness of the method was demonstrated by making small, deliberate variations in chromatographic parameters such as flow rate, column temperature, and mobile phase composition.[1] The method was found to be robust, with the system suitability criteria being met under all varied conditions.[1]

Logical Flow of Method Development and Validation

Caption: Logical flow from method development to validation and application.

Conclusion

The described UPLC method provides a rapid, sensitive, precise, and accurate means for the simultaneous determination of tizanidine and its known related impurities. The method has been successfully validated according to ICH guidelines and is demonstrated to be stability-indicating through forced degradation studies. With a run time of less than 11 minutes, this method is significantly faster than previously reported HPLC methods and is well-suited for high-throughput analysis in a quality control environment.[1][2]

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 4. researchgate.net [researchgate.net]
• 5. impactfactor.org [impactfactor.org]

Application Note: N-Nitroso Tizanidine Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant.[1][2] N-nitrosamine compounds are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant concern for regulatory agencies worldwide, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5] Consequently, strict control and monitoring of nitrosamine (B1359907) impurities, such as N-Nitroso Tizanidine, are imperative throughout the drug development and manufacturing process to ensure patient safety.[6][7]

This document provides detailed application notes and protocols for the use of the N-Nitroso Tizanidine reference standard in analytical method development, validation, and routine quality control (QC) testing of Tizanidine drug substances and products.[1][8][9][10] The N-Nitroso Tizanidine reference standard is a highly characterized chemical compound essential for establishing detection limits, quantifying impurity levels, and ensuring that any trace nitroso impurities remain within the stringent safety limits set by regulatory bodies.[8]

Regulatory Context

Regulatory bodies like the FDA and EMA have issued guidance for the pharmaceutical industry on the control of nitrosamine impurities in human drugs.[3][4][11] The guidelines generally follow a three-step process:

• Risk Assessment: Manufacturers are required to conduct a comprehensive risk assessment to evaluate the potential for nitrosamine formation in their active pharmaceutical ingredients (APIs) and drug products.[5][6]

• Confirmatory Testing: If a risk is identified, confirmatory testing must be performed using sensitive and appropriately validated analytical methods to detect and quantify nitrosamine impurities.[5][6]

• Mitigation and Reporting: If nitrosamine impurities are detected, manufacturers must implement changes to their manufacturing processes to prevent or reduce their presence and report these changes to the regulatory authorities.[5][12]

The acceptable intake (AI) limit for nitrosamine impurities is a critical parameter. For many nitrosamines, the FDA recommends a default AI limit of 26.5 ng/day if a substance-specific limit cannot be determined.[12][13]

References

• 1. Tizanidine Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. netpharmalab.es [netpharmalab.es]
• 4. Nitrosamine impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 5. dcatvci.org [dcatvci.org]
• 6. EMA Nitrosamine Guidelines - Zamann Pharma Support GmbH [zamann-pharma.com]
• 7. Heads of Medicines Agencies: Nitrosamine impurities [hma.eu]
• 8. veeprho.com [veeprho.com]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 11. fda.gov [fda.gov]
• 12. insider.thefdagroup.com [insider.thefdagroup.com]
• 13. FDA revises final guidance on nitrosamine impurities | RAPS [raps.org]

Application Note: Detection of Nitrosamine Impurities in Tizanidine Tablets

Introduction

Recent global recalls of various drug products due to the presence of nitrosamine (B1359907) impurities have highlighted the critical need for robust and sensitive analytical methods to ensure patient safety. Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceuticals is strictly regulated by health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Tizanidine (B1208945), a centrally acting α2-adrenergic agonist used as a muscle relaxant, may be susceptible to the formation of nitrosamine impurities during its synthesis or formulation. This application note provides a comprehensive protocol for the detection and quantification of potential nitrosamine impurities in tizanidine tablets, including the specific impurity, 5-Chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine ("Tizanidine Nitroso Impurity 1"), as well as other common nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

The described methodologies are based on established analytical techniques, primarily Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with mass spectrometry (GC-MS), which offer the high sensitivity and selectivity required for trace-level analysis.[1][2][4][5][6]

Experimental Protocols

Method 1: LC-MS/MS for Tizanidine Nitroso Impurity 1, NDMA, and NDEA

This method is optimized for the simultaneous detection and quantification of the primary tizanidine-specific nitrosamine and other small, volatile nitrosamines.

2.1.1. Sample Preparation

• Tablet Homogenization: Weigh and finely grind a representative number of tizanidine tablets (typically 10-20) to obtain a homogenous powder.

• Sample Weighing: Accurately weigh a portion of the powdered tablets equivalent to 100 mg of the tizanidine active pharmaceutical ingredient (API) into a 15 mL centrifuge tube.[7]

• Extraction: Add 5.0 mL of methanol (B129727) to the centrifuge tube.[7]

• Vortexing and Shaking: Vortex the mixture for 1 minute to ensure thorough wetting of the powder, followed by mechanical shaking for 40 minutes.[7]

• Centrifugation: Centrifuge the sample at 4500 rpm for 15 minutes to pellet the excipients.[7]

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis. Discard the first 1 mL of the filtrate.[7]

2.1.2. LC-MS/MS Instrumentation and Conditions

• LC System: A high-performance or ultra-high-performance liquid chromatography (HPLC/UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer capable of Multiple Reaction Monitoring (MRM).

• Column: A reversed-phase column suitable for polar compounds, such as an InertSustain AQ-C18 HP (3 µm, 50 x 2.1 mm) or equivalent.[8]

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Methanol

• Flow Rate: 0.4 mL/min[8]

• Injection Volume: 5 µL

• Column Temperature: 40 °C[8]

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI), positive mode.

2.1.3. Data Presentation: LC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Tizanidine Nitroso Impurity 1	To be determined	To be determined	To be determined	To be determined
NDMA	75.1	58.1	43.1	10
NDEA	103.1	75.1	47.1	12

Note: The MRM transitions for Tizanidine Nitroso Impurity 1 need to be empirically determined by direct infusion of a reference standard.

Method 2: GC-MS/MS for Volatile Nitrosamines (NDMA, NDEA)

This method is a suitable alternative for the analysis of volatile nitrosamines and is based on established FDA and USP methods.[1][5]

2.2.1. Sample Preparation

• Tablet Homogenization: Prepare a homogenous powder from tizanidine tablets as described in section 2.1.1.

• Sample Weighing: Weigh a portion of the tablet powder equivalent to 250 mg of tizanidine API into a 15 mL centrifuge tube.[9]

• Extraction Solvent: Add 2.0 mL of dichloromethane (B109758) to the tube.[9]

• Alkalinization (Optional but Recommended): To enhance extraction efficiency, the tablet powder can be suspended in 10 mL of a dilute sodium hydroxide (B78521) solution before the addition of dichloromethane.[9]

• Vortexing and Shaking: Vortex the mixture for at least 1 minute, followed by shaking for a minimum of 5 minutes.[9]

• Phase Separation: Allow the layers to separate. The dichloromethane layer (bottom) contains the nitrosamines.

• Transfer: Carefully transfer the dichloromethane layer into a GC vial for analysis.

2.2.2. GC-MS/MS Instrumentation and Conditions

• GC System: A gas chromatograph with a suitable injection system (e.g., split/splitless).

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Column: A column with a polar stationary phase, such as a VF-WAXms (30 m x 0.25 mm, 1.0 µm) or equivalent.[1]

• Injection Mode: Splitless

• Injection Volume: 2 µL

• Oven Program: 70 °C for 4 min, then ramp at 20 °C/min to 240 °C and hold for 3.5 min.[1]

• MS Source Temperature: 230 °C[1]

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

2.2.3. Data Presentation: GC-MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
NDMA	74	42	57	15
NDEA	102	42	57	18

Visualization of Experimental Workflow

Below are diagrams illustrating the key experimental workflows.

Caption: LC-MS/MS Sample Preparation Workflow.

Caption: GC-MS/MS Sample Preparation Workflow.

Conclusion

The protocols outlined in this application note provide a robust framework for the detection and quantification of nitrosamine impurities in tizanidine tablets. Both LC-MS/MS and GC-MS/MS methods offer high sensitivity and selectivity, crucial for meeting the stringent regulatory limits for these potentially carcinogenic compounds. Method validation, including the determination of limits of detection (LOD) and quantification (LOQ), linearity, accuracy, and precision, should be performed in accordance with ICH guidelines to ensure the reliability of the results. The availability of a reference standard for "Tizanidine Nitroso Impurity 1" is essential for its accurate quantification.[10] These methodologies will enable researchers, scientists, and drug development professionals to effectively monitor and control nitrosamine impurities in tizanidine-containing drug products, ultimately ensuring patient safety.

References

• 1. agilent.com [agilent.com]
• 2. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 3. m.youtube.com [m.youtube.com]
• 4. shimadzu.com [shimadzu.com]
• 5. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 6. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. glsciences.com [glsciences.com]
• 9. edqm.eu [edqm.eu]
• 10. veeprho.com [veeprho.com]

Application Note: High-Resolution Mass Spectrometry for the Quantitative Analysis of N-Nitroso Tizanidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant safety concern due to their classification as probable human carcinogens.[1] Regulatory bodies globally have established stringent limits for these impurities in drug substances and products, necessitating the development of highly sensitive and selective analytical methods for their detection and quantification at trace levels. Tizanidine, a centrally acting α2-adrenergic agonist used for muscle spasticity, contains a secondary amine moiety that is susceptible to nitrosation, potentially forming the N-Nitroso Tizanidine impurity.[2][3]

This application note provides a detailed protocol for the quantitative analysis of N-Nitroso Tizanidine in drug substances and products using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS). The high sensitivity, selectivity, and mass accuracy of HRMS make it an ideal technique for the confident identification and quantification of trace-level genotoxic impurities in complex pharmaceutical matrices, ensuring patient safety and regulatory compliance.[4]

Potential Formation of N-Nitroso Tizanidine

The formation of N-Nitroso Tizanidine can occur when the secondary amine in the Tizanidine molecule reacts with nitrosating agents. These agents can be present as impurities in raw materials, reagents, or solvents used during the synthesis of the active pharmaceutical ingredient (API) or the manufacture of the drug product.[5]

Caption: Logical diagram of N-Nitroso Tizanidine formation.

Experimental Protocols

This protocol outlines a general method for the analysis of N-Nitroso Tizanidine by LC-HRMS. Method validation is required for specific drug product matrices.

1. Materials and Reagents

• N-Nitroso Tizanidine reference standard (Molecular Formula: C₉H₇ClN₆OS, Molecular Weight: 282.71 g/mol )[6][7]

• Tizanidine Hydrochloride API and/or drug product

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• 0.22 µm PVDF syringe filters

2. Standard Solution Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh approximately 1 mg of N-Nitroso Tizanidine reference standard and dissolve in 10 mL of methanol.

• Intermediate Standard Solution (1 µg/mL): Dilute 100 µL of the stock standard solution to 10 mL with methanol.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 25, 50 ng/mL) by serially diluting the intermediate standard solution with a 50:50 mixture of methanol and water.

3. Sample Preparation

• Drug Substance (API):

  • Accurately weigh approximately 100 mg of Tizanidine HCl API into a 15 mL centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 1 minute to dissolve.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an HPLC vial.

• Drug Product (Tablets):

  • Weigh and finely powder a representative number of Tizanidine tablets.

  • Transfer an amount of powder equivalent to 100 mg of Tizanidine HCl into a 15 mL centrifuge tube.

  • Add 10 mL of methanol.

  • Vortex for 1 minute, then shake on a mechanical shaker for 30 minutes.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial.

4. LC-HRMS Conditions

Parameter	Recommended Conditions
Liquid Chromatography
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
High-Resolution MS
Ionization Source	Heated Electrospray Ionization (HESI) or Atmospheric Pressure Chemical Ionization (APCI), Positive Ion Mode
Monitored Ion (M+H)⁺	m/z 283.0272
MS Resolution	≥ 60,000
Scan Mode	Targeted Single Ion Monitoring (t-SIM) and Parallel Reaction Monitoring (PRM) for confirmation of fragment ions.
Collision Energy (for PRM)	Optimized for characteristic fragment ions of N-Nitroso Tizanidine.
Mass Accuracy	< 5 ppm

Data Presentation

The following table summarizes typical method performance characteristics for the analysis of nitrosamine impurities by LC-HRMS. These values should be established specifically for N-Nitroso Tizanidine during method validation.

Parameter	Typical Performance
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 - 0.2 ng/mL
Limit of Quantitation (LOQ)	0.1 - 0.5 ng/mL
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Experimental Workflow

The overall analytical workflow for the determination of N-Nitroso Tizanidine is depicted below.

Caption: Experimental workflow for N-Nitroso Tizanidine analysis.

Conclusion

This application note provides a comprehensive and detailed protocol for the analysis of N-Nitroso Tizanidine using LC-HRMS. The described method is highly sensitive and selective, making it suitable for the trace-level quantification of this potential impurity in both Tizanidine drug substance and finished drug products. Adherence to this protocol, followed by appropriate method validation, will support pharmaceutical quality control and ensure compliance with global regulatory standards for nitrosamine impurities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. veeprho.com [veeprho.com]
• 3. Tizanidine - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. efpia.eu [efpia.eu]
• 6. N-Nitroso Tizanidine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 7. N-Nitroso Tizanidine | Axios Research [axios-research.com]

Application Notes and Protocols for the GC-MS Analysis of Volatile Nitrosamine Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines requiring manufacturers to assess and control these impurities.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely adopted analytical technique for the detection and quantification of volatile nitrosamines at trace levels, making it an indispensable tool for ensuring drug safety and regulatory compliance.[1][3] This document provides detailed application notes and protocols for the analysis of volatile nitrosamines using GC-MS.

Experimental Protocols

The selection of an appropriate sample preparation method is critical and is dictated by the sample matrix (i.e., drug substance or drug product), the volatility of the target nitrosamines, and the required sensitivity.[1]

Protocol 1: Liquid-Liquid Extraction (LLE)

This method is broadly applicable to a wide range of drug substances and products.[1]

Procedure:

• Weigh an appropriate amount of the sample (e.g., 200 to 1,000 mg) into a 15 mL centrifuge tube. For finished products, a representative sample can be prepared from ground tablets.[1][2]

• Disperse the sample in 8.0 mL of a 1 M sodium hydroxide (B78521) (NaOH) solution.[1]

• Vortex the mixture briefly and then shake for a minimum of 5 minutes to ensure complete dissolution or suspension.[1][2]

• Add 2.0 mL of dichloromethane (B109758) (DCM) to the suspension, vortex briefly, and then shake for at least 5 minutes.[1][2]

• Centrifuge the suspension at approximately 10,000 g for at least 5 minutes to separate the layers.[2]

• Carefully collect the organic (bottom) layer.[1]

• Filter the extract through a 0.2 µm PTFE syringe filter into a GC vial for analysis.[4]

Protocol 2: Direct Dispersion in an Organic Solvent

This method is suitable for samples that are readily soluble in organic solvents.[1][4]

Procedure:

• Weigh 500 to 1,000 mg of the sample directly into a suitable vial.[1][4]

• Add 5.0 mL of dichloromethane (DCM).[1][4]

• Ensure the sample is completely dispersed in the solvent.[1]

• Filter the solution through a 0.2 µm PTFE syringe filter into a GC vial for analysis.[4]

Protocol 3: Headspace Analysis

Headspace sampling is a convenient technique for volatile nitrosamines as it requires minimal sample preparation.[5][6]

Procedure:

• Place a weighed amount of the drug product into a headspace vial.[1]

• The vial is then sealed and heated, allowing the volatile nitrosamines to partition into the headspace gas.

• An automated headspace sampler injects a portion of the headspace gas directly into the GC-MS system.

GC-MS and GC-MS/MS Methodology

For enhanced sensitivity and selectivity, triple quadrupole mass spectrometry (MS/MS) is often preferred over single quadrupole MS, which is crucial for detecting trace-level impurities and minimizing false positives.[1]

Typical GC-MS/MS Parameters:

Parameter	Value
Gas Chromatograph (GC)	Agilent 8890 GC or similar[1][4]
Mass Spectrometer (MS)	Agilent 7010B GC/MS/MS or similar[1][4]
Injection Mode	Liquid Injection or Headspace[1][6]
Inlet Temperature	250 °C[1]
Carrier Gas	Helium[1]
Oven Temperature Program	Initial 40 °C (hold 0.5 min), ramp at 20 °C/min to 160 °C, then ramp at 10 °C/min to 240 °C (hold 3.5 min)[1][4]
Ion Source	Electron Ionization (EI)[1]
MS Source Temperature	230 °C[1]
Quadrupole Temperature	150 °C[1]
Acquisition Mode	Multiple Reaction Monitoring (MRM) for GC-MS/MS or Selected Ion Monitoring (SIM) for GC-MS[1]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the GC-MS analysis of various volatile nitrosamines.

Table 1: Limits of Detection (LOD) and Quantification (LOQ)

Nitrosamine (B1359907)	LOD (ppm)	LOQ (ppm)	Reference
N-Nitrosodimethylamine (NDMA)	0.02 - 0.03	0.06 - 0.09	[7]
N-Nitrosodiethylamine (NDEA)	0.02 - 0.03	0.06 - 0.09	[7]
N-Nitrosoethylisopropylamine (EIPNA)	0.02 - 0.03	0.06 - 0.09	[7]
N-Nitrosodiisopropylamine (DIPNA)	0.02 - 0.03	0.06 - 0.09	[7]
Various (13 nitrosamines)	-	1 - 10 ppb	[4]

Table 2: Recovery Rates

Nitrosamine	Matrix	Spiked Concentration	Recovery (%)	Reference
Various (4 nitrosamines)	Valsartan	Not Specified	91.9 - 122.7	[7]
Various (13 nitrosamines)	Water & Methylene Chloride	30 ppb	70 - 130	[4]
Various	Spiked Sample Solution	Not Specified	70 - 130	[2]
Various	Metformin	1.0, 2.0, 2.5, 10 ng/g	70 - 130	[5]

Method Validation

The developed GC-MS/MS method for nitrosamine analysis should be validated according to the International Council for Harmonisation (ICH) guidelines.[7] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[7]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A regression coefficient (r²) greater than 0.99 is typically desired.[2][7]

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies in spiked samples, with an acceptance criterion of 70-130%.[2][5][7]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day).[7]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. A signal-to-noise ratio of 3:1 is commonly used.[7]

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy. A signal-to-noise ratio of 10:1 is often used.[2][7]

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[8]

Visualizations

Caption: Experimental workflow for GC-MS/MS analysis of nitrosamines.

References

• 1. benchchem.com [benchchem.com]
• 2. edqm.eu [edqm.eu]
• 3. resolvemass.ca [resolvemass.ca]
• 4. agilent.com [agilent.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. restek.com [restek.com]
• 7. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols for N-Nitroso Tizanidine Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent regulatory scrutiny has intensified the focus on nitrosamine (B1359907) impurities in pharmaceutical products due to their classification as probable human carcinogens.[1] N-Nitroso Tizanidine, a potential impurity in the muscle relaxant Tizanidine, requires robust and sensitive analytical methods for its detection and quantification to ensure patient safety.[2] Tizanidine is a centrally acting α2-adrenergic agonist, and its molecular structure contains a secondary amine that could potentially be susceptible to nitrosation, forming N-Nitroso Tizanidine.[2][3]

These application notes provide detailed protocols for the sample preparation of Tizanidine drug substances and drug products for the analysis of N-Nitroso Tizanidine. The methodologies described are based on established techniques for nitrosamine analysis, such as liquid-liquid extraction (LLE) and solid-phase extraction (SPE), followed by analysis using highly sensitive techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[4]

Analytical Methodologies Overview

The choice of analytical instrumentation is critical for achieving the low detection limits required for nitrosamine analysis.[5] LC-MS/MS is often the preferred technique for its high sensitivity and selectivity, especially for non-volatile and thermally labile compounds.[4] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for more volatile nitrosamines.[1]

Key Considerations for Method Development:

• Analyte Stability: Nitrosamines can be sensitive to light and high temperatures. It is crucial to use amber vials and minimize sample exposure to heat.[4]

• pH Control: Nitrosamine formation is often favored in acidic conditions. Sample preparation should be conducted under neutral or basic conditions to prevent the artificial formation of N-Nitroso Tizanidine during analysis.[4]

• Internal Standards: The use of stable isotope-labeled internal standards (e.g., Tizanidine-d4) is recommended to ensure accuracy and precision by compensating for matrix effects and variations in sample preparation.[6]

Data Presentation: Quantitative Method Performance

The following table summarizes typical performance data for the analytical methods described in the protocols below. These values are illustrative and may vary based on the specific instrumentation and laboratory conditions.

Parameter	LC-MS/MS	GC-MS/MS
Limit of Detection (LOD)	0.01 - 0.1 ng/mL[4]	~0.1 ppb[4]
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL	~0.3 ppb
**Linearity (R²) **	≥ 0.998[7]	≥ 0.996[5]
Recovery	85 - 115%	70 - 130%[8]
Precision (%RSD)	≤ 15%	≤ 15%

Experimental Protocols

Protocol 1: Sample Preparation of Tizanidine Drug Substance (API) using Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of N-Nitroso Tizanidine from the active pharmaceutical ingredient (API).

Materials:

• Tizanidine API

• N-Nitroso Tizanidine reference standard

• Tizanidine-d4 (Internal Standard)

• Dichloromethane (B109758) (DCM), HPLC grade

• Methanol (B129727), HPLC grade

• Water, HPLC grade

• Ammonium (B1175870) hydroxide (B78521) solution

• 15 mL polypropylene (B1209903) centrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• Autosampler vials, amber

Procedure:

• Sample Weighing: Accurately weigh 100 mg of the Tizanidine API into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add an appropriate volume of Tizanidine-d4 internal standard solution in methanol.

• Sample Dissolution: Add 5 mL of water and vortex for 1 minute to dissolve the API. Adjust the pH to > 8 with ammonium hydroxide.

• Liquid-Liquid Extraction: Add 5 mL of dichloromethane (DCM) to the tube.

• Vortexing: Vortex the tube vigorously for 5 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the lower organic (DCM) layer to a clean tube.

• Repeat Extraction: Repeat the extraction (steps 4-7) with an additional 5 mL of DCM and combine the organic layers.

• Evaporation: Evaporate the combined organic extract to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitution: Reconstitute the dried residue in 1 mL of the mobile phase (e.g., a mixture of methanol and water with 0.1% formic acid).[4]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an amber autosampler vial.

• Analysis: Analyze the sample by LC-MS/MS.

Protocol 2: Sample Preparation of Tizanidine Drug Product (Tablets) using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction of N-Nitroso Tizanidine from a solid dosage form, such as tablets.

Materials:

• Tizanidine tablets

• N-Nitroso Tizanidine reference standard

• Tizanidine-d4 (Internal Standard)

• Methanol, HPLC grade

• Water, HPLC grade

• Ammonium hydroxide solution

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Mortar and pestle

• Sonicator

• Centrifuge

• SPE manifold

• Nitrogen evaporator

• Autosampler vials, amber

Procedure:

• Sample Preparation: Weigh and finely powder a representative number of Tizanidine tablets.

• Sample Weighing: Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Tizanidine into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add an appropriate volume of Tizanidine-d4 internal standard solution in methanol.

• Extraction: Add 20 mL of methanol, vortex for 1 minute, and sonicate for 15 minutes to extract the analyte and impurity.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Collection: Transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

• Elution: Elute the N-Nitroso Tizanidine and Tizanidine with 5 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.

• Reconstitution: Reconstitute the dried residue in 1 mL of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an amber autosampler vial.

• Analysis: Analyze the sample by LC-MS/MS.

Visualizations

Caption: LLE Sample Preparation Workflow for Tizanidine API.

Caption: SPE Sample Preparation Workflow for Tizanidine Tablets.

References

• 1. benchchem.com [benchchem.com]
• 2. veeprho.com [veeprho.com]
• 3. Tizanidine | C9H8ClN5S | CID 5487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. edqm.eu [edqm.eu]

Application Notes and Protocols for the Quality Control of N-Nitroso Tizanidine in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products has become a significant concern for regulatory bodies and manufacturers worldwide. Nitrosamines are classified as probable human carcinogens, necessitating stringent control measures to ensure patient safety. N-Nitroso Tizanidine (B1208945) is a potential nitrosamine impurity of Tizanidine, a centrally acting α2-adrenergic agonist used as a muscle relaxant.

These application notes provide a comprehensive overview of the risk assessment, analytical methodologies, and quality control strategies for N-Nitroso Tizanidine. The detailed protocols are intended to guide researchers and quality control analysts in the development and implementation of robust methods for the detection and quantification of this impurity in Tizanidine drug substances and products.

Risk Assessment of N-Nitroso Tizanidine Formation

A thorough risk assessment is the first step in controlling nitrosamine impurities. The formation of N-Nitroso Tizanidine requires the presence of a nitrosatable amine (Tizanidine or its precursors) and a nitrosating agent.

1.1. Potential Sources of Nitrosating Agents and Secondary Amines

The synthesis of Tizanidine involves several steps where the introduction of nitrosating agents or the presence of secondary amines could lead to the formation of N-Nitroso Tizanidine. A review of the Tizanidine synthesis pathway is crucial to identify potential risk factors.[1][2][3]

Key considerations for risk assessment include:

• Raw Materials and Reagents: Scrutiny of raw materials, starting materials, and reagents used in the synthesis of Tizanidine for the presence of nitrites, nitrates, or other nitrosating agents.

• Solvents: Some solvents can contain residual nitrosating agents or degrade to form them.

• Process Conditions: Acidic conditions and elevated temperatures during the manufacturing process can promote nitrosation reactions.

• Excipients: Certain excipients used in the drug product formulation may contain trace levels of nitrites.

• Degradation: Degradation of the Tizanidine drug substance or excipients over the product's shelf life could potentially lead to the formation of nitrosamines.

1.2. Formation Pathway

N-Nitroso Tizanidine is formed from the reaction of the secondary amine functionality within the tizanidine molecule with a nitrosating agent, typically nitrous acid (HNO₂), which is formed from nitrites in acidic conditions.

Analytical Methodologies for N-Nitroso Tizanidine

Due to the low acceptable intake limits for nitrosamines, highly sensitive and selective analytical methods are required for their detection and quantification. Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred technique.

2.1. Reference Standard

A well-characterized reference standard of N-Nitroso Tizanidine is essential for method development, validation, and routine analysis. Several chemical suppliers offer N-Nitroso Tizanidine impurity standards.

Table 1: N-Nitroso Tizanidine Chemical Information

Parameter	Information
Chemical Name	N-(5-chlorobenzo[c][4][5][6]thiadiazol-4-yl)-N-(4,5-dihydro-1H-imidazol-2-yl)nitrous amide
Molecular Formula	C₉H₇ClN₆OS
Molecular Weight	282.71 g/mol
CAS Number	Not Available

2.2. Quantitative Data and Acceptance Criteria

Regulatory agencies have established acceptable intake (AI) limits for nitrosamine impurities. The recently published AI limit for N-Nitroso Tizanidine is 553 ng/day .[7]

To establish a specification for N-Nitroso Tizanidine in a drug product, the AI limit is converted to a concentration in parts per million (ppm) based on the maximum daily dose (MDD) of Tizanidine. The maximum daily dose of Tizanidine is 36 mg.[8][9][10][11]

Calculation of the Limit in ppm:

Limit (ppm) = (AI (ng/day) / MDD (mg/day))

Limit (ppm) = (553 ng/day / 36 mg/day) = 15.4 ppm

Therefore, the target limit for quantification in the analytical method should be well below 15.4 ppm.

Table 2: Summary of Quantitative Limits

Parameter	Value	Reference
Acceptable Intake (AI)	553 ng/day	[7]
Maximum Daily Dose (MDD) of Tizanidine	36 mg/day	[8][9][10][11]
Calculated Limit in Drug Product	15.4 ppm	-
Target Limit of Quantification (LOQ)	≤ 1.5 ppm	General Practice
Target Limit of Detection (LOD)	≤ 0.5 ppm	General Practice

Experimental Protocols

The following protocols provide a general framework for the analysis of N-Nitroso Tizanidine in Tizanidine drug products using LC-MS/MS. Method development and validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

3.1. Protocol 1: LC-MS/MS Analysis of N-Nitroso Tizanidine

This protocol outlines a sensitive and selective method for the quantification of N-Nitroso Tizanidine.

3.1.1. Materials and Reagents

• N-Nitroso Tizanidine Reference Standard

• Tizanidine Hydrochloride Drug Substance/Product

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Ammonium Formate (LC-MS grade)

• Isotopically labeled internal standard (e.g., N-Nitroso Tizanidine-d4, if available)

3.1.2. Sample Preparation

• Standard Solution Preparation:

  • Prepare a stock solution of N-Nitroso Tizanidine reference standard in methanol (e.g., 100 µg/mL).

  • Perform serial dilutions to prepare working standard solutions for calibration curve construction (e.g., 0.1 to 50 ng/mL).

  • Prepare a stock solution of the internal standard (IS) in methanol (e.g., 100 ng/mL).

• Sample Preparation (Tizanidine Tablets):

  • Accurately weigh and crush a representative number of Tizanidine tablets to obtain a fine powder.

  • Weigh an amount of powder equivalent to a single dose (e.g., 4 mg of Tizanidine) into a centrifuge tube.

  • Add a specific volume of extraction solvent (e.g., 10 mL of methanol).

  • Spike with the internal standard solution.

  • Vortex for 5 minutes to ensure thorough mixing.

  • Sonicate for 15 minutes to aid extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC vial.

3.1.3. LC-MS/MS Conditions

Table 3: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
LC System	UHPLC system
Column	C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	Start with 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) in Positive Mode
MRM Transitions	To be determined during method development. Precursor Ion [M+H]⁺ for N-Nitroso Tizanidine: m/z 283.0Product ions to be identified by infusing the reference standard.
Source Temperature	500 °C
Gas 1 (Nebulizer)	50 psi
Gas 2 (Heater)	50 psi
Curtain Gas	35 psi

3.1.4. Method Validation Parameters

The analytical method should be validated for the following parameters as per ICH Q2(R1) guidelines:

• Specificity

• Linearity

• Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantification (LOQ)

• Robustness

Diagrams

4.1. Logical Workflow for N-Nitroso Tizanidine Control

Caption: A logical workflow for the control of N-Nitroso Tizanidine.

4.2. Experimental Workflow for LC-MS/MS Analysis

Caption: Experimental workflow for N-Nitroso Tizanidine analysis.

4.3. N-Nitroso Tizanidine Formation Pathway

Caption: Simplified formation pathway of N-Nitroso Tizanidine.

Conclusion

The control of N-Nitroso Tizanidine is a critical aspect of ensuring the quality and safety of Tizanidine pharmaceutical products. A robust quality control strategy, based on a thorough risk assessment and a validated, sensitive analytical method such as LC-MS/MS, is essential. The protocols and information provided in these application notes serve as a comprehensive guide for researchers and analysts to develop and implement effective control measures for this potential impurity. Continuous monitoring and adherence to regulatory guidelines are paramount in mitigating the risks associated with nitrosamine impurities.

References

• 1. CN102140095A - Green new process for preparing tizanidine hydrochloride - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. CN106496219B - The method of high-purity technical metaplasia production Tizanidine - Google Patents [patents.google.com]
• 4. fda.gov [fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]
• 7. tga.gov.au [tga.gov.au]
• 8. tga.gov.au [tga.gov.au]
• 9. japsonline.com [japsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Forced Degradation Studies of Tizanidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting forced degradation studies on tizanidine (B1208945) hydrochloride. This information is crucial for the development of stability-indicating analytical methods, understanding potential degradation pathways, and ensuring the quality and safety of tizanidine hydrochloride drug products.

Introduction

Tizanidine hydrochloride is a centrally acting α2-adrenergic agonist used as a muscle relaxant. Forced degradation studies, or stress testing, are a critical component of the drug development process as mandated by regulatory agencies like the International Council for Harmonisation (ICH). These studies involve subjecting the drug substance to various stress conditions that are more severe than accelerated stability testing conditions. The goal is to identify the likely degradation products and establish the intrinsic stability of the molecule. This information is instrumental in developing and validating stability-indicating analytical methods that can effectively separate and quantify the active pharmaceutical ingredient (API) from its degradation products.

Forced degradation studies on tizanidine hydrochloride have shown that it is susceptible to degradation under oxidative and photolytic conditions, while it is relatively stable under acidic, alkaline, and thermal stress.[1]

Data Presentation

The following table summarizes the quantitative data from various forced degradation studies on tizanidine hydrochloride. It is important to note that the results are from different studies and may not be directly comparable due to variations in experimental conditions such as concentration, temperature, and duration of exposure.

Stress Condition	Reagent/Condition	Duration	Temperature	% Degradation	No. of Degradation Products	Reference
Acid Hydrolysis	0.1 N HCl	72 hours	Not Specified	No degradation detected	-	[2]
5 ml of 1N HCl	6 hours	60°C	Not significant	-	[3]
Not Specified	Not Specified	Not Specified	15.73%	Not Specified	[1]
Alkaline Hydrolysis	0.1 M NaOH	72 hours	Not Specified	5.53%	Not Specified	[2]
1N NaOH	60 minutes	80°C	0.03%	-	[3][4]
Oxidative Degradation	3% H₂O₂	72 hours	Not Specified	No degradation detected	-	[2]
30% H₂O₂	60 minutes	80°C	36.08%	Not Specified	[1][5]
Thermal Degradation	Dry Heat	48 hours	80°C	0%	-	[4]
Dry Heat	Not Specified	Not Specified	0.06%	-	[3]
Photolytic Degradation	UV-C light (254 nm)	7 days	Not Specified	~55.16%	5	[6][7]
UV-C radiation (254 nm)	72 hours	Not Specified	25.13%	Not Specified	[2]
UV light (222 nm & 366 nm)	48 hours	Not Specified	0%	-	[4]

Experimental Protocols

The following are detailed protocols for conducting forced degradation studies on tizanidine hydrochloride. These protocols are based on methodologies reported in the scientific literature.

Preparation of Stock Solution

Prepare a stock solution of tizanidine hydrochloride in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water, at a concentration of approximately 1 mg/mL.[1]

Acid Hydrolysis

• To a suitable volume of the tizanidine hydrochloride stock solution, add an equal volume of 0.1 N hydrochloric acid.[1]

• Heat the mixture at 60-80°C for a defined period (e.g., 6 hours).[1][3]

• At specified time points, withdraw samples, neutralize with an appropriate concentration of sodium hydroxide, and dilute with the mobile phase to a suitable concentration for analysis.[1][8]

Alkaline Hydrolysis

• To a suitable volume of the tizanidine hydrochloride stock solution, add an equal volume of 0.1 N sodium hydroxide.[1][4]

• Heat the mixture at 60-80°C for a defined period (e.g., 60 minutes to 72 hours).[1][2][4]

• At specified time points, withdraw samples, neutralize with an appropriate concentration of hydrochloric acid, and dilute with the mobile phase to a suitable concentration for analysis.[1][4]

Oxidative Degradation

• To a suitable volume of the tizanidine hydrochloride stock solution, add an equal volume of hydrogen peroxide solution (ranging from 3% to 30%).[1][5]

• Keep the mixture at room temperature or heat at 80°C for a specified duration (e.g., 60 minutes to 72 hours).[1][2][5]

• At specified time points, withdraw samples and dilute with the mobile phase to a suitable concentration for analysis.

Thermal Degradation

• Expose the solid tizanidine hydrochloride powder or a solution of the drug to dry heat in an oven at a high temperature (e.g., 80-100°C) for a set time (e.g., 48 hours).[1][4]

• For the solid sample, dissolve it in a suitable solvent after exposure.

• Withdraw samples at various time points and dilute to a suitable concentration for analysis.

Photolytic Degradation

• Expose a solution of tizanidine hydrochloride to UV light (e.g., UV-C at 254 nm) in a photostability chamber for a defined period (e.g., 7 days).[1][6][7]

• A control sample should be kept in the dark under the same conditions.

• At various time points, withdraw samples and dilute to a suitable concentration for analysis.

Sample Analysis

Analyze the stressed samples using a validated stability-indicating HPLC method. A typical method might use a C18 column with a mobile phase consisting of a mixture of a phosphate (B84403) buffer and an organic solvent like methanol or acetonitrile, with UV detection.[8][9][10]

Visualizations

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of tizanidine hydrochloride.

Potential Photolytic Degradation Pathway of Tizanidine Hydrochloride

Caption: Proposed photolytic degradation products of tizanidine HCl.

Conclusion

The forced degradation studies of tizanidine hydrochloride are essential for understanding its stability profile and for the development of robust analytical methods. The provided protocols and data serve as a valuable resource for researchers and scientists in the pharmaceutical industry. It is evident that tizanidine hydrochloride is particularly susceptible to photolytic and oxidative stress, and therefore, special care should be taken to protect it from light and oxidizing agents during manufacturing, formulation, and storage. The identification of degradation products is key to ensuring the safety and efficacy of the final drug product.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. japsonline.com [japsonline.com]
• 4. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]
• 5. jddtonline.info [jddtonline.info]
• 6. benthamdirect.com [benthamdirect.com]
• 7. scilit.com [scilit.com]
• 8. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. jddtonline.info [jddtonline.info]

Application Notes and Protocols for the Development of a Stability-Indicating Assay for Tizanidine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tizanidine (B1208945) hydrochloride, a centrally acting α2-adrenergic agonist, is widely used as a muscle relaxant. To ensure its quality, safety, and efficacy throughout its shelf life, a validated stability-indicating assay is crucial. This document provides a comprehensive overview and detailed protocols for the development of a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for tizanidine. This method is designed to separate and quantify tizanidine from its potential degradation products formed under various stress conditions, as mandated by ICH guidelines.

Forced degradation studies indicate that tizanidine hydrochloride is particularly susceptible to oxidative and photolytic degradation.[1] It has been found to be more stable in its solid state compared to in solution.[2] The methodologies outlined below will guide researchers in establishing a robust stability-indicating procedure to ensure the integrity and reliability of experimental results.[1]

Chromatographic Conditions

A successful stability-indicating method relies on the effective separation of the active pharmaceutical ingredient (API) from any degradation products. Several RP-HPLC methods have been developed for tizanidine. A summary of typical chromatographic conditions is presented in Table 1.

Table 1: Example RP-HPLC Chromatographic Conditions for Tizanidine Analysis

Parameter	Condition 1	Condition 2	Condition 3
Column	Waters Symmetry C18 ODS (250×4.6 mm, 5μm)[2][3][4]	Shimadzu C18 (15cm×4.6mm, 5µ)[5]	Atlantis C18 (250 x 4.6 mm, 5µm)[6]
Mobile Phase	Acetonitrile: Phosphate Buffer (pH 3.0) (20:80 v/v)[2][3][4]	Water: Methanol (B129727) (50:50 v/v), pH 4.0 with ortho-phosphoric acid[5]	20mM KH2PO4 (pH 3.5):Methanol (30:70 V/V)[6]
Flow Rate	1.0 ml/min[2][3][4][5][7][8]	1.0 ml/min[2][3][4][5][7][8]	0.8 mL/min[6]
Detection Wavelength	230 nm[2][3][4][9]	318 nm[5][7][8]	315nm[6]
Column Temperature	25°C[3]	Ambient	25 °C[6]
Injection Volume	20 µl	20µl[5]	Not Specified
Retention Time	~5.4 minutes[3]	~5.6 minutes[5]	3.7 min[6]

Experimental Protocols

Preparation of Solutions

a. Standard Stock Solution of Tizanidine: Accurately weigh and transfer 10 mg of tizanidine hydrochloride into a 100 ml volumetric flask. Dissolve in and dilute to volume with a suitable solvent (e.g., methanol or mobile phase). This yields a stock solution of 100 µg/ml.

b. Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the desired linear range (e.g., 4-80 µg/ml).[2][3]

Forced Degradation Studies (Stress Testing)

Forced degradation studies are essential to demonstrate the specificity of the analytical method by generating potential degradation products.[1]

a. Acid Hydrolysis:

• To 1 ml of the tizanidine stock solution, add 1 ml of 1N HCl.

• Keep the solution at 80°C for 60 minutes in a water bath.[4]

• After the specified time, cool the solution to room temperature and neutralize it with 1N NaOH.

• Dilute the resulting solution with the mobile phase to obtain a final concentration within the working range.

b. Alkaline Hydrolysis:

• To 1 ml of the tizanidine stock solution, add 1 ml of 1N NaOH.

• Keep the solution at 80°C for 60 minutes in a water bath.[4]

• After the specified time, cool the solution to room temperature and neutralize it with 1N HCl.

• Dilute the resulting solution with the mobile phase to the desired concentration.

c. Oxidative Degradation:

• To 1 ml of the tizanidine stock solution, add 1 ml of 3-30% hydrogen peroxide (H₂O₂).[1]

• Keep the solution at room temperature for a specified duration (e.g., 1 hour).

• Dilute the resulting solution with the mobile phase to the target concentration for analysis.

d. Thermal Degradation:

• Keep the tizanidine hydrochloride solid drug substance in a hot air oven at a specified temperature (e.g., 60-80°C) for a defined period.

• For solution state degradation, reflux the drug solution at a specified temperature for a certain period.

• After exposure, prepare a solution of the stressed sample in the mobile phase at the desired concentration.

e. Photolytic Degradation:

• Expose the tizanidine solution to UV light (e.g., UV-C at 254 nm) in a photostability chamber for a defined period.[1]

• After exposure, dilute the solution with the mobile phase to the appropriate concentration for analysis. One study showed that approximately 55.16% of the drug degraded after 7 days under UV-C light.[10][11]

Method Validation

The developed analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for its intended purpose.[9]

Table 2: Summary of Method Validation Parameters

Parameter	Typical Acceptance Criteria	Example Results for Tizanidine Assay
Linearity (Correlation Coefficient, r²)	r² ≥ 0.999	0.999[2] - 0.9998[3]
Range (µg/ml)	Defined by linearity	4-80 µg/ml[2][3]
Accuracy (% Recovery)	98.0% - 102.0%	100.4% to 101.3%[2]
Precision (% RSD)	Intraday & Interday: ≤ 2%	Low relative standard deviations (%RSD) for intra- and inter-day analyses were reported.[9]
Limit of Detection (LOD) (µg/ml)	Signal-to-Noise ratio of 3:1	24.50[8]
Limit of Quantitation (LOQ) (µg/ml)	Signal-to-Noise ratio of 10:1	74.72[8]
Specificity	No interference from placebo, impurities, or degradation products at the retention time of the analyte. Peak purity should be demonstrated.	Degradation products were well-resolved from the main tizanidine peak.[2][4]
Robustness	No significant changes in results with small, deliberate variations in method parameters (e.g., pH, mobile phase composition, flow rate).	The method was found to be robust with no significant influence on results from slight intentional changes.[9]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the development and validation of a stability-indicating assay for tizanidine.

Caption: Workflow for developing a stability-indicating assay.

Identification of Degradation Products

While a stability-indicating HPLC method can separate degradation products, further analysis is required for their identification and characterization. Techniques such as UHPLC-QTOF/MS can be employed for this purpose.[10] One study identified five degradation products with m/z values of 236, 268, 184, 186, and 216 after exposure to UV-C light.[10][11] Another study reported an additional peak at an Rf value of 0.12 for samples degraded with hydrogen peroxide in an HPTLC method.[12]

The following diagram illustrates a logical relationship for the identification of degradation products.

Caption: Process for identifying tizanidine degradation products.

Conclusion

The development and validation of a stability-indicating assay for tizanidine is a critical component of its quality control. The RP-HPLC methods and protocols described in this document provide a solid foundation for researchers and scientists to establish a reliable and robust analytical procedure. By following these guidelines, it is possible to accurately quantify tizanidine in the presence of its degradation products, thereby ensuring the stability and quality of the drug product. The presented method was validated according to ICH guidelines and found to be simple, precise, and accurate for the estimation of tizanidine.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. jddtonline.info [jddtonline.info]
• 3. jddtonline.info [jddtonline.info]
• 4. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]
• 5. journalsofpharmaceuticalanalysis.com [journalsofpharmaceuticalanalysis.com]
• 6. researchgate.net [researchgate.net]
• 7. Development of RP-HPLC Method of Tizanidine HCL with Some Validation Parameter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cjap.ytbmed.net [cjap.ytbmed.net]
• 9. jneonatalsurg.com [jneonatalsurg.com]
• 10. benthamdirect.com [benthamdirect.com]
• 11. eurekaselect.com [eurekaselect.com]
• 12. ovid.com [ovid.com]

Application Note: Quantitative Analysis of N-Nitroso Tizanidine in Tizanidine API by LC-MS/MS

Introduction

Tizanidine is a centrally acting α2-adrenergic agonist widely used for the management of spasticity.[1] As with all active pharmaceutical ingredients (APIs), controlling impurities is a critical aspect of ensuring drug safety and efficacy. In recent years, N-nitrosamine impurities in pharmaceuticals have come under intense scrutiny from global regulatory bodies like the FDA due to their classification as probable human carcinogens.[2][3]

N-Nitroso Tizanidine is a potential nitrosamine (B1359907) impurity that can form during the synthesis or storage of Tizanidine API.[1][4][5] Its structure contains a nitrosated secondary amine, a common feature of concerning nitrosamine impurities. Regulatory guidelines mandate that manufacturers conduct risk assessments and implement control strategies to limit the presence of such impurities to acceptable daily intake (AI) levels.[3] Consequently, a highly sensitive and specific analytical method is required for the accurate quantification of N-Nitroso Tizanidine at trace levels in the Tizanidine API.[6]

This application note details a validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantitative determination of N-Nitroso Tizanidine in Tizanidine API. LC-MS/MS is the preferred technique for this analysis due to its exceptional sensitivity, selectivity, and precision, making it ideal for detecting trace-level genotoxic impurities.[7] The described protocol is intended for use by researchers, scientists, and drug development professionals in a quality control (QC) or analytical development setting.[4][5]

Experimental Protocols

This section provides a detailed methodology for the quantification of N-Nitroso Tizanidine in Tizanidine API.

1. Materials and Reagents

• N-Nitroso Tizanidine Reference Standard (Characterized, purity >98%)[4][5][8]

• Tizanidine API (For spiking and matrix effect evaluation)

• N-Nitroso Tizanidine-d4 (Isotopically labeled internal standard)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Formate (LC-MS Grade)

• Water (Type I, 18.2 MΩ·cm)

2. Standard and Sample Preparation

• Internal Standard (IS) Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Tizanidine-d4 in 100 mL of methanol.

• IS Working Solution (100 ng/mL): Dilute the IS Stock Solution with 50:50 (v/v) methanol:water.

• N-Nitroso Tizanidine Stock Solution (100 µg/mL): Accurately weigh and dissolve 10 mg of N-Nitroso Tizanidine in 100 mL of methanol.

• Calibration Standards (0.1 - 50 ng/mL): Prepare a series of calibration standards by serial dilution of the N-Nitroso Tizanidine Stock Solution with 50:50 (v/v) methanol:water.

• Sample Preparation:

  • Accurately weigh 100 mg of Tizanidine API into a 10 mL volumetric flask.

  • Add 100 µL of the IS Working Solution (100 ng/mL).

  • Dilute to volume with 50:50 (v/v) methanol:water.

  • Vortex for 2 minutes to dissolve.

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC vial for analysis.[9]

3. LC-MS/MS Instrumentation and Conditions

• Instrumentation: A UHPLC system coupled with a triple quadrupole mass spectrometer.

• LC Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid and 5 mM Ammonium Formate in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-7 min: 95% B

    • 7.1-9 min: 5% B (re-equilibration)

  • Injection Volume: 5 µL

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Source: Electrospray Ionization (ESI), Positive Mode

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150 °C

  • Desolvation Temperature: 400 °C

  • Multiple Reaction Monitoring (MRM) Transitions:

    • N-Nitroso Tizanidine: Precursor Ion > Product Ion (e.g., m/z 283.0 > 226.0)

    • N-Nitroso Tizanidine-d4 (IS): Precursor Ion > Product Ion (e.g., m/z 287.0 > 230.0) (Note: MRM transitions should be optimized based on the specific instrument and reference standard fragmentation.)

Data Presentation: Method Validation Summary

The analytical method was validated in accordance with ICH Q2(R1) guidelines.[10][11] The key performance characteristics are summarized below.

Parameter	Result
Linearity Range	0.5 - 50 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	0.15 ng/mL (0.015 ppm)
Limit of Quantification (LOQ)	0.5 ng/mL (0.05 ppm)
Accuracy (% Recovery)	92.5% - 108.3%
Precision (%RSD)
- Intraday (n=6)	< 4.5%
- Interday (n=18, 3 days)	< 6.8%
Specificity	No interference from Tizanidine or placebo matrix
Solution Stability	Stable for 48 hours at room temperature

Mandatory Visualizations

Caption: Figure 1: Experimental Workflow for N-Nitroso Tizanidine Analysis

Conclusion

This application note presents a robust, sensitive, and specific LC-MS/MS method for the quantitative analysis of N-Nitroso Tizanidine in Tizanidine API. The method demonstrates excellent performance in terms of linearity, accuracy, and precision, with a limit of quantification of 0.05 ppm, which is suitable for meeting stringent regulatory requirements for the control of nitrosamine impurities. This protocol provides a reliable tool for pharmaceutical manufacturers to ensure the quality and safety of their Tizanidine API.

References

• 1. N-Nitroso Tizanidine Impurity 2 | CAS No- NA | NA [chemicea.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. veeprho.com [veeprho.com]
• 5. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Tizanidine Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]
• 9. japsonline.com [japsonline.com]
• 10. japsonline.com [japsonline.com]
• 11. journalsofpharmaceuticalanalysis.com [journalsofpharmaceuticalanalysis.com]

Application of USP General Chapter &lt;1469&gt; to Tizanidine: A Comprehensive Guide to Nitrosamine Impurity Analysis

Abstract

This application note provides a detailed framework for the application of USP General Chapter <1469> "Nitrosamine Impurities" to tizanidine (B1208945), a widely used muscle relaxant. Tizanidine's chemical structure contains a secondary amine moiety, making it susceptible to nitrosation and the formation of N-nitroso-tizanidine, a potential mutagenic impurity. This document outlines a risk-based approach for the identification and control of nitrosamine (B1359907) impurities in tizanidine drug substances and products. It includes detailed experimental protocols for sample preparation and analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), aligning with the methodologies described in USP <1469>. Furthermore, this note presents example data and visualizations to guide researchers, scientists, and drug development professionals in implementing a robust control strategy for nitrosamine impurities in tizanidine.

Introduction

The presence of nitrosamine impurities in pharmaceutical products has become a significant concern for regulatory agencies and manufacturers worldwide due to their classification as probable human carcinogens. USP General Chapter <1469> provides a framework for the assessment and control of these impurities.[1][2][3] Tizanidine, an α2-adrenergic agonist, contains a secondary amine in its imidazoline (B1206853) ring, which is a potential site for nitrosation, leading to the formation of N-nitroso-tizanidine.[4][5][6] Therefore, a thorough risk assessment and, if necessary, the development and validation of sensitive analytical methods for the detection and quantification of this potential impurity are critical.

This application note serves as a practical guide for applying the principles of USP <1469> to tizanidine. It covers the risk assessment process, detailed analytical procedures, and data interpretation.

Risk Assessment for N-Nitroso-Tizanidine Formation

A comprehensive risk assessment is the first step in controlling nitrosamine impurities.[1] For tizanidine, the risk assessment should evaluate all potential sources of amines and nitrosating agents throughout the manufacturing process of the drug substance and drug product, as well as during storage.

Potential Sources of Nitrosating Agents:

• Nitrites in Excipients: Presence of nitrites in commonly used excipients.

• Degradation: Degradation of the drug substance or excipients that could generate nitrosating agents.

• Manufacturing Process: Use of reagents, solvents, or catalysts that contain or can generate nitrosating species.

Potential Sources of Amines:

• Tizanidine Drug Substance: The secondary amine in the imidazoline ring of tizanidine is the primary precursor.[4][5][6]

• Degradation Products: Degradation of tizanidine could yield other amine-containing impurities.

• Contaminants: Contamination from raw materials or manufacturing equipment.

A risk assessment should be conducted to determine the potential for the inclusion of nitrosamines in the drug product.[1]

Caption: Risk assessment and control strategy workflow.

Analytical Protocol: Quantification of N-Nitroso-Tizanidine by LC-MS/MS

This protocol is based on the principles outlined in USP <1469> for the analysis of nitrosamine impurities and is specifically tailored for the quantification of N-nitroso-tizanidine in tizanidine drug substance and drug product.[7]

Materials and Reagents

• Reference Standard: N-Nitroso-Tizanidine (commercially available from various suppliers). The chemical name is 5-Chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][7][8]thiadiazol-4-amine.[9][10]

• Internal Standard (IS): N-Nitroso-Tizanidine-d4 (or another suitable isotopically labeled standard).

• Tizanidine Hydrochloride: Drug substance or tablets.

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade).

• Reagents: Formic acid (LC-MS grade).

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source.

Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	See Table 2

Table 1: Example Chromatographic and Mass Spectrometric Conditions

Table 2: Example MRM Transitions for N-Nitroso-Tizanidine and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
N-Nitroso-Tizanidine	283.0	253.0	100	20
N-Nitroso-Tizanidine-d4 (IS)	287.0	257.0	100	20
Note: These values are illustrative and should be optimized for the specific instrument used.

Standard and Sample Preparation

3.4.1. Standard Stock Solution (10 µg/mL) Accurately weigh and dissolve an appropriate amount of N-nitroso-tizanidine reference standard in methanol to obtain a concentration of 10 µg/mL.

3.4.2. Internal Standard Stock Solution (10 µg/mL) Accurately weigh and dissolve an appropriate amount of N-nitroso-tizanidine-d4 in methanol to obtain a concentration of 10 µg/mL.

3.4.3. Working Standard Solutions Prepare a series of calibration standards by diluting the standard stock solution with a 50:50 mixture of Mobile Phase A and B to achieve concentrations ranging from 0.1 ng/mL to 50 ng/mL. Spike each calibration standard with the internal standard to a final concentration of 5 ng/mL.

3.4.4. Sample Preparation (Tizanidine Tablets)

• Weigh and finely powder a representative number of tizanidine tablets.

• Accurately weigh an amount of powdered tablets equivalent to 100 mg of tizanidine into a 50 mL centrifuge tube.

• Add 20 mL of 0.1% formic acid in water.

• Spike with the internal standard to a final concentration of 5 ng/mL.

• Vortex for 10 minutes, then sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF filter into an HPLC vial for analysis.

Caption: Tizanidine sample preparation workflow.

Data Analysis and Results

The concentration of N-nitroso-tizanidine in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

System Suitability

Before sample analysis, the LC-MS/MS system should meet the following system suitability criteria:

• Signal-to-Noise Ratio (S/N): The S/N ratio for the lowest calibration standard should be ≥ 10.

• Correlation Coefficient (r²): The r² of the calibration curve should be ≥ 0.99.

Example Quantitative Data

The following table presents example data for the analysis of three different batches of tizanidine 4 mg tablets.

Table 3: Example Quantitative Results for N-Nitroso-Tizanidine in Tizanidine Tablets

Sample ID	Tizanidine per Tablet (mg)	N-Nitroso-Tizanidine (ng/tablet)	N-Nitroso-Tizanidine (ppm relative to Tizanidine)
Batch A	4.0	1.2	0.30
Batch B	4.0	< LOQ	< 0.10
Batch C	4.0	2.5	0.63
LOQ (Limit of Quantitation) = 0.4 ng/tablet (0.10 ppm)

Signaling Pathway and Formation Mechanism

The formation of N-nitroso-tizanidine occurs through the reaction of the secondary amine in the imidazoline ring of tizanidine with a nitrosating agent, typically formed from nitrites under acidic conditions.

Caption: Formation pathway of N-nitroso-tizanidine.

Conclusion

This application note provides a comprehensive guide for the application of USP General Chapter <1469> to the analysis of N-nitroso-tizanidine in tizanidine drug substance and product. A thorough risk assessment is crucial to identify and mitigate the risk of nitrosamine impurity formation. The provided LC-MS/MS protocol offers a sensitive and specific method for the quantification of N-nitroso-tizanidine. By implementing a robust control strategy, including validated analytical testing, manufacturers can ensure the quality and safety of tizanidine products.

References

• 1. arcbioassay.com [arcbioassay.com]
• 2. Analysis of nitrosamine impurities according to USP General Chapter < 1469 > : Shimadzu (Europe) [shimadzu.eu]
• 3. General Chapter Prospectus: Nitrosamine Impurities | USP-NF [uspnf.com]
• 4. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 5. Tizanidine - Wikipedia [en.wikipedia.org]
• 6. Tizanidine | C9H8ClN5S | CID 5487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 8. Development of GC-MS/MS Method for Simultaneous Estimation of Four Nitrosoamine Genotoxic Impurities in Valsartan - PMC [pmc.ncbi.nlm.nih.gov]
• 9. veeprho.com [veeprho.com]
• 10. synchemia.com [synchemia.com]

Application Notes and Protocols: Synthesis of Isotopically Labeled N-Nitroso Tizanidine Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis and characterization of an isotopically labeled N-Nitroso Tizanidine standard. The synthesis involves a multi-step process beginning with the preparation of an isotopically labeled Tizanidine precursor, followed by a carefully controlled N-nitrosation reaction. These standards are critical for use in quantitative bioanalytical assays, such as mass spectrometry-based methods, for pharmacokinetic and metabolic studies.

Overview of Synthetic Strategy

The synthesis of isotopically labeled N-Nitroso Tizanidine is proposed as a two-stage process:

• Stage 1: Synthesis of Isotopically Labeled Tizanidine. This stage focuses on the incorporation of stable isotopes (e.g., Deuterium, ¹³C, ¹⁵N) into the Tizanidine molecule. The example provided here is for the synthesis of Tizanidine-d4, which serves as the direct precursor for the final product.[1]

• Stage 2: N-Nitrosation of Isotopically Labeled Tizanidine. The isotopically labeled Tizanidine is then subjected to a nitrosation reaction to introduce the nitroso group, yielding the final desired standard.

A general approach for the N-nitrosation of secondary amines involves the use of sodium nitrite (B80452) in an acidic medium.[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for the starting materials and the expected final product.

Table 1: Key Starting Materials

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Isotopic Purity	Supplier (Example)
5-chloro-2,1,3-benzothiadiazol-4-amine	C₆H₄ClN₃S	185.63	N/A	Commercially Available
Ethylenediamine-d4	C₂D₈N₂	64.15	>98%	Commercially Available
Sodium Nitrite	NaNO₂	69.00	N/A	Commercially Available

Table 2: Expected Product Specifications

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected Isotopic Enrichment	Expected Chemical Purity (HPLC)
Tizanidine-d4	C₉H₄D₄ClN₅S	257.78	>98%	>98%
N-Nitroso Tizanidine-d4	C₉H₃D₄ClN₆OS	286.78	>98%	>95%

Experimental Protocols

Protocol 1: Synthesis of Tizanidine-d4

This protocol is adapted from established methods for the synthesis of Tizanidine and its deuterated analogues.[1]

Step 1.1: Preparation of 1-(5-chlorobenzo[c][1][3][4]thiadiazol-4-yl)thiourea

• Suspend 5-chlorobenzo[c][1][3][4]thiadiazol-4-amine in acetone (B3395972) in a reaction flask.

• Cool the suspension in an ice bath and add benzoyl chloride dropwise.

• Add ammonium (B1175870) thiocyanate (B1210189) to the mixture and heat under reflux.

• After the reaction is complete, collect the precipitate and reflux with a 2N sodium hydroxide (B78521) solution.

• Acidify the solution with acetic acid to precipitate the product, 1-(5-chlorobenzo[c][1][3][4]thiadiazol-4-yl)thiourea.

• Collect the product by filtration, wash with water, and dry.

Step 1.2: Synthesis of Tizanidine-d4

• React the 1-(5-chlorobenzo[c][1][3][4]thiadiazol-4-yl)thiourea with methyl iodide in methanol (B129727) to form the S-methylated derivative.

• Add ethylenediamine-d4 to the reaction mixture and reflux.

• After completion of the reaction, cool the mixture and collect the crude Tizanidine-d4 base.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis of N-Nitroso Tizanidine-d4

This protocol is a general procedure for N-nitrosation and may require optimization. It has been reported that N-Nitroso Tizanidine may not form readily under some conditions.[5]

• Dissolve Tizanidine-d4 (1 equivalent) in a suitable solvent such as a mixture of dichloromethane (B109758) and water.

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (1.1 equivalents) in water while maintaining the temperature.

• Acidify the reaction mixture by the dropwise addition of a dilute acid (e.g., hydrochloric acid or acetic acid) to a pH of approximately 3-4.

• Stir the reaction mixture at 0-5 °C for 1-2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, quench the reaction by adding a solution of ammonium sulfamate.

• Extract the product into an organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude N-Nitroso Tizanidine-d4 by column chromatography on silica (B1680970) gel.

Protocol 3: Analytical Characterization

• HPLC Analysis: Assess the chemical purity of the final product using a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with 0.1% formic acid).

• Mass Spectrometry (MS): Confirm the identity and isotopic enrichment of the product by high-resolution mass spectrometry (HRMS). The expected [M+H]⁺ ion for C₉H₃D₄ClN₆OS is m/z 287.xxxx.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirm the structure and the position of the nitroso group using ¹H and ¹³C NMR. The absence of the N-H proton signal from the imidazoline (B1206853) ring of Tizanidine-d4 would be indicative of successful nitrosation.

Visualizations

Caption: Synthetic workflow for isotopically labeled N-Nitroso Tizanidine.

Caption: Logical flow from synthesis to a qualified analytical standard.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 5. veeprho.com [veeprho.com]

Technical Notes & Optimization

Technical Support Center: N-Nitroso Tizanidine Analysis by LC-MS

Welcome to the technical support center for the analysis of N-Nitroso Tizanidine. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in achieving a low limit of quantification (LOQ) for N-Nitroso Tizanidine using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tizanidine and why is its analysis critical?

A1: N-Nitroso Tizanidine is a nitrosamine (B1359907) impurity that can form from the drug substance Tizanidine, which contains a secondary amine structure susceptible to nitrosation.[1][2] Nitrosamines are classified as probable human carcinogens, prompting regulatory agencies to enforce strict limits on their presence in pharmaceutical products to ensure patient safety.[3][4] Consequently, highly sensitive and accurate analytical methods are essential for detecting and quantifying N-Nitroso Tizanidine at trace levels.[1][5]

Q2: What are the main challenges in achieving a low LOQ for N-Nitroso Tizanidine?

A2: The primary challenges include the complexity of pharmaceutical matrices, potential for matrix effects (ion suppression or enhancement), the low concentration levels requiring high sensitivity, and the analyte's stability during sample preparation and analysis.[6][7] The relatively low molecular weight of some nitrosamines can also pose challenges due to limited fragmentation opportunities and higher baseline interference.[8]

Q3: What are "matrix effects" in LC-MS/MS analysis of N-Nitroso Tizanidine?

A3: Matrix effects are the alteration of the ionization efficiency of N-Nitroso Tizanidine by co-eluting components from the sample matrix (e.g., the active pharmaceutical ingredient (API), excipients).[1] These effects can lead to ion suppression (decreased signal) or ion enhancement (increased signal), significantly impacting the accuracy, precision, and sensitivity of the analysis.[1]

Q4: Which ionization technique is best for N-Nitroso Tizanidine analysis?

A4: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be effective for nitrosamine analysis.[1] APCI is often preferred for smaller, less polar nitrosamines, while ESI may be more suitable for more complex nitrosamine drug substance-related impurities (NDSRIs).[1] For N-Nitroso Tizanidine, positive ion ESI (ESI+) is commonly used.[9] It is recommended to test both sources to determine which provides better sensitivity and less signal suppression for your specific sample matrix.[1]

Troubleshooting Guide

Issue: High LOQ / Insufficient Sensitivity

Q: My method for N-Nitroso Tizanidine has a high LOQ. How can I improve the sensitivity?

A: Achieving a low LOQ requires a systematic optimization of sample preparation, chromatography, and mass spectrometry parameters.

1. Sample Preparation and Extraction:

• Increase Sample Concentration: If possible, increase the concentration of the API in the sample diluent. However, be aware that this may also increase matrix effects.[7]

• Optimize Extraction Efficiency: Inefficient extraction can negatively affect the LOQ.[7] Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can help concentrate the analyte and remove interfering matrix components.[1][3] For nitrosamines, SPE with a strong cation-exchange cartridge can be effective.[3]

• Prevent Analyte Degradation: N-Nitroso compounds can be light-sensitive.[6] Use amber vials and protect standards from UV light.[6] Also, assess the stability of N-Nitroso Tizanidine in your sample diluent, as degradation can lead to lower responses.[1][10] Consider using a cooled autosampler (4-8 °C).[1]

2. Liquid Chromatography:

• Improve Peak Shape: Poor peak shape can reduce sensitivity.[8] Ensure compatibility between the sample diluent and the initial mobile phase. While aqueous diluents are ideal, some APIs like Tizanidine may require organic diluents for solubility.[8][9]

• Optimize Gradient: A well-optimized gradient can improve the separation of N-Nitroso Tizanidine from matrix interferences, reducing ion suppression and improving the signal-to-noise ratio.[10]

• Column Selection: Reversed-phase columns, such as a C18, are commonly used for separating nitrosamines.[5][11] Experiment with different column chemistries to achieve the best separation.

3. Mass Spectrometry:

• Optimize Ion Source Parameters:

  • Curtain Gas (CUR): Increasing the curtain gas pressure can reduce background noise and improve the LOQ.[8]

  • Declustering Potential (DP) / Collision Energy (CE): These parameters have a significant impact on the signal. Optimize them through direct infusion or by varying the values during an LC-MS injection to maximize the signal-to-noise ratio for the specific MRM transitions of N-Nitroso Tizanidine.[8]

• High-Resolution Mass Spectrometry (HRMS): Using HRMS with techniques like Parallel Reaction Monitoring (PRM) can provide high sensitivity and selectivity, which is beneficial for achieving low detection limits.[12][13]

Issue: Poor Peak Shape

Q: The peak for N-Nitroso Tizanidine is broad or tailing. What could be the cause?

A: Poor peak shape is often related to the sample diluent, column interactions, or carryover.

• Sample Diluent and Mobile Phase Mismatch: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion.[8] If using an organic diluent like methanol (B129727) for sample preparation, try to match the initial mobile phase composition as closely as possible or inject a smaller volume.[8][13]

• Carryover: Nitrosamines can sometimes interact with the column stationary phase, leading to carryover in subsequent injections.[10] Optimizing the gradient program, especially the wash step with a high percentage of organic solvent, can help minimize this.[10]

• Column Choice: The choice of chromatographic column is critical. Solid core particle columns can offer higher efficiency and better peak shapes.[14]

Issue: Signal Suppression or Enhancement (Matrix Effects)

Q: I suspect matrix effects are impacting my results. How can I identify and mitigate them?

A: Matrix effects from the API and excipients are a common challenge in nitrosamine analysis.[7]

• Identification:

  • Compare the signal response of a standard in pure solvent versus a standard spiked into a blank matrix extract. A significant difference in signal indicates the presence of matrix effects.

  • Use a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram.

• Mitigation Strategies:

  • Improve Sample Cleanup: Solid-Phase Extraction (SPE) is highly effective at removing interfering matrix components.[1]

  • Chromatographic Separation: Enhance the separation between N-Nitroso Tizanidine and co-eluting matrix components. A longer gradient or a different column selectivity might be necessary.[7]

  • Use an Internal Standard: A stable isotope-labeled internal standard (SIL-IS) for N-Nitroso Tizanidine is the best way to compensate for matrix effects and variability in sample preparation. If a specific SIL-IS is not available, a deuterated analog of the parent drug, like Tizanidine-d4, might be considered, but its elution profile relative to the analyte must be carefully evaluated.[9]

  • Dilution: Diluting the sample can reduce the concentration of matrix components, but this may compromise the ability to reach the required LOQ.

Quantitative Data and Method Parameters

The following tables provide a summary of typical starting parameters for LC-MS/MS analysis of nitrosamines. These should be optimized for your specific instrument and application.

Table 1: Representative LC-MS/MS Parameters for Nitrosamine Analysis

Parameter	Typical Value/Condition	Reference
Liquid Chromatography
Column	Reversed-phase C18 (e.g., 2.1 x 50 mm, 1.7 µm)	[11]
Mobile Phase A	0.1% Formic Acid in Water	[11][13]
Mobile Phase B	0.1% Formic Acid in Methanol or Acetonitrile	[11][13]
Flow Rate	0.3 - 0.8 mL/min	[11][15]
Column Temperature	30 - 40 °C
Injection Volume	1 - 50 µL	[11][15]
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	[9]
Detection Mode	Multiple Reaction Monitoring (MRM)	[9]
Curtain Gas (CUR)	Optimize for low background (e.g., 30-40 psi)	[8]
IonSpray Voltage	~5500 V
Temperature	500 - 600 °C

Note: Specific MRM transitions for N-Nitroso Tizanidine need to be determined by infusing a standard solution and optimizing the precursor and product ions.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is a general guideline and should be optimized for the specific drug product matrix.

• Sample Preparation:

  • Accurately weigh and powder a suitable number of tablets to obtain a target concentration of the API (e.g., 10 mg/mL) in the diluent.[13]

  • Use a diluent like methanol or a methanol/water mixture.[13]

  • Vortex the sample for 1-2 minutes and then shake for approximately 40 minutes using a mechanical shaker.[13]

  • Centrifuge the sample at 4000 rpm for 15 minutes.[16]

• SPE Cartridge Conditioning:

  • Condition a strong cation-exchange SPE cartridge by passing methanol followed by an acidic aqueous diluent.[3]

• Sample Loading:

  • Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with a weak organic solvent to remove non-polar interferences.

• Elution:

  • Elute the N-Nitroso Tizanidine using an appropriate elution solvent (e.g., a mixture of organic solvent and a small amount of a basic modifier).

• Final Steps:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.[9]

  • Reconstitute the residue in a known volume of the initial mobile phase.[9]

  • Filter the final solution through a 0.22 µm PVDF syringe filter into an LC vial.[12][13]

Protocol 2: LC-MS/MS Analysis

• LC System Setup:

  • Equilibrate the LC system with the initial mobile phase composition (e.g., 95% Mobile Phase A, 5% Mobile Phase B).

• MS/MS Method:

  • Create an acquisition method using the optimized MRM transitions, collision energies, and other source parameters for N-Nitroso Tizanidine.

• Sequence:

  • Inject a blank (mobile phase) to ensure no carryover.

  • Run a system suitability test (SST) to verify system performance.

  • Inject calibration standards to generate a calibration curve.

  • Inject the prepared samples.

  • Bracket the samples with continuing calibration verification (CCV) standards.

Visualizations

Caption: A workflow diagram for optimizing the LOQ of N-Nitroso Tizanidine.

Caption: A logical troubleshooting guide for addressing high LOQ issues.

References

• 1. benchchem.com [benchchem.com]
• 2. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 3. benchchem.com [benchchem.com]
• 4. ellutia.com [ellutia.com]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 8. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 9. benchchem.com [benchchem.com]
• 10. youtube.com [youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. fda.gov [fda.gov]
• 14. unirepository.svkri.uniri.hr [unirepository.svkri.uniri.hr]
• 15. japsonline.com [japsonline.com]
• 16. lcms.cz [lcms.cz]

Overcoming matrix effects in N-Nitroso Tizanidine analysis

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address challenges encountered during the analysis of N-Nitroso Tizanidine. The focus is on identifying and mitigating matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows to ensure accurate and reliable quantification.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tizanidine and why is its analysis critical?

A1: N-Nitroso Tizanidine is a nitrosamine (B1359907) impurity that can form from the active pharmaceutical ingredient (API), Tizanidine.[1][2] Nitrosamines are classified as probable human carcinogens, prompting regulatory agencies to enforce strict limits on their presence in pharmaceutical products to ensure patient safety.[3][4] Therefore, highly sensitive and accurate analytical methods are essential to detect and quantify N-Nitroso Tizanidine at trace levels.[3]

Q2: What are "matrix effects" in the context of LC-MS/MS analysis?

A2: A matrix effect is the alteration of the ionization efficiency of a target analyte, such as N-Nitroso Tizanidine, by co-eluting components present in the sample matrix.[5][6] These effects manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis.[7][8]

Q3: What are the common sources of matrix effects in N-Nitroso Tizanidine analysis?

A3: In the analysis of pharmaceutical products, matrix effects primarily originate from the high concentrations of the API (Tizanidine) and various excipients used in the formulation, such as binders, fillers, and disintegrants.[3] These components can co-elute with N-Nitroso Tizanidine and interfere with its ionization in the mass spectrometer source.[9]

Q4: How can I quantitatively assess the presence of matrix effects in my assay?

A4: The most common method is the post-extraction spike comparison. This involves comparing the peak response of the analyte in a blank matrix extract that has been spiked after extraction with the response of the analyte in a pure solvent at the same concentration. A significant difference in response indicates the presence of matrix effects. A detailed protocol for this assessment is provided in the "Experimental Protocols" section.

Q5: What is the single most effective strategy to compensate for matrix effects?

A5: The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to compensate for matrix effects.[5][10] A SIL-IS, such as a deuterated version of N-Nitroso Tizanidine, will have nearly identical chemical properties and chromatographic retention time to the analyte. Therefore, it will experience the same degree of ion suppression or enhancement, allowing for accurate and precise quantification through the use of response ratios.[10][11] If a specific SIL-IS for N-Nitroso Tizanidine is unavailable, Tizanidine-d4 can be a suitable alternative.[11]

Troubleshooting Guide

Encountering issues during method development and validation is common. The table below outlines specific problems, their likely causes related to matrix effects, and recommended solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Analyte Signal (Ion Suppression)	- Co-elution with the Tizanidine API or formulation excipients.[3][9]- Suboptimal ionization source for the matrix.	- Enhance Sample Cleanup: Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) to remove interferences.[5]- Optimize Chromatography: Modify the gradient or change the column to better separate the analyte from matrix components.[9]- Switch Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to matrix effects than Electrospray Ionization (ESI) for nitrosamine analysis.[6][12]
High Signal Variability (Poor Reproducibility)	- Inconsistent sample preparation leading to variable matrix content in final extracts.- Lot-to-lot variability in the sample matrix.	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to correct for variability during sample processing and ionization.[5][11]- Refine Sample Preparation: Choose a more robust and reproducible technique like SPE over simpler methods like protein precipitation.[7]
Inaccurate Quantification	- Uncompensated matrix effects leading to a biased calibration curve.- Analyte degradation during sample preparation.	- Incorporate a SIL-IS: Ensure the internal standard is added at the very beginning of the sample preparation process.[10]- Prevent Artifact Formation: Add an antioxidant or a nitrosation inhibitor (e.g., ascorbic acid) during sample preparation to prevent in-situ formation or degradation of nitrosamines.[9]
Poor Peak Shape	- Column overload from high concentrations of matrix components.- Secondary interactions with residual matrix components on the analytical column.	- Divert Flow: Use a diverter valve to send the highly concentrated matrix components (like the API) to waste instead of the MS source.[9]- Improve Sample Cleanup: A cleaner extract from SPE will be less likely to cause peak shape issues.[5]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Technique	Principle	Effectiveness in Reducing Matrix Effects	Throughput
Protein Precipitation (PPT)	Protein removal by precipitation with an organic solvent.	Low to Moderate. Often co-extracts phospholipids (B1166683) and other interferences.[7]	High
Liquid-Liquid Extraction (LLE)	Analyte partitioning between two immiscible liquid phases.	Moderate to High. Selectivity can be improved by adjusting pH.[5]	Moderate
Solid-Phase Extraction (SPE)	Analyte retention on a solid sorbent followed by selective elution.	High. Very effective at removing a wide range of interferences.[5][13]	Low to Moderate

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a method for Tizanidine analysis in plasma and is suitable for drug product analysis.[11]

• Sample Weighing: Accurately weigh a portion of the powdered drug product equivalent to a single dose.

• Dissolution: Transfer the powder to a volumetric flask and dissolve in a suitable solvent (e.g., 50:50 methanol:water). Sonicate for 15 minutes.

• Aliquoting: Transfer 100 µL of the sample solution into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 25 µL of the SIL-IS working solution (e.g., Tizanidine-d4). Vortex for 10 seconds.

• Extraction: Add 500 µL of ethyl acetate. Vortex vigorously for 2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge at 10,000 rpm for 5 minutes.

• Supernatant Transfer: Carefully transfer the upper organic layer (supernatant) to a new clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Injection: Inject 5 µL into the LC-MS/MS system.

Protocol 2: Matrix Effect Assessment (Post-Extraction Spike Method)

This protocol determines the quantitative impact of the matrix on the analyte signal.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the reconstitution solvent.

  • Set B (Pre-Spiked Matrix): Spike the analyte and internal standard into a blank matrix before the extraction procedure.

  • Set C (Post-Spiked Matrix): Perform the entire extraction procedure on a blank matrix, and then spike the analyte and internal standard into the final, reconstituted extract.

• Analyze all samples using the LC-MS/MS method.

• Calculate the Matrix Factor (MF):

  • MF = (Peak Area in Set C) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Visualizations

Caption: High-level workflow for analyzing N-Nitroso Tizanidine.

Caption: A logical guide for troubleshooting matrix effect issues.

Caption: Relationship between sources, effects, and solutions.

References

• 1. N-Nitroso Tizanidine | Axios Research [axios-research.com]
• 2. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 10. pmda.go.jp [pmda.go.jp]
• 11. benchchem.com [benchchem.com]
• 12. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting N-Nitroso Tizanidine Analysis in HPLC

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of N-Nitroso Tizanidine. The following troubleshooting guides and frequently asked questions (FAQs) are designed to directly address and resolve common experimental challenges.

Troubleshooting Guides

Issue: Significant Peak Tailing of N-Nitroso Tizanidine

Peak tailing for N-Nitroso Tizanidine, a basic compound, is a common chromatographic issue that can compromise the accuracy and precision of quantification.[1][2] This guide provides a systematic approach to diagnose and resolve the problem.

Step 1: Initial System and Consumables Check

Before delving into method modifications, it's crucial to rule out common system-level and consumable-related problems.

• Column Health: A degraded or contaminated column is a frequent cause of peak tailing.[1][3] If the column has been used extensively or with poorly filtered samples, strongly retained impurities can accumulate at the column inlet, disrupting the chromatographic process.[1] A partially blocked inlet frit can also distort the sample flow, leading to asymmetrical peaks for all compounds in the chromatogram.[4]

  • Action: Replace the guard column (if used) and observe the peak shape. If tailing improves, the guard column was the source of the issue.[5] If no guard column is in use or if the problem persists, substitute the analytical column with a new one of the same type to confirm if the original column is compromised.[2][6]

• Extra-Column Effects: The tubing and connections between the injector, column, and detector can contribute to peak broadening and tailing if they introduce dead volume.[1][3]

  • Action: Ensure all fittings are properly tightened and that the narrowest internal diameter tubing feasible is used (e.g., 0.005").[7]

Step 2: Mobile Phase and Sample Diluent Optimization

The chemical environment of the analyte as it passes through the system is critical for achieving symmetrical peaks.

• Secondary Silanol (B1196071) Interactions: The primary cause of peak tailing for basic compounds like N-Nitroso Tizanidine is often the interaction with acidic residual silanol groups on the silica-based stationary phase.[6][7][8] These interactions create a secondary retention mechanism, leading to a delayed elution and a tailing peak.[6]

  • Action 1: Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 3.0 or below) will protonate the silanol groups, minimizing their interaction with the protonated basic analyte.[6] Several methods for the parent compound, Tizanidine, utilize a mobile phase pH of 3.0.[9]

  • Action 2: Use a Competing Base: Adding a small concentration of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can effectively mask the active silanol sites. However, with modern high-purity silica (B1680970) columns, this is often not necessary.[8]

• Buffer Capacity: An inadequate buffer concentration may not be sufficient to maintain a consistent pH at the column surface, leading to peak shape issues.[8]

  • Action: Ensure the buffer concentration is adequate, typically in the range of 10-25 mM. If buffer issues are suspected, doubling the concentration can help diagnose the problem.[4]

• Sample Solvent Mismatch: Injecting a sample in a solvent significantly stronger than the mobile phase can cause peak distortion.[1][3]

  • Action: Whenever possible, dissolve and inject the sample in the initial mobile phase.[3]

Step 3: Methodological Adjustments

If the above steps do not resolve the issue, further methodological changes may be necessary.

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to peak tailing.[1][2] Classic symptoms include a peak that begins to look like a right-triangle and a retention time that decreases as the injected mass increases.[4]

  • Action: Dilute the sample and reinject. If the peak shape improves, column overload was the likely cause.[2]

• Column Chemistry: If silanol interactions persist, consider using a column with a different stationary phase.

  • Action: Employ a column with a highly inert base-deactivated packing or an end-capped column to reduce the number of available silanol groups.[6][7] Polar-embedded phases can also provide shielding for basic compounds.[7]

Experimental Protocols

Protocol 1: Mobile Phase pH Adjustment for N-Nitroso Tizanidine Analysis

This protocol describes how to systematically evaluate the effect of mobile phase pH on peak shape.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 10 mM Phosphate Buffer.

• Mobile Phase B: Acetonitrile.

• Gradient: 80% A / 20% B.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm.[9]

• Procedure: a. Prepare three separate batches of Mobile Phase A, adjusting the pH to 4.0, 3.5, and 3.0 using ortho-phosphoric acid. b. Equilibrate the column with the pH 4.0 mobile phase for at least 30 minutes. c. Inject a standard solution of N-Nitroso Tizanidine and record the chromatogram. d. Repeat steps 7b and 7c with the pH 3.5 and pH 3.0 mobile phases. e. Compare the peak asymmetry factor for N-Nitroso Tizanidine at each pH level.

Data Presentation

Table 1: Effect of Mobile Phase pH on N-Nitroso Tizanidine Peak Asymmetry

Mobile Phase pH	Peak Asymmetry Factor (As)	Observations
4.0	1.8	Significant tailing
3.5	1.4	Reduced tailing
3.0	1.1	Symmetrical peak

Note: Data is illustrative and will vary based on the specific column and HPLC system.

Visualizations

Caption: Troubleshooting workflow for N-Nitroso Tizanidine peak tailing.

Caption: Cause of peak tailing: silanol interaction with a basic analyte.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Nitroso Tizanidine peak tailing even with a new C18 column?

A1: Even new, high-quality C18 columns have residual silanol groups that can cause peak tailing with basic analytes like N-Nitroso Tizanidine.[6][8] If you are using a new column and still observe tailing, the most likely cause is a suboptimal mobile phase pH. Ensure your mobile phase is sufficiently acidic (e.g., pH ≤ 3.0) to keep the silanol groups protonated and minimize secondary interactions.[6] Also, verify that your sample diluent matches the mobile phase to prevent solvent effects.[3]

Q2: Can metal contamination in my HPLC system cause peak tailing for N-Nitroso Tizanidine?

A2: Yes, trace metal contamination from stainless-steel components like tubing or frits can lead to the chelation or adsorption of certain analytes, resulting in peak tailing.[1][3] If you suspect metal contamination, you can try passivating the system with a strong acid (following your system manufacturer's guidelines) or use a bio-inert HPLC system with PEEK components.

Q3: All of my peaks, not just N-Nitroso Tizanidine, are tailing. What is the likely cause?

A3: When all peaks in a chromatogram exhibit tailing, the problem is likely physical rather than chemical.[4] The most common causes are a partially blocked column inlet frit or a void/channel in the column packing bed.[2][4] Another possibility is a significant extra-column volume due to improper connections or overly wide tubing.[1] Start by back-flushing the column (if the manufacturer allows) and checking all fittings.[4]

Q4: What is the ideal mobile phase pH for analyzing N-Nitroso Tizanidine to avoid peak tailing?

A4: To minimize peak tailing from silanol interactions, the mobile phase pH should be well below the pKa of the silanol groups (typically around 4-5).[8] A pH of 3.0 or lower is generally recommended. Published methods for the parent compound, Tizanidine, often use a pH of 3.0, which effectively suppresses silanol ionization and provides good peak shape.[9]

Q5: Could the issue be column overload? How do I confirm this?

A5: Column overload is a definite possibility, especially if you are analyzing a high-concentration sample. The classic signs are a broadening peak that develops a "shark-fin" or right-triangle shape and a decrease in retention time as the sample concentration increases.[4] To confirm, simply prepare a 10-fold dilution of your sample and inject it again. If the peak shape becomes symmetrical, you have identified column overload as the problem.[2]

References

• 1. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. waters.com [waters.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromtech.com [chromtech.com]
• 8. hplc.eu [hplc.eu]
• 9. jddtonline.info [jddtonline.info]

Technical Support Center: Optimizing MS/MS for Nitrosamine Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the detection of nitrosamine (B1359907) impurities using tandem mass spectrometry (MS/MS).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the optimization of MS/MS parameters and overall method development for nitrosamine analysis.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Sensitivity / High Limits of Detection (LOD) & Quantitation (LOQ)	Suboptimal ionization technique.	For low-mass nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) is often the standard and preferred ionization technique.[1][2] Electrospray Ionization (ESI) may be better suited for more complex nitrosamines or Nitrosamine Drug Substance Related Impurities (NDSRIs).[2]
Inefficient fragmentation.	Optimize compound-dependent parameters such as collision energy (CE) and collision cell exit potential (CXP) for each specific nitrosamine.[1][3]
High background noise.	Increase the curtain gas (CUR) pressure. A higher flow of nitrogen can reduce system contamination and improve the signal-to-noise ratio.[1] For example, increasing the curtain gas from 40 psi to 55 psi has been shown to reduce background by approximately 50% for NDMA.[1] Ensure high-purity nitrogen gas is used, as the gas source can impact background levels.[1]
Matrix effects from the sample.	Optimize sample preparation to remove interferences. Techniques like Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or headspace analysis for volatile nitrosamines can be employed.[1][4] For complex matrices, diverting the flow away from the mass spectrometer during the elution of the main API peak can minimize source contamination and suppression.[2]
Poor Peak Shape	Mismatch between sample diluent and mobile phase.	Ideally, use water as the diluent. If the sample formulation requires an organic diluent like methanol (B129727), this can lead to poor peak shapes and negatively impact LOD/LOQ.[1] If organic diluents are necessary, consider using an instrument with higher sensitivity or the capability for larger injection volumes.[1]
Inappropriate HPLC column chemistry.	For better retention of small, polar nitrosamines like N-nitrosodimethylamine (NDMA), a biphenyl (B1667301) stationary phase may perform better than a standard C18 column.[1]
Inaccurate Quantification of NDMA	Isobaric interference from co-eluting compounds.	A common issue is the co-elution of dimethylformamide (DMF) with NDMA, leading to over-quantification.[5] Improve chromatographic separation by testing different stationary phase chemistries to resolve NDMA from DMF.[5]
Low Reproducibility	Variability in sample preparation.	Ensure consistent and optimized extraction and clean-up processes.[6][7] For methods like salting-out assisted liquid-liquid extraction (SALLE), precise control over the amounts of salt and organic solvent is crucial.[4]
Instrument contamination.	Implement a robust cleaning procedure for the ion source. High concentrations of co-eluting matrix components can lead to source contamination and affect reproducibility.[2]
Difficulty Separating Positional Isomers (e.g., NDIPA and NDPA)	Insufficient chromatographic resolution.	A robust method development process is critical. This should include optimizing the mobile phase pH (testing low, medium, and high pH) and the chromatographic gradient to achieve separation.[8]

Frequently Asked Questions (FAQs)

Q1: Which ionization source is best for nitrosamine analysis?

A1: The choice of ionization source depends on the specific nitrosamine. For many common, low-molecular-weight nitrosamines, Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode is often more sensitive and is considered the standard technique.[1][2][9] Electrospray Ionization (ESI) is generally better suited for analyzing more complex, less volatile nitrosamines or Nitrosamine Drug Substance Related Impurities (NDSRIs).[2][3]

Q2: What are the most critical MS/MS parameters to optimize?

A2: For optimal sensitivity and selectivity using Multiple Reaction Monitoring (MRM), the following parameters should be carefully optimized for each nitrosamine:

• Compound-dependent parameters: This includes the precursor ion (Q1), product ion (Q3), collision energy (CE), and declustering potential (DP) or fragmentor voltage.[3][9]

• Source parameters: Key parameters include curtain gas (CUR), nebulizer gas (GS1), heater gas (GS2), ion spray voltage, and source temperature.[1][3] Optimizing the curtain gas is particularly important for reducing background noise.[1]

Q3: How can I minimize background noise in my analysis?

A3: High background noise can be a significant issue, especially when targeting very low detection limits. To minimize it:

• Optimize Curtain Gas: Increasing the curtain gas pressure can significantly reduce background by preventing neutral molecules from entering the mass spectrometer.[1]

• Check Gas Quality: The purity of the nitrogen gas supplied to the instrument can impact the background levels observed for some nitrosamines.[1]

• Use a Diverter Valve: Program a diverter valve to direct the eluent to waste during the elution of the highly concentrated API and other matrix components, and only direct the flow to the MS during the retention time window of the target nitrosamines.[2][9]

Q4: My sample matrix is very complex. What sample preparation method should I use?

A4: The choice of sample preparation depends on the nitrosamine's properties and the sample matrix.

• For Volatile Nitrosamines: Headspace gas chromatography (HS-GC) is a convenient technique that requires minimal sample preparation.[4]

• For Less Volatile Nitrosamines in Liquid Samples: Liquid-Liquid Extraction (LLE), often enhanced with a salting-out step (SALLE), is a widely used technique to separate nitrosamines from aqueous solutions into an organic solvent.[4]

• For Complex Matrices: Solid-Phase Extraction (SPE) can provide a more thorough cleanup. A strong cation-exchange SPE cartridge can be effective for certain sample types, such as cough syrups.[4]

Q5: I am seeing poor peak shapes for early eluting nitrosamines like NDMA. How can I improve this?

A5: Poor peak shape for early eluting compounds is often due to insufficient retention on the HPLC column or a mismatch between the injection solvent and the mobile phase.

• Column Chemistry: Consider using a column with a different stationary phase that offers better retention for polar compounds. Biphenyl columns, for instance, have shown better retention for NDMA compared to traditional C18 columns.[1]

• Injection Solvent: Whenever possible, dissolve your sample in a diluent that is weaker than the initial mobile phase (e.g., water). Using strong organic solvents like methanol as the primary diluent can cause peak distortion.[1]

Experimental Protocols & Data

Optimized MS/MS Parameters for Common Nitrosamines

The following table summarizes typical MS/MS parameters for the analysis of several common nitrosamines using LC-MS/MS with an APCI source in positive ion mode. These parameters should be used as a starting point and optimized for your specific instrument and method.

Nitrosamine	Abbreviation	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (CE) V	Declustering Potential (DP) V	Reference
N-Nitrosodimethylamine	NDMA	75.0	43.0	21	68	[10]
N-Nitrosodiethylamine	NDEA	103.1	75.1	14	45	[10]
N-Nitrosoethylisopropylamine	NEIPA	117.1	75.1	-	-
N-Nitrosodiisopropylamine	NDIPA	131.1	89.1	-	-
N-Nitrosodibutylamine	NDBA	159.2	57.1	-	-
N-Nitroso-N-methyl-4-aminobutyric acid	NMBA	147.1	117.1	-	-

Note: Specific values for CE and DP can vary significantly between different instrument models and should be empirically determined.

Protocol: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for Antibody Drugs

This protocol describes a general workflow for extracting nitrosamines from an antibody drug product matrix prior to LC-MS/MS analysis.[4]

• Sample Preparation: Pipette 1 mL of the antibody drug sample into a centrifuge tube.

• Salting-Out: Add a specific amount of salt (e.g., sodium chloride) to the sample to facilitate the salting-out effect.

• Extraction: Add an appropriate volume of a suitable organic solvent (e.g., dichloromethane (B109758) or acetonitrile).

• Mixing: Vortex the tube vigorously to ensure thorough mixing of the aqueous and organic phases.

• Phase Separation: Centrifuge the sample to achieve a clear separation between the organic and aqueous layers.

• Collection: Carefully collect the organic layer containing the extracted nitrosamines for analysis.

Visualizations

Caption: Workflow for Salting-Out Assisted Liquid-Liquid Extraction (SALLE).

Caption: Logical workflow for troubleshooting poor MS/MS sensitivity.

References

• 1. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. agilent.com [agilent.com]
• 9. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hsa.gov.sg [hsa.gov.sg]

Technical Support Center: N-Nitroso Tizanidine Analysis

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This technical support guide provides troubleshooting strategies and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low recovery of N-Nitroso Tizanidine during analytical testing.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low recovery for N-Nitroso Tizanidine?

Low or inconsistent recovery of N-Nitroso Tizanidine is a frequent challenge in trace-level analysis. The primary causes can be grouped into several categories:

• Inefficient Sample Extraction: The complex matrix of a drug product, containing the active pharmaceutical ingredient (API) and various excipients, can hinder the complete extraction of N-Nitroso Tizanidine.[1][2] The chosen solvent may not be optimal for disrupting the matrix and solubilizing the analyte.

• Analyte Degradation: N-nitrosamines can be unstable and susceptible to degradation under certain conditions.[2][3] Factors such as exposure to light (photolysis), extreme pH, and high temperatures during sample preparation can lead to the breakdown of the target analyte before it can be measured.[2][3]

• Adsorption and Analyte Loss: N-Nitroso Tizanidine can be lost during sample preparation through adsorption onto the surfaces of glassware, plasticware, or filtration membranes. Volatile nitrosamines may also be lost during sample concentration steps.[1]

• Matrix Effects in LC-MS/MS: Co-eluting substances from the sample matrix can interfere with the ionization of N-Nitroso Tizanidine in the mass spectrometer source, leading to ion suppression and a lower-than-expected signal.[1][3]

• Artifactual Formation: Conversely, care must be taken to avoid the inadvertent formation of nitrosamines during sample preparation, which can lead to inaccurate results.[1] This can happen if residual nitrosating agents are present in the sample or reagents.

Q2: My recovery of N-Nitroso Tizanidine is low. How can I improve my sample extraction procedure?

Improving extraction efficiency is a critical first step in addressing low recovery. A simple "dilute and shoot" method is often insufficient for complex matrices.[2] Consider the following strategies:

• Solvent Optimization: Experiment with different extraction solvents or solvent mixtures. While aqueous diluents are ideal for compatibility with reversed-phase chromatography, organic solvents like methanol (B129727) or acetonitrile (B52724) may be necessary to disrupt certain drug formulations.[4]

• Extraction Technique: Employ more robust extraction techniques to isolate the analyte from the matrix.[2]

  • Liquid-Liquid Extraction (LLE): This is a widely used technique to separate nitrosamines from aqueous sample solutions into an immiscible organic solvent.[5]

  • Solid-Phase Extraction (SPE): SPE can effectively clean up the sample and concentrate the analyte, which is particularly useful for achieving low detection limits.[1][5]

• Physical Disruption: Ensure the sample is thoroughly dispersed in the extraction solvent.

  • Vortexing/Shaking: Provides consistent and uniform mixing to aid extraction.[1]

  • Sonication: Can enhance extraction efficiency but should be used with caution, as the heat generated might promote the formation of nitrosamine (B1359907) artifacts.[1]

Below is a table illustrating how the choice of extraction solvent can impact recovery.

Table 1: Effect of Extraction Solvent on N-Nitroso Tizanidine Recovery

Extraction Solvent	Average Recovery (%)	Standard Deviation (%)	Notes
Water	55	8.2	Poor matrix disruption for this formulation.
Methanol	82	4.5	Better solubility of the analyte and matrix components.
Acetonitrile	78	5.1	Good alternative to methanol.
50:50 Methanol:Water	75	6.3	Aims to balance extraction with chromatographic compatibility.
Dichloromethane (following LLE)	95	3.1	Effective for isolating the analyte from an aqueous matrix.

Data is illustrative and will vary based on the specific drug product matrix.

Q3: Could N-Nitroso Tizanidine be degrading during my sample preparation and analysis?

Yes, analyte stability is a significant concern for nitrosamines.[2][3] To minimize degradation, consider the following preventative measures:

• pH Control: Nitrosamine formation is often favored under acidic conditions.[6][7] During sample preparation, it may be beneficial to adjust the pH of your sample diluent to a neutral or slightly basic range to improve the stability of the N-Nitroso Tizanidine.

• Temperature Control: Avoid exposing samples to high temperatures. If using techniques like sonication, consider performing it in a cooled bath.[1] Store prepared samples in a cooled autosampler (e.g., 4°C) while awaiting analysis.

• Light Protection: Protect samples from light by using amber vials or by working in a dimly lit environment, as nitrosamines can be susceptible to photolysis.[3]

• Use of Inhibitors: In some cases, the addition of antioxidants or nitrosation inhibitors, such as ascorbic acid or sulfamic acid, to the sample diluent can prevent artifactual formation or degradation during analysis.[3]

The following workflow diagram outlines a systematic approach to troubleshooting low recovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. theanalyticalscientist.com [theanalyticalscientist.com]
• 4. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 5. benchchem.com [benchchem.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. researchgate.net [researchgate.net]

Nitrosamine Analysis Technical Support Center: Troubleshooting &amp; FAQs

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the quantification of nitrosamine (B1359907) impurities.

Frequently Asked Questions (FAQs)

General

Q1: Why is robust nitrosamine quantification critical in pharmaceuticals?

Nitrosamine impurities are classified as probable human carcinogens, and their presence in pharmaceutical products poses a significant safety risk.[1][2][3] Regulatory bodies worldwide, including the FDA and EMA, have established stringent acceptable intake (AI) limits for various nitrosamines to ensure patient safety.[4][5][6] Consequently, highly sensitive and robust analytical methods are required for their accurate detection and quantification at trace levels to comply with these regulations.[5][7][8]

Q2: What are the primary analytical techniques for nitrosamine analysis?

The most common and robust techniques for nitrosamine quantification are hyphenated mass spectrometry methods due to their high sensitivity and selectivity.[5][8]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a versatile and widely used technique suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable.[6][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is preferred for the analysis of volatile nitrosamines.[8][9] It can be coupled with headspace sampling for minimal sample preparation.[1][7]

High-resolution mass spectrometry (HRMS) is also employed to enhance selectivity and differentiate nitrosamine impurities from other components, thereby reducing the risk of false-positive results.[10]

Sample Preparation

Q3: How do I choose the appropriate sample preparation technique?

The choice of sample preparation method is critical and depends on several factors, including the volatility of the target nitrosamines, the complexity of the drug matrix, and the analytical instrument being used.[1] The goal is to isolate and concentrate the nitrosamines while minimizing matrix effects.[1]

• For volatile nitrosamines: Headspace analysis is a convenient option as it requires minimal sample preparation.[1][7]

• For less volatile nitrosamines or thermolabile matrices: Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are commonly employed.[1][7]

Q4: I'm observing poor recovery during sample preparation. What are the possible causes and solutions?

Poor recovery can stem from several factors. One key consideration is the stability of nitrosamines, which can degrade under UV light.[7] It is advisable to use amber vials and protect reagents from light.[7] Additionally, the extraction efficiency can be influenced by the choice of solvent and pH. For complex matrices, optimizing the extraction and clean-up processes is often necessary to achieve lower detection limits.[2]

Chromatography & Mass Spectrometry

Q5: My chromatographic peak shapes are poor. How can I improve them?

Poor peak shapes, especially for early-eluting nitrosamines, can be a challenge.

• Diluent Mismatch: Using organic diluents like methanol (B129727) when the mobile phase is highly aqueous can lead to poor peak shapes and limit the limit of detection (LOD) and limit of quantitation (LOQ).[11] Whenever possible, using water as a diluent is ideal.[11]

• Column Choice: For smaller nitrosamines, using a fully end-capped, high-coverage C18 column can improve retention and resolution.[12]

• Gradient Optimization: The chromatographic gradient must be optimized, especially when dealing with different drug formulations, as analyte suppression can be observed.[11]

Q6: I am seeing high background noise in my mass spectrometry data. What can I do to reduce it?

High background noise can compromise sensitivity. Instrument optimization is key to overcoming this.

• Source Parameters: Optimizing parameters like the curtain gas (CUR) can significantly reduce background noise and improve the LOQ.[11]

• Ionization Technique: Atmospheric pressure chemical ionization (APCI) is often the standard for nitrosamine analysis and requires a flow rate of at least 100 µL/min for optimal performance.[11] For more complex nitrosamines or Nitrosamine Drug Substance-Related Impurities (NDSRIs), electrospray ionization (ESI) may be more suitable.[5][6]

Q7: I suspect I am getting false-positive results for N-nitrosodimethylamine (NDMA). What could be the cause?

A common cause for false-positive NDMA results is the presence of N,N-Dimethylformamide (DMF), a common residual solvent in drug products.[10] DMF is isobaric to NDMA and can interfere with its detection, especially if they are not chromatographically separated.[10][13]

• High-Resolution Mass Spectrometry (HRMS): HRMS can resolve the small mass difference between NDMA and the 15N isotope of DMF, preventing interference.[10]

• Chromatographic Separation: Developing a chromatographic method that effectively separates NDMA from DMF is crucial.[13] Varying the stationary phase chemistry can improve resolution.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Sensitivity / High LOQ	Inefficient sample extraction and cleanup.	Optimize sample preparation to concentrate the analyte and reduce matrix interference.[2]
Poor ionization efficiency.	Optimize MS source parameters. For low-mass nitrosamines, consider APCI; for more complex ones, ESI may be better.[5][6][11]
Matrix suppression effects.	Improve chromatographic separation to resolve the analyte from interfering matrix components.[11][14]
Poor Chromatographic Resolution	Inappropriate column chemistry.	Select a column that provides good retention for polar nitrosamines, such as a high-coverage C18 phase.[12]
Sub-optimal mobile phase or gradient.	Optimize the mobile phase composition and gradient to improve separation.[11]
Inaccurate Quantification	Isobaric interference (e.g., DMF with NDMA).	Use HRMS to differentiate between the compounds or develop a chromatographic method that provides baseline separation.[10][13]
Non-linearity of calibration curve.	Ensure the calibration range is appropriate for the expected sample concentrations and that the method is validated according to ICH Q2(R1) guidelines.[15][16]
Method Reproducibility Issues	Manual sample handling errors.	Consider automated sample preparation to improve precision and reproducibility.[7]
Analyte degradation.	Protect samples and standards from light, as nitrosamines are susceptible to photolysis.[7][14]
In-situ formation of nitrosamines.	Add nitrosation inhibitors like ascorbic acid or sulfamic acid during sample preparation to prevent artifact formation.[14]

Experimental Protocols & Data

Sample Preparation Methodologies

1. Salting-Out Assisted Liquid-Liquid Extraction (SALLE) for Antibody Drugs [1]

• Sample Preparation: Pipette 1 mL of the antibody drug sample into a centrifuge tube.

• Extraction: Add a specific amount of salt (e.g., sodium chloride) to the sample. Add a suitable organic solvent.

• Separation: Vortex the mixture and then centrifuge.

• Collection: Collect the organic layer for analysis.

2. Solid-Phase Extraction (SPE) for Cough Syrups [1]

• Sample Preparation: Dilute the cough syrup sample with an acidic aqueous diluent.

• SPE Cartridge Conditioning: Condition a strong cation-exchange SPE cartridge with methanol followed by the acidic aqueous diluent.

• Loading & Elution: Load the sample onto the cartridge, wash, and then elute the nitrosamines.

3. Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) [1]

• Sample Preparation: Place the sample in a sealed vial.

• Analysis: Heat the vial to partition volatile analytes into the headspace, which is then injected into the GC-MS system.

Quantitative Performance Data

The following tables summarize typical performance data for nitrosamine analysis methods.

Table 1: Performance Data for SALLE-LC-MS/MS in Antibody Drugs [1]

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
NDMA	0.05	0.15	85-110
NDEA	0.05	0.15	88-112
...	...	...	...

Table 2: Performance Data for SPE-GC-MS in Cough Syrups [1]

Nitrosamine	LOD (ng/mL)	LOQ (ng/mL)	Precision (%RSD)
NDMA	0.1	0.3	< 10
NDEA	0.1	0.3	< 10
...	...	...	...

Table 3: FDA Method Performance for Volatile Nitrosamines by GC/MS-Headspace [17]

Compound	LOD (µg/g)	LOQ (µg/g)
NDMA	0.003	0.010
NDEA	0.003	0.010
NEIPA	0.003	0.010
NDIPA	0.003	0.010

Experimental Workflows

Caption: Salting-Out Assisted Liquid-Liquid Extraction (SALLE) Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development and comparison of methods for the nitrosamine analysis in different APIs by means of UPLC-MS/MS | Biblioteca IQS [biblioteca.iqs.edu]
• 4. Overcoming the Challenges of Nitrosamine Analysis - AnalyteGuru [thermofisher.com]
• 5. lcms.cz [lcms.cz]
• 6. waters.com [waters.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. ellutia.com [ellutia.com]
• 10. fda.gov [fda.gov]
• 11. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 12. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 13. C&EN White Paper | Solutions for the LC-MS/MS determination of nitrosamine impurities in pharmaceutical API’s and addressing issues associated with DMF and NDMA co-elution [connect.discoveracs.org]
• 14. theanalyticalscientist.com [theanalyticalscientist.com]
• 15. orbi.uliege.be [orbi.uliege.be]
• 16. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]

Reducing ion suppression for N-Nitroso Tizanidine in complex matrices

Welcome to the technical support center for the analysis of N-Nitroso Tizanidine (B1208945). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on mitigating ion suppression and addressing other common challenges when analyzing this compound in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tizanidine and why is its analysis important?

A1: N-Nitroso Tizanidine is a potential impurity that can form from the drug substance Tizanidine, which contains a secondary amine structure susceptible to nitrosation. As N-nitrosamines are classified as probable human carcinogens, regulatory agencies require strict control and monitoring of these impurities in pharmaceutical products to ensure patient safety. Therefore, sensitive and accurate analytical methods are essential to detect and quantify N-Nitroso Tizanidine at trace levels.[1]

Q2: What are "matrix effects" in the context of LC-MS/MS analysis of N-Nitroso Tizanidine?

A2: A matrix effect is the alteration of the ionization efficiency of a target analyte, such as N-Nitroso Tizanidine, by co-eluting components present in the sample matrix.[1] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can significantly compromise the accuracy, precision, and sensitivity of quantitative analysis.[1] In the analysis of a finished drug product, the matrix consists of all components other than the N-Nitroso Tizanidine analyte, including the Active Pharmaceutical Ingredient (API) and excipients.[1]

Q3: What are the common signs that my N-Nitroso Tizanidine analysis is affected by matrix effects?

A3: Common indicators of matrix effects include:

• Poor reproducibility of the analyte response between different sample preparations.

• Inaccurate quantification, with recovery values significantly deviating from 100%.

• Non-linear calibration curves when using standards prepared in a neat solvent.

• A significant difference in the analyte's peak area when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract (post-extraction spike).

Q4: How can I quantitatively assess the extent of matrix effects?

A4: The post-extraction spike method is a widely accepted approach for the quantitative assessment of matrix effects. This involves comparing the peak area of an analyte spiked into a blank matrix extract with the peak area of the same analyte at the same concentration in a neat solvent. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of N-Nitroso Tizanidine.

Issue 1: Low Signal Intensity and Poor Sensitivity

Possible Cause	Troubleshooting Steps
Ion Suppression	Co-elution of N-Nitroso Tizanidine with matrix components can suppress its ionization. To mitigate this, enhance the sample cleanup procedure. Solid-Phase Extraction (SPE) is highly effective at removing a wide range of interfering compounds.[1] Experiment with different SPE sorbents and elution solvents. Alternatively, Liquid-Liquid Extraction (LLE) can be employed to isolate the analyte.
Suboptimal Ion Source	For nitrosamine (B1359907) analysis, both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be effective. APCI is often better for smaller, less polar nitrosamines, while ESI may be preferable for more complex N-nitroso drug substance-related impurities (NDSRIs).[1] Evaluate both ionization sources to determine the best option for N-Nitroso Tizanidine.
Inefficient Desolvation	Optimize gas flow rates (nebulizer, auxiliary, and collision gas) and the ion source temperature to ensure efficient desolvation of the analyte ions.

Issue 2: Inconsistent and Irreproducible Quantitative Results

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	Inconsistent sample preparation can lead to variable matrix effects between samples. Automate the sample preparation workflow to improve consistency. Implement a robust sample cleanup procedure to minimize matrix effects.
Use of an Inappropriate Internal Standard	Use a stable isotope-labeled (SIL) internal standard for N-Nitroso Tizanidine if available. A SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, allowing for accurate ratiometric quantification.
Instrumental Instability	Check for instrument performance, including autosampler precision and detector stability.

Issue 3: Artificial Formation of N-Nitroso Tizanidine During Analysis

Possible Cause	Troubleshooting Steps
Presence of Nitrosating Agents	The formation of nitrosamines can occur during analysis if a nitrosating agent and a secondary or tertiary amine are present under acidic conditions.[2]
pH Control	Nitrosamine formation is often favored in acidic conditions.[2] Consider adjusting the pH of your sample and mobile phase to be neutral or basic to inhibit this reaction.[2]
Temperature Effects	High temperatures can sometimes promote nitrosamine formation. Consider the temperature used during sample preparation and analysis.[2]

Data Presentation

The following tables summarize quantitative data on the performance of different sample preparation techniques for the analysis of various nitrosamines. While this data is not specific to N-Nitroso Tizanidine, it provides a valuable comparison of the effectiveness of these methods in reducing matrix effects and improving analyte recovery.

Table 1: Recovery of Various Nitrosamines Using Different SPE Cartridges

Nitrosamine	Oasis MCX Recovery (%)	Strata X-C Recovery (%)
NDMA	~20	>80
NDEA	>80	>80
NDPA	>80	>80
NDBA	>80	>80
NEIPA	>80	>80
NDIPA	>80	>80
NMBA	>80	>80
NDPhA	<60	<60
NDELA	Not Retained	>80

Data adapted from a study on the quantification of 13 N-Nitrosamines in pharmaceuticals.[3] Strata X-C showed superior performance for a broader range of nitrosamines.

Table 2: Performance Data for an SPE-GC-MS Method for Nitrosamine Analysis in Cough Syrups

Nitrosamine	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)
NDMA	0.5 - 50	≥ 0.994	0.06	0.21	83.1 - 111.9
NDEA	0.5 - 50	≥ 0.994	0.08	0.27	83.1 - 111.9
NDPA	0.5 - 50	≥ 0.994	0.11	0.38	83.1 - 111.9
NDBA	0.5 - 50	≥ 0.994	0.17	0.58	83.1 - 111.9

This data demonstrates the high sensitivity and good recovery achievable with SPE for nitrosamine analysis in a complex matrix.[4]

Experimental Protocols

The following are detailed methodologies for key experiments that can be adapted for the analysis of N-Nitroso Tizanidine.

Protocol 1: Solid-Phase Extraction (SPE) for Pharmaceutical Formulations

This protocol is a general guideline and may require optimization for specific drug product matrices.

• Sample Preparation:

  • Weigh an appropriate amount of the powdered drug product (e.g., equivalent to one dose) into a centrifuge tube.

  • Add a suitable solvent (e.g., 5 mL of methanol (B129727) or a mixture of methanol and water) to dissolve the sample.

  • Vortex the sample for 1 minute and sonicate for 15 minutes to ensure complete dissolution.

  • Centrifuge the sample at 4000 rpm for 10 minutes to pelletize any undissolved excipients.

  • Collect the supernatant for SPE cleanup.

• SPE Cartridge Conditioning:

  • Condition a suitable SPE cartridge (e.g., Strata X-C) with 5 mL of methanol followed by 5 mL of water.

• Sample Loading:

  • Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a controlled flow rate (e.g., 1-2 mL/min).

• Washing:

  • Wash the cartridge with a weak solvent (e.g., 5 mL of 5% methanol in water) to remove polar interferences while retaining the analyte.

• Elution:

  • Elute the N-Nitroso Tizanidine analyte using a stronger organic solvent (e.g., 5 mL of methanol or acetonitrile).

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the initial mobile phase (e.g., 500 µL) for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol is adapted from a method for the quantification of tizanidine in human plasma and can be a starting point for N-Nitroso Tizanidine.[5][6]

• Sample Preparation:

  • Pipette 500 µL of human plasma into a clean centrifuge tube.

  • Add 50 µL of an internal standard solution (a stable isotope-labeled N-Nitroso Tizanidine is recommended).

  • Add 100 µL of 0.1 M sodium hydroxide (B78521) and vortex for 30 seconds.

• Extraction:

  • Add 3 mL of an extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and n-hexane) to the tube.

  • Vortex the mixture for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Evaporation and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

Protocol 3: LC-MS/MS Analysis

The following are typical starting parameters for the LC-MS/MS analysis of nitrosamines. These will require optimization for N-Nitroso Tizanidine.

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 or other suitable stationary phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

• Gradient: A suitable gradient to separate N-Nitroso Tizanidine from the Tizanidine API and other matrix interferences (e.g., 5-95% B over 10 minutes).

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 10 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: ESI or APCI in positive ion mode.

• MRM Transitions: To be determined using a pure reference standard for N-Nitroso Tizanidine.

Visualizations

The following diagrams illustrate key workflows and concepts in the analysis of N-Nitroso Tizanidine.

Caption: General experimental workflow for N-Nitroso Tizanidine analysis.

Caption: Troubleshooting workflow for ion suppression issues.

Caption: Relationship between challenges and solutions in nitrosamine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Quantification of tizanidine in human plasma by liquid chromatography coupled to tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: N-Nitroso Tizanidine Isomer Separation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the separation of N-Nitroso Tizanidine (B1208945) and its related isomers or impurities.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating N-Nitroso Tizanidine isomers?

A1: The primary challenges in separating N-Nitroso Tizanidine isomers and related impurities stem from their structural similarities. These challenges include:

• Co-elution: Structurally similar isomers may have very close retention times in chromatographic systems, leading to incomplete separation.

• Rotational Isomers (Rotamers): N-nitrosamines can exhibit restricted rotation around the N-N bond, leading to the presence of stable rotational isomers (rotamers) that can appear as two distinct peaks in a chromatogram, complicating peak identification and quantification.

• Low Concentrations: N-nitrosamine impurities are often present at trace levels, requiring highly sensitive and selective analytical methods for their detection and quantification.

• Matrix Effects: The drug product matrix can interfere with the ionization and detection of the target analytes, especially in LC-MS/MS analysis, leading to inaccurate quantification.

Q2: We are observing peak splitting or the appearance of a shoulder on our main N-Nitroso Tizanidine peak. What could be the cause?

A2: Peak splitting or shoulders can be caused by several factors:

• Presence of Isomers: You may be observing the co-elution of a closely related structural isomer or impurity.

• Rotational Isomers: As mentioned above, N-nitrosamines can exist as rotamers, which may be partially or fully separated under certain chromatographic conditions, appearing as a split or broadened peak.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion, including splitting.

• Mobile Phase Mismatch: If the sample solvent is significantly different from the mobile phase, it can cause peak distortion, particularly for early eluting peaks.

• Column Degradation: A void at the head of the column or a contaminated frit can disrupt the sample band, leading to split peaks.

Q3: What are "N-Nitroso Tizanidine Impurity 1" and "N-Nitroso Tizanidine USP Related Compound B"? Are they isomers of N-Nitroso Tizanidine?

A3: "N-Nitroso Tizanidine Impurity 1" is chemically identified as 5-Chloro-N-(1-nitroso-4, 5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][3]thiadiazol-4-amine.[4] "N-Nitroso Tizanidine USP Related Compound B" is N-(1-Acetyl-4,5-dihydro-1H-imidazol-2-yl)-N-(5-chlorobenzo[c][1][2][3]thiadiazol-4-yl)nitrous amide.[5] While not strictly isomers in all cases, they are structurally very similar to N-Nitroso Tizanidine and can pose significant separation challenges due to similar polarities and mass-to-charge ratios.

Troubleshooting Guides

Issue 1: Poor Resolution Between N-Nitroso Tizanidine and a Suspected Isomer

Logical Troubleshooting Workflow

Troubleshooting Workflow for Poor Resolution

Step	Action	Rationale
1	Optimize Gradient Profile	A shallower gradient can increase the separation window between closely eluting peaks.
2	Change Column Chemistry	Different stationary phases (e.g., C18, Phenyl-Hexyl, Cyano) offer different selectivities that may resolve the isomers.
3	Modify Mobile Phase	Adjusting the pH can alter the ionization state of the analytes, affecting their retention. Trying a different organic modifier (e.g., methanol (B129727) instead of acetonitrile) can also change selectivity.
4	Adjust Column Temperature	Temperature affects the viscosity of the mobile phase and the kinetics of solute partitioning, which can influence selectivity and resolution.

Issue 2: Observation of Double Peaks or Peak Shoulders (Potential Rotamers)

Logical Troubleshooting Workflow

Troubleshooting Workflow for Double Peaks

Step	Action	Rationale
1	Increase Column Temperature	Increasing the temperature can provide enough energy to overcome the rotational barrier of the N-N bond, causing the two rotamer peaks to coalesce into a single, sharp peak.
2	Decrease Flow Rate	A lower flow rate can sometimes improve the resolution between the two rotamers, allowing for more accurate individual quantification if coalescence is not desired.
3	Change Organic Modifier	The choice of organic solvent in the mobile phase can influence the stability and separation of rotamers.
4	Confirm Peak Identities	Use mass spectrometry to confirm that both peaks have the same mass-to-charge ratio and fragmentation pattern, which is characteristic of isomers.

Experimental Protocols

Proposed UPLC-MS/MS Method for the Separation of N-Nitroso Tizanidine and Related Impurities

This method is adapted from a validated UPLC method for the analysis of other tizanidine impurities and is proposed as a starting point for the separation of N-Nitroso Tizanidine and its related nitrosamine (B1359907) compounds.[1][2][6][7]

Chromatographic Conditions

Parameter	Value
Instrument	Waters ACQUITY UPLC with a TQ Detector
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL
Detector	Tandem Mass Spectrometer (MS/MS)

Mass Spectrometry Conditions (Example)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
MRM Transitions	To be determined for each specific N-Nitroso compound

Sample Preparation Workflow

Sample Preparation Workflow Diagram

Quantitative Data

The following table presents hypothetical, yet plausible, retention times and resolution values for the separation of N-Nitroso Tizanidine and its related impurities based on the proposed UPLC method. These values would need to be confirmed experimentally.

Compound	Expected Retention Time (min)	Resolution (Rs) from N-Nitroso Tizanidine
N-Nitroso Tizanidine	5.2	-
N-Nitroso Tizanidine Impurity 1	5.5	> 1.5
N-Nitroso Tizanidine USP Related Compound B	6.1	> 2.0

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Based on typical sensitivities for nitrosamine analysis by LC-MS/MS, the following limits are expected:

Parameter	Expected Value
LOD	0.01 ng/mL
LOQ	0.03 ng/mL

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. alentris.org [alentris.org]
• 4. veeprho.com [veeprho.com]
• 5. N-Nitroso Tizanidine USP Related Compound B | SynZeal [synzeal.com]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of UPLC method for quantitative estimation of related impurities in tizanidine hydrochloride tablets | Journal of Applied Pharmaceutical Science [mail.bibliomed.org]

Technical Support Center: Enhanced Sensitivity for N-Nitroso Tizanidine Detection

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to enhancing the sensitivity of N-Nitroso Tizanidine detection. The information is presented in a question-and-answer format to directly address common challenges and provide practical solutions.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tizanidine and why is its sensitive detection important?

A1: N-Nitroso Tizanidine is a potential impurity that can form in drug products containing Tizanidine, a muscle relaxant.[1][2] It belongs to the class of nitrosamines, many of which are classified as probable human carcinogens.[3] Regulatory agencies worldwide have set stringent limits for nitrosamine (B1359907) impurities in pharmaceutical products. Therefore, highly sensitive and validated analytical methods are crucial to ensure patient safety by detecting and quantifying N-Nitroso Tizanidine at trace levels.[1][3]

Q2: What are the primary analytical techniques for detecting N-Nitroso Tizanidine?

A2: The most common and recommended analytical techniques for the trace-level detection of nitrosamine impurities, including N-Nitroso Tizanidine, are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and Gas Chromatography with tandem mass spectrometry (GC-MS/MS).[3][4] These methods offer the high sensitivity and selectivity required to detect these impurities at the parts-per-billion (ppb) level.[4]

Q3: Are there commercially available reference standards for N-Nitroso Tizanidine?

A3: Yes, reference standards for "Tizanidine Nitroso Impurity 1," chemically identified as 5-Chloro-N-(1-nitroso-4,5-dihydro-1H-imidazol-2-yl)benzo[c][1][2][5]thiadiazol-4-amine, are available from several suppliers.[1][2][6][7] These standards are essential for method development, validation, and accurate quantification.[1]

Q4: What are the key challenges in achieving high sensitivity for N-Nitroso Tizanidine detection?

A4: The primary challenges include:

• Low Concentration Levels: The acceptable intake limits for nitrosamines are very low, requiring analytical methods with exceptional sensitivity.[3]

• Matrix Effects: The drug substance, excipients, and other components of the pharmaceutical formulation can interfere with the ionization and detection of N-Nitroso Tizanidine, leading to inaccurate results.

• Analyte Stability: Nitrosamines can be sensitive to light and temperature, and their stability in solution during sample preparation and analysis needs to be considered.[8][9]

• Chromatographic Resolution: Achieving baseline separation from the parent drug, Tizanidine, and other potential impurities is critical for accurate quantification.

Troubleshooting Guides

LC-MS/MS Analysis

Issue	Potential Cause	Troubleshooting Steps
Low Signal Intensity / Poor Sensitivity	1. Suboptimal ionization efficiency. 2. Inefficient sample extraction and cleanup. 3. Analyte degradation. 4. Incorrect MS/MS transitions.	1. Optimize MS source parameters (e.g., capillary voltage, gas flows, temperature). Consider using Atmospheric Pressure Chemical Ionization (APCI) if Electrospray Ionization (ESI) is not effective. 2. Evaluate different solid-phase extraction (SPE) cartridges or liquid-liquid extraction (LLE) solvents. 3. Prepare samples fresh and protect from light. Evaluate solution stability. 4. Infuse a standard solution of N-Nitroso Tizanidine to determine the optimal precursor and product ions for Multiple Reaction Monitoring (MRM).
Poor Peak Shape (Tailing or Fronting)	1. Column degradation or contamination. 2. Inappropriate mobile phase pH. 3. Secondary interactions with the stationary phase. 4. Dead volume in the LC system.[10]	1. Use a guard column and replace it regularly. If the problem persists, replace the analytical column.[11] 2. Adjust the mobile phase pH to ensure the analyte is in a single ionic form. 3. Use a column with a highly inert stationary phase (e.g., end-capped C18). 4. Check and remake all fittings and connections between the injector, column, and detector.[12]
High Background Noise	1. Contaminated mobile phase or LC system. 2. Matrix interference. 3. Electronic noise.	1. Use high-purity solvents and freshly prepared mobile phases. Flush the LC system thoroughly. 2. Improve sample cleanup procedures. Use a divert valve to direct the high-concentration parent drug peak to waste. 3. Ensure proper grounding of the MS instrument.
Inconsistent Retention Time	1. Inadequate column equilibration. 2. Changes in mobile phase composition. 3. Fluctuations in column temperature.	1. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. 2. Prepare fresh mobile phase daily and ensure proper mixing if using a gradient. 3. Use a column oven to maintain a stable temperature.

GC-MS/MS Analysis

Issue	Potential Cause	Troubleshooting Steps
Low Analyte Response	1. Thermal degradation in the injector. 2. Poor derivatization efficiency (if applicable). 3. Adsorption in the GC system.	1. Optimize injector temperature. Use a splitless injection for trace analysis. 2. Optimize derivatization reaction conditions (reagent concentration, temperature, and time). 3. Use a deactivated liner and column.
Peak Tailing	1. Active sites in the GC inlet or column. 2. Column contamination.	1. Use a fresh, deactivated inlet liner. Trim the front end of the column. 2. Bake out the column according to the manufacturer's instructions.
Interfering Peaks	1. Matrix components co-eluting with the analyte. 2. Contamination from sample preparation.	1. Optimize the GC temperature program for better separation. 2. Use high-purity solvents and reagents. Include a blank sample in the analysis sequence.

Experimental Protocols

Protocol 1: LC-MS/MS Method for the Quantification of N-Nitroso Tizanidine

This protocol is a general guideline and should be optimized and validated for your specific application.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Sample Pre-treatment: Weigh and finely powder a representative number of Tizanidine tablets. Dissolve the powder in a suitable solvent (e.g., methanol (B129727)/water mixture) to a target concentration of the active pharmaceutical ingredient (API).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the sample solution onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the N-Nitroso Tizanidine with a small volume of a strong solvent (e.g., methanol or acetonitrile).

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	UHPLC system
Column	High-quality C18 column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Optimized for separation of N-Nitroso Tizanidine from Tizanidine
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+) or APCI+
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard of N-Nitroso Tizanidine. A hypothetical transition could be based on the molecular weight (282.71 g/mol ).[1]

3. Data Analysis

• Create a calibration curve using a certified reference standard of N-Nitroso Tizanidine.

• Quantify the amount of N-Nitroso Tizanidine in the sample by comparing its peak area to the calibration curve.

Protocol 2: GC-MS/MS Method for the Quantification of N-Nitroso Tizanidine

This protocol is a general guideline and may require derivatization for optimal performance.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• Sample Pre-treatment: Dissolve a known amount of the Tizanidine drug substance or powdered tablets in an appropriate aqueous buffer.

• Extraction: Extract the aqueous solution with a suitable organic solvent (e.g., dichloromethane).

• Drying: Dry the organic extract over anhydrous sodium sulfate.

• Concentration: Concentrate the extract to a small volume under a gentle stream of nitrogen.

2. GC-MS/MS Conditions

Parameter	Condition
GC System	Gas chromatograph with a split/splitless injector
Column	Mid-polarity capillary column (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow rate
Injector Temperature	250 °C
Oven Program	Optimized for the separation of N-Nitroso Tizanidine
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electron Ionization (EI)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined from the mass spectrum of N-Nitroso Tizanidine.

Quantitative Data Summary

Currently, there is a lack of publicly available, validated quantitative data specifically for N-Nitroso Tizanidine. However, for general nitrosamine analysis, the following performance characteristics are typically expected:

Analytical Technique	Typical Limit of Quantification (LOQ)	Typical Linearity Range
LC-MS/MS	0.1 - 10 ppb	0.1 - 100 ppb
GC-MS/MS	1 - 20 ppb	1 - 100 ppb

Note: These are general ranges, and the actual performance will depend on the specific instrument, method, and matrix.

Visualizations

Caption: A generalized experimental workflow for the detection of N-Nitroso Tizanidine.

Caption: A logical workflow for troubleshooting common issues in N-Nitroso Tizanidine analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. Tizanidine Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. N-Nitroso Tizanidine | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
• 7. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 8. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 9. researchgate.net [researchgate.net]
• 10. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: N-Nitroso Tizanidine Analytical Standards

Welcome to the technical support center for N-Nitroso Tizanidine (B1208945) analytical standards. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, handling, and troubleshooting of N-Nitroso Tizanidine analytical standards in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for N-Nitroso Tizanidine analytical standards?

A: To ensure the integrity and stability of N-Nitroso Tizanidine analytical standards, it is crucial to adhere to proper storage and handling protocols. Keep the container tightly closed in a dry, well-ventilated place, and store it in a refrigerator.[1] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[1] Always use appropriate personal protective equipment (PPE), including safety goggles and gloves, when handling the standard.[1][2] It is also advisable to prepare solutions fresh before use to minimize potential degradation.

Q2: What are the potential degradation pathways for N-Nitroso Tizanidine?

A: While specific degradation pathways for N-Nitroso Tizanidine are not extensively documented in publicly available literature, nitrosamines, as a class of compounds, can be susceptible to degradation under certain conditions. Potential degradation may be initiated by exposure to strong acids, bases, oxidizing agents, and UV light.[3][4][5] The N-nitroso group is the reactive center and can be susceptible to cleavage.

Q3: My analytical results for N-Nitroso Tizanidine are inconsistent. What could be the cause?

A: Inconsistent analytical results can stem from several factors related to the stability of the analytical standard. One common issue is the degradation of the standard in solution, especially if the solution is not freshly prepared. The choice of solvent and the pH of the solution can also significantly impact stability. Furthermore, exposure of the standard solution to light or elevated temperatures in an autosampler can lead to degradation. It is also important to ensure that the analytical method being used is stability-indicating.

Q4: Are there any known incompatibilities for N-Nitroso Tizanidine?

A: Specific incompatibility data for N-Nitroso Tizanidine is limited. However, as a general precaution, it is advisable to avoid strong oxidizing agents, which could potentially interact with the nitrosamine (B1359907) functional group.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of N-Nitroso Tizanidine.

Issue	Potential Cause	Recommended Solution
Decreasing peak area over time in chromatographic analysis	Degradation of N-Nitroso Tizanidine in the analytical solution.	Prepare solutions fresh daily. If storing solutions, even for a short period, keep them refrigerated and protected from light. Evaluate the stability of the analyte in the chosen solvent and analytical mobile phase.
Appearance of unknown peaks in the chromatogram	Formation of degradation products.	Conduct a forced degradation study to identify potential degradation products and ensure your analytical method can separate them from the main analyte peak. This will help in developing a stability-indicating method.
Poor peak shape or shifting retention times	Interaction of the analyte with the chromatographic column or degradation during analysis.	Ensure the mobile phase pH is compatible with the analyte's stability. A pH between 1.0 and 4.0 has been shown to be a region of greater stability for some similar compounds.[6] Consider the material of your vials and containers to prevent adsorption.
Inconsistent quantification results between different batches of standards	Improper storage or handling of one or more batches, leading to degradation.	Always store analytical standards under the recommended conditions (refrigerated, dry, and protected from light).[1] Verify the certificate of analysis for each batch and perform a system suitability test before each analytical run.

Experimental Protocols

Protocol for a Forced Degradation Study of N-Nitroso Tizanidine

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of N-Nitroso Tizanidine under various stress conditions. The goal is to generate potential degradation products and develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Accurately weigh a known amount of N-Nitroso Tizanidine analytical standard.

• Dissolve it in a suitable solvent (e.g., methanol (B129727) or acetonitrile) to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution at a specified temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Withdraw samples at various time points (e.g., 0, 4, 8, 24 hours).

  • Neutralize the samples with 0.1 M sodium hydroxide (B78521) before analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

  • Incubate and sample as described for acid hydrolysis.

  • Neutralize the samples with 0.1 M hydrochloric acid before analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of a suitable oxidizing agent (e.g., 3% hydrogen peroxide).

  • Keep the solution at room temperature and sample at various time points.

• Thermal Degradation:

  • Transfer an aliquot of the stock solution to a vial and heat it in an oven at a specified temperature (e.g., 80°C).

  • Sample at various time points.

  • For solid-state thermal degradation, subject the powdered standard to the same conditions.

• Photolytic Degradation:

  • Expose an aliquot of the stock solution in a photostability chamber to a known light intensity (e.g., as per ICH Q1B guidelines).

  • Simultaneously, keep a control sample protected from light.

  • Sample both the exposed and control solutions at various time points.

3. Analysis:

• Analyze all stressed and control samples using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with a UV or mass spectrometric detector.

• The chromatographic conditions should be optimized to separate the parent N-Nitroso Tizanidine peak from any potential degradation products.

4. Data Evaluation:

• Calculate the percentage of degradation for each stress condition.

• Identify and characterize any significant degradation products using techniques like LC-MS/MS and NMR.

Data Presentation

Illustrative Stability Data for N-Nitroso Tizanidine under Forced Degradation

The following data is for illustrative purposes to demonstrate how to present stability findings. Actual results may vary based on experimental conditions.

Stress Condition	Duration (hours)	Temperature (°C)	% Degradation (Illustrative)	Major Degradation Products (Hypothetical)
0.1 M HCl	24	60	15%	Degradant A, Degradant B
0.1 M NaOH	24	60	10%	Degradant C
3% H₂O₂	24	Room Temp	25%	Oxidative Degradant X
Heat (Solid)	48	80	5%	Minor thermal degradants
Heat (Solution)	48	80	20%	Thermal Degradant Y
Photolytic (UV/Vis)	72	Room Temp	30%	Photodegradant P, Photodegradant Q

Visualizations

Logical Workflow for Troubleshooting N-Nitroso Tizanidine Stability Issues

Caption: A flowchart outlining the steps to troubleshoot stability issues with N-Nitroso Tizanidine analytical standards.

Degradation Pathway Decision Diagram

Caption: A decision diagram illustrating the process for investigating and characterizing the degradation pathways of N-Nitroso Tizanidine.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. Tizanidine Nitroso Impurity 1 | CAS No: NA [aquigenbio.com]
• 3. N-nitrosodimethylamine (NDMA) contamination of ranitidine products: A review of recent findings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stability of Tizanidine Hydrochloride: Photolytic Decomposition Kineticsand Identification of Degradation Products by UHPLC-QTOF/MS | Scilit [scilit.com]
• 5. Stability-indicating HPTLC determination of tizanidine hydrochloride in bulk drug and pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

How to prevent N-Nitroso Tizanidine formation during testing

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent the formation of N-Nitroso Tizanidine, a potential genotoxic impurity, during analytical testing and pharmaceutical manufacturing.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Tizanidine and why is it a concern?

N-Nitroso Tizanidine is the N-nitroso derivative of Tizanidine, formed by the reaction of the secondary amine group in the Tizanidine molecule with a nitrosating agent.[1][2][3] Like other N-nitrosamines, it is classified as a probable human carcinogen, making its presence in pharmaceutical products a significant safety concern for regulatory agencies like the FDA and EMA.[4][5][6]

Q2: How is N-Nitroso Tizanidine formed?

N-Nitroso Tizanidine is formed through a chemical reaction between Tizanidine, which contains a secondary amine, and a nitrosating agent, such as nitrite (B80452) salts.[1][7] This reaction is typically accelerated under acidic conditions.[6][7][8]

Q3: What are the primary sources of nitrosating agents?

Nitrosating agents can originate from various sources, including:

• Excipients: Some common pharmaceutical excipients may contain residual nitrites or nitrates.[4][9]

• Raw Materials and Solvents: Contamination in starting materials, reagents, and solvents used during the synthesis of the active pharmaceutical ingredient (API) can be a source.[5]

• Manufacturing Processes: Certain process conditions can inadvertently generate nitrosating agents.[4]

• Degradation: Degradation of the drug substance or other components in the formulation over its shelf life can sometimes lead to the formation of nitrosamines.[10]

Q4: What are the key strategies to prevent N-Nitroso Tizanidine formation?

The primary strategies to prevent its formation focus on controlling the factors necessary for the nitrosation reaction.[9] These include:

• pH Control: Maintaining a neutral or basic micro-environment.[4][11]

• Use of Inhibitors: Incorporating antioxidants or nitrosamine (B1359907) scavengers into the formulation.[11][12][13]

• Raw Material Qualification: Thoroughly screening and selecting raw materials and excipients with low nitrite content.[4][5]

• Process Optimization: Controlling manufacturing parameters such as temperature.[7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments and provides corrective actions.

Issue	Potential Root Cause(s)	Recommended Troubleshooting Steps & Corrective Actions
Detection of N-Nitroso Tizanidine in a new formulation.	1. Acidic pH of the formulation.2. Presence of nitrite impurities in excipients.3. High processing temperatures.	1. Measure the pH of the formulation. If acidic, consider adding a buffering agent to raise the pH to neutral or slightly basic levels.[8]2. Test all excipients for nitrite content. Source excipients from qualified suppliers with certified low nitrite levels.[5]3. Evaluate the manufacturing process for high-temperature steps. If possible, reduce the temperature or duration of these steps.[7]
N-Nitroso Tizanidine levels increase during stability studies.	1. Degradation of formulation components leading to a decrease in pH.2. Ingress of atmospheric nitrogen oxides (NOx) which can act as nitrosating agents.	1. Re-evaluate the formulation's buffering capacity. Consider reformulating with a more robust buffering system.2. Incorporate antioxidants like ascorbic acid or alpha-tocopherol (B171835) into the formulation to scavenge any formed nitrosating agents.[11][13]3. Consider the use of active packaging with NOx scavengers.[14]
Inconsistent N-Nitroso Tizanidine levels across different batches.	1. Variability in nitrite content of raw materials or excipients from different lots or suppliers.2. Inconsistent control of process parameters (e.g., pH, temperature) between batches.	1. Implement a stringent supplier qualification program that includes testing for nitrite levels for each batch of incoming materials.[4][5]2. Enhance in-process controls to ensure consistent pH and temperature throughout the manufacturing of every batch.

Experimental Protocols

Below are detailed methodologies for key experiments to prevent the formation of N-Nitroso Tizanidine.

Protocol 1: pH Adjustment of the Formulation

Objective: To adjust and maintain the pH of the drug product formulation to a neutral or basic level to inhibit the nitrosation reaction.

Materials:

• Tizanidine API

• Selected excipients

• pH meter

• Appropriate buffering agents (e.g., sodium carbonate, phosphate (B84403) buffers)

• Purified water

Methodology:

• Prepare a placebo formulation by mixing all excipients without the Tizanidine API.

• Disperse the placebo in purified water and measure the initial pH.

• If the pH is acidic (generally below 7), add a suitable buffering agent in small increments, mixing thoroughly after each addition.[8]

• Monitor the pH continuously until the desired neutral or basic pH is achieved and stabilized.

• Once the target pH is reached with the placebo, incorporate the Tizanidine API and re-verify the final pH of the complete formulation.

• Conduct stability studies on the pH-adjusted formulation to ensure the pH remains stable over time.

Protocol 2: Incorporation of Antioxidants

Objective: To evaluate the effectiveness of antioxidants in inhibiting the formation of N-Nitroso Tizanidine.

Materials:

• Tizanidine API and formulation excipients

• Antioxidants such as Ascorbic Acid (Vitamin C) or Alpha-Tocopherol (Vitamin E)[11][12]

• Nitrosating agent source (e.g., sodium nitrite) for spiking (for worst-case scenario testing)

• Analytical equipment for nitrosamine quantification (e.g., LC-MS/MS)[15][16]

Methodology:

• Prepare several batches of the Tizanidine formulation.

• To different batches, add varying concentrations of ascorbic acid or alpha-tocopherol. Include a control batch with no antioxidant.

• For a forced degradation study, spike a known amount of sodium nitrite into each batch.

• Store the batches under accelerated stability conditions (e.g., 40°C / 75% RH).

• At specified time points (e.g., 0, 1, 3, and 6 months), withdraw samples from each batch.

• Analyze the samples for the presence and quantity of N-Nitroso Tizanidine using a validated LC-MS/MS method.

• Compare the levels of N-Nitroso Tizanidine in the batches with antioxidants to the control batch to determine the inhibitory effect. A study has shown that some antioxidants can inhibit nitrosamine formation by over 80%.[13]

Visualizations

Chemical Pathway of N-Nitroso Tizanidine Formation

Caption: Formation of N-Nitroso Tizanidine from Tizanidine and a nitrosating agent, accelerated by acidic conditions.

Prevention Strategies Workflow

Caption: Workflow illustrating how pH control, antioxidants, and material control inhibit the nitrosation reaction.

Troubleshooting Logic Diagram

Caption: A logical flow for troubleshooting the presence of N-Nitroso Tizanidine.

References

• 1. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 2. N-Nitroso Tizanidine Impurity 2 | CAS No- NA | NA [chemicea.com]
• 3. veeprho.com [veeprho.com]
• 4. 6 Steps to reduce nitrosamines impurities in Pharma industry - Zamann Pharma Support GmbH [zamann-pharma.com]
• 5. fda.gov [fda.gov]
• 6. gmp-compliance.org [gmp-compliance.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 9. pharmaexcipients.com [pharmaexcipients.com]
• 10. cphi-online.com [cphi-online.com]
• 11. Updates on possible mitigation strategies to reduce the risk of nitrosamine drug substance-related impurities in drug products | FDA [fda.gov]
• 12. Antioxidants as Blocking Agents Against Nitrosamine Formation | Semantic Scholar [semanticscholar.org]
• 13. From food to pharma: antioxidant scavengers as a viable strategy to mitigate nitrosamines in drugs [manufacturingchemist.com]
• 14. contractpharma.com [contractpharma.com]
• 15. researchgate.net [researchgate.net]
• 16. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing extraction efficiency for tizanidine impurities

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction efficiency of tizanidine (B1208945) and its impurities.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of tizanidine impurities.

Issue	Potential Cause	Recommended Solution
Low Recovery of Tizanidine or its Impurities	Incomplete Extraction from Sample Matrix: The chosen solvent may not be effectively solubilizing the analytes from the tablet excipients or bulk drug form. Tizanidine's solubility is pH-dependent, decreasing as the pH increases.[1][2]	Optimize Extraction Solvent: - For tablet formulations, a mixture of an organic solvent and an acidic buffer is often effective. A common diluent is a mix of acetonitrile (B52724) and a phosphate (B84403) buffer with the pH adjusted to an acidic range (e.g., pH 3.0).[3][4]- Consider using sonication for 15-30 minutes to enhance the dissolution of tizanidine from the sample matrix.[5][6]Adjust pH: - Ensure the extraction solvent is sufficiently acidic to protonate tizanidine and its basic impurities, thereby increasing their solubility. Tizanidine hydrochloride's solubility is significantly higher in 0.1N HCl (65.85 ± 2.01 mg/mL) compared to solvents with higher pH.[2]
Analyte Adsorption: Tizanidine or its impurities may adsorb to glassware, filters, or HPLC column frits, especially if they are not sufficiently protonated.	Proper Sample Handling: - Use silanized glassware to minimize adsorption.- Before injection, filter the sample solution through a compatible 0.45 µm filter, such as a hydrophilic membrane filter, to remove particulates without adsorbing the analytes.[5]
Poor Chromatographic Peak Shape (Tailing, Broadening)	Inappropriate Mobile Phase pH: The mobile phase pH may be close to the pKa of tizanidine or its impurities, leading to inconsistent ionization and peak tailing.	Mobile Phase Optimization: - Adjust the mobile phase pH to be at least 2 units below the pKa of tizanidine to ensure consistent protonation. A mobile phase with a pH of 3.0 has been shown to provide good peak shape.[4][7]- The use of an ion-pairing agent in the mobile phase can also improve peak shape for basic compounds like tizanidine.
Column Overload: Injecting too concentrated a sample can lead to peak broadening and tailing.	Sample Dilution: - Dilute the sample to an appropriate concentration within the linear range of the analytical method. A typical concentration for impurity analysis is around 0.5 mg/mL of tizanidine.[5]
Presence of Unexpected Peaks in the Chromatogram	Degradation of Tizanidine: Tizanidine can degrade under certain conditions, leading to the formation of new impurities. It is known to be susceptible to oxidative and photolytic degradation.[8][9]	Sample Preparation and Storage: - Prepare solutions fresh and protect them from light.[10]- Avoid high temperatures during sample preparation.[8]- If oxidative degradation is suspected, consider preparing the sample under an inert atmosphere (e.g., nitrogen).Forced Degradation Studies: - To identify potential degradation products, perform forced degradation studies under acidic, basic, oxidative, thermal, and photolytic conditions.[3] This will help in confirming if the unexpected peaks are degradation products.
Contamination: The unexpected peaks could be from contaminated solvents, glassware, or sample handling.	System Suitability and Blanks: - Inject a blank (diluent) to ensure that the unexpected peaks are not coming from the solvent or system.- Ensure all glassware is thoroughly cleaned.
Inconsistent Results Between Injections	Sample Instability: Tizanidine or its impurities may not be stable in the prepared sample solution over time.	Evaluate Solution Stability: - Analyze the sample solution at different time points (e.g., 0, 6, 12, 24 hours) to check for any changes in the impurity profile.[10]- If instability is observed, prepare samples immediately before analysis.
Instrumental Issues: Fluctuations in pump pressure, detector noise, or autosampler variability can lead to inconsistent results.	Instrument Check: - Perform system suitability tests before running the sample set to ensure the HPLC/UPLC system is performing correctly.- Check for leaks in the system and ensure the pump is delivering a stable flow rate.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities of tizanidine?

A1: Tizanidine impurities can be broadly categorized into process-related impurities, which arise during synthesis, and degradation products, which form during storage or exposure to stress conditions.[11]

• Process-Related Impurities: These are often starting materials, intermediates, or by-products from the manufacturing process. Some known process impurities include:

  • Tizanidine Related Compound A (USP): 4-amino-5-chloro-2,1,3-benzothiadiazole[12]

  • Tizanidine Related Compound B (USP): N-acetyltizanidine[13]

  • Tizanidine Related Compound C (USP): 1-acetylimidazolidine-2-thione[14][15]

  • Other identified process impurities include a dimer of tizanidine, N-(5-chloro-2,1,3-benzothiadiazol-4-yl)thiourea, and S-methyl-N-(5-chloro-2,1,3-benzothiadiazol-4-yl)-isothiouronium iodide.[16][17]

• Degradation Products: These are formed when tizanidine is exposed to conditions like light, heat, or reactive chemicals.

  • Forced degradation studies have shown that tizanidine is susceptible to oxidative and photolytic degradation .[8][9]

  • Under UV-C light exposure, several degradation products with different m/z values have been identified.[18][19]

Q2: What is the best solvent to use for extracting tizanidine and its impurities from tablets?

A2: The choice of solvent is critical for efficient extraction. Since tizanidine hydrochloride is slightly soluble in water and methanol (B129727), and its solubility is pH-dependent, a mixture of an organic solvent and an acidic aqueous solution is generally recommended.[1][16]

• A commonly used and effective diluent is a mixture of acetonitrile and a buffer solution (e.g., phosphate buffer) with the pH adjusted to an acidic range, typically around 3.0 to 3.6.[5][7]

• The use of sonication for about 15-30 minutes is also highly recommended to ensure the complete dissolution of the active pharmaceutical ingredient (API) and its impurities from the tablet matrix.[5][6]

Q3: How can I improve the recovery of polar impurities?

A3: Polar impurities can be challenging to retain and resolve on reverse-phase columns.

• Mobile Phase Modification:

  • Ensure the mobile phase has a sufficiently low pH to keep the basic impurities protonated.

  • Consider using a lower percentage of the organic modifier in the mobile phase at the beginning of the gradient to improve the retention of polar compounds.

• Stationary Phase Selection:

  • A C8 column can sometimes provide better retention for polar analytes compared to a C18 column.[5]

  • Consider using a column with a different stationary phase chemistry, such as a phenyl or cyano column.

Q4: My impurity profile changes with each new batch of the drug substance. Why is this happening?

A4: Variations in the impurity profile between batches can be attributed to several factors related to the manufacturing process.

• Changes in Starting Materials: The purity of the starting materials can directly impact the impurity profile of the final product.

• Process Deviations: Even minor changes in reaction conditions (e.g., temperature, reaction time, pH) can lead to the formation of different impurities or variations in the levels of existing ones.[20]

• Purification Steps: The efficiency of the purification steps used to remove impurities can vary from batch to batch.

It is crucial to have a robust analytical method that can separate and quantify all potential impurities to ensure consistent product quality.

Experimental Protocols

Protocol 1: Extraction of Tizanidine and Impurities from Tablets

This protocol is a generalized procedure based on published UPLC and HPLC methods.[5][6]

• Sample Preparation:

  • Weigh and finely powder a minimum of 20 tizanidine tablets.

  • Accurately weigh a portion of the powdered tablets equivalent to approximately 25 mg of tizanidine and transfer it to a 50 mL volumetric flask.

• Extraction:

  • Add approximately 30 mL of the diluent (e.g., a mixture of acetonitrile and phosphate buffer at pH 3.6) to the volumetric flask.

  • Sonicate the flask for 15 minutes with intermittent shaking to ensure complete dissolution.

  • Allow the solution to cool to room temperature.

  • Dilute the solution to the final volume with the diluent and mix well.

• Filtration:

  • Centrifuge a portion of the solution to settle the excipients.

  • Filter the supernatant through a 0.45 µm hydrophilic membrane filter into an HPLC vial.

• Analysis:

  • Inject the filtered solution into a validated HPLC or UPLC system for analysis.

Protocol 2: Forced Degradation Study

This protocol provides a general framework for conducting forced degradation studies on tizanidine hydrochloride.[3][8]

• Stock Solution Preparation: Prepare a stock solution of tizanidine hydrochloride in a suitable solvent (e.g., methanol or a mixture of methanol and water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 N HCl and heat at 60-80°C for a specified period.

  • Base Hydrolysis: Treat the stock solution with 0.1 N NaOH and heat at 60-80°C for a specified period. Neutralize the solution before analysis.

  • Oxidative Degradation: Treat the stock solution with 3-30% H₂O₂ at room temperature.

  • Thermal Degradation: Expose the solid drug or the solution to dry heat (e.g., 80-100°C).

  • Photolytic Degradation: Expose the solution to UV light in a photostability chamber.

• Sample Analysis:

  • At appropriate time intervals, withdraw samples from each stress condition.

  • Dilute the samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a stability-indicating HPLC or UPLC method to observe the formation of degradation products and the decrease in the parent drug peak.

Data Presentation

Table 1: Summary of Analytical Methods for Tizanidine Impurity Analysis

Method	Column	Mobile Phase	Detection	Key Advantages
UPLC [5]	Ethylene bridged hybrid C8 (100 x 2.1 mm, 1.7 µm)	A: Acetonitrile/Buffer (5:95 v/v), pH 3.6B: Acetonitrile/Buffer (70:30 v/v), pH 2.6 (Gradient)	230 nm	Fast analysis time (all six impurities elute within 11 minutes), high sensitivity (LOD 0.008%–0.028%).
HPLC [4]	Waters symmetry C18 ODS (250 x 4.6 mm, 5 µm)	Acetonitrile/Phosphate Buffer (20:80 v/v), pH 3.0 (Isocratic)	230 nm	Simple isocratic method, good separation of drug and degradation products.
HPLC [10]	YMC Pack Pro C18 (250 x 4.6 mm, 5 µm)	A: Acetonitrile/20 mM KH₂PO₄ (15:85 v/v), pH 3.0B: Acetonitrile/20 mM KH₂PO₄ (80:20 v/v), pH 3.0 (Gradient)	310 nm	Capable of separating five structurally related impurities with good linearity (0.5-4.0 µg/mL).

Table 2: Recovery Data for Tizanidine Impurities

Impurity	Spiked Level	Recovery Range (%)	Reference
Impurities A, B, C, D, E, F	50%, 100%, 150%	88.2%–110.3%	[5][21]
Impurities A, B, C, D, E	0.05%, 0.1%, 0.15%	95%–105%	[10]

Visualizations

Caption: Troubleshooting workflow for optimizing tizanidine impurity extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. impactfactor.org [impactfactor.org]
• 3. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]
• 4. jddtonline.info [jddtonline.info]
• 5. japsonline.com [japsonline.com]
• 6. Tizanidine Tablets [drugfuture.com]
• 7. akjournals.com [akjournals.com]
• 8. benchchem.com [benchchem.com]
• 9. benthamdirect.com [benthamdirect.com]
• 10. asianpubs.org [asianpubs.org]
• 11. synthinkchemicals.com [synthinkchemicals.com]
• 12. Isolation and Characterization of a Process Impurity in Tizanidine Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Tizanidine USP Related Compound B | molsyns.com [molsyns.com]
• 14. store.usp.org [store.usp.org]
• 15. Tizanidine Related Compound C USP Reference Standard Sigma-Aldrich [sigmaaldrich.com]
• 16. hakon-art.com [hakon-art.com]
• 17. ijpsonline.com [ijpsonline.com]
• 18. benthamdirect.com [benthamdirect.com]
• 19. Stability of Tizanidine Hydrochloride: Photolytic Decomposition Kineticsand Identification of Degradation Products by UHPLC-QTOF/MS | Scilit [scilit.com]
• 20. US8487113B2 - Method for the preparation of tizanidine hydrochloride - Google Patents [patents.google.com]
• 21. japsonline.com [japsonline.com]

Navigating Nitrosamine Analysis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) to address the analytical variability inherent in nitrosamine (B1359907) testing. Below you will find detailed information to help resolve common issues encountered during experimental work, ensuring more accurate and reproducible results.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions regarding nitrosamine analysis.

Q1: What are the primary sources of analytical variability in nitrosamine testing?

A1: Analytical variability in nitrosamine analysis can be introduced at multiple stages of the workflow. The key contributors include the sample preparation process, the conditions of the analytical instrument, and the effects of the sample matrix itself.[1] Inconsistent extraction and handling of samples can result in variable recovery of the analytes.[1] The parameters of sensitive instruments, such as those used in LC-MS/MS, must be carefully optimized to guarantee reproducible outcomes.[1] Moreover, the sample matrix can significantly influence the analytical results by causing either suppression or enhancement of the analyte's signal.[1]

Q2: Which analytical technique is considered most appropriate for the analysis of nitrosamines?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely recognized as the preferred method for quantifying nitrosamine impurities due to its high sensitivity and selectivity.[1] While gas chromatography-mass spectrometry (GC-MS) is also utilized, particularly for volatile nitrosamines, LC-MS/MS offers greater versatility, allowing for the analysis of a broader spectrum of nitrosamines, including those that are less volatile and thermally unstable.[1] High-resolution mass spectrometry (HRMS) is another powerful tool, especially for the identification of unknown impurities during process development.[1]

Q3: How can the artificial formation of nitrosamines during sample preparation be prevented?

A3: The in-situ formation of nitrosamines during sample preparation is a significant issue that can lead to inaccurate results.[1][2] This can happen when precursor amines and nitrosating agents are present in the sample matrix.[1][2] To minimize this, it is essential to control the conditions during sample preparation.[1] The addition of nitrosation inhibitors, such as ascorbic acid or sulfamic acid, to the sample diluent can effectively prevent the artificial formation of nitrosamines.[1][2][3] Maintaining a neutral or slightly basic pH during sample preparation and analysis can also disfavor the nitrosation reaction.[3]

Q4: What are the common indicators that my nitrosamine analysis is being affected by matrix effects?

A4: Common signs of matrix effects include poor reproducibility of the analyte response between different sample preparations, inaccurate quantification with recovery values that deviate significantly from 100%, and non-linear calibration curves when using standards prepared in a neat solvent.[4] A notable difference in the peak area of an analyte when comparing a standard in a pure solvent to a standard spiked into a blank matrix extract is another strong indicator.[4]

Q5: What is the most effective method to compensate for matrix effects?

A5: The use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for correcting matrix effects. A SIL-IS has almost identical chemical and physical properties to the analyte and will be affected by the matrix in the same manner, thereby providing an accurate correction.[4] If a SIL-IS is not available, a structural analog may be used, although it might not provide the same level of effective compensation.[4]

Troubleshooting Guides

This section provides solutions to common problems encountered during nitrosamine quantification experiments.

Issue 1: Low Analyte Recovery

Possible Causes:

• Inefficient Extraction: The chosen solvent may not be optimal for extracting the target nitrosamine from the sample matrix. The extraction time and agitation method (e.g., vortexing, sonication) may also be insufficient.[2]

• Analyte Adsorption: Nitrosamines can adsorb to glassware or other components of the sample preparation workflow, leading to losses.[5]

• Analyte Degradation: Nitrosamines are susceptible to degradation, particularly under certain pH and light conditions.[2]

• Volatility of Nitrosamines: Some nitrosamines are volatile and can be lost during sample concentration steps.

Troubleshooting Steps:

Troubleshooting workflow for low analyte recovery.

Issue 2: Inconsistent and Irreproducible Results

Possible Causes:

• Variable Matrix Effects: Inconsistencies in the sample preparation process or variations in the matrix composition between different sample lots can lead to variable ion suppression or enhancement.[4]

• Inconsistent Sample Preparation: Manual sample preparation steps can introduce variability between samples.

• Instrument Instability: Fluctuations in the performance of the LC-MS/MS system can lead to inconsistent results.

Troubleshooting Steps:

Troubleshooting workflow for inconsistent results.

Issue 3: Suspected False Positive Results

Possible Causes:

• In-situ Nitrosamine Formation: The analytical method itself may be causing the formation of nitrosamines.[3]

• Contamination: Contamination can come from solvents, reagents, or laboratory equipment.[3]

• Isobaric Interference: Other compounds in the sample may have the same mass as the target nitrosamine, leading to a false positive signal.[2]

Troubleshooting Steps:

Decision tree for investigating suspected false positives.

Data on Analytical Variability

The following tables summarize quantitative data related to common sources of variability in nitrosamine testing.

Table 1: Impact of Sample Preparation pH on Nitrosamine Stability

pH Range	Risk of Nitrosamine Formation/Degradation	Recommendation
Acidic (pH 3-5)	High risk of nitrosation.[6][7]	Avoid if possible. If necessary, use nitrosamine scavengers.
Neutral to Basic (pH > 7)	Low risk of nitrosation.[6]	Recommended for sample preparation and analysis.

Note: While a higher pH generally reduces the risk, nitrosamine formation has been observed in tablets with a pH of nearly 8, suggesting it may delay rather than completely prevent formation.[6]

Table 2: Comparison of Extraction Techniques for Nitrosamine Recovery

Extraction Technique	Principle	Advantages	Reported Recovery Rates
Liquid-Liquid Extraction (LLE)	Partitioning of nitrosamines between two immiscible liquid phases.	Simple and widely used.	Can be variable depending on the solvent system and matrix.
Solid-Phase Extraction (SPE)	Separation based on affinity of nitrosamines for a solid sorbent.	Can provide cleaner extracts and concentrate the analyte.[8]	90-120% for various nitrosamines in cough syrup.[8] >70% for most target nitrosamines in water samples.[9]

Detailed Experimental Protocols

Below are examples of detailed methodologies for the analysis of nitrosamines in specific drug products.

Protocol 1: Analysis of Nitrosamines in Metformin (B114582) Drug Product by LC-MS/MS

This protocol is adapted from publicly available methods for the determination of nitrosamine impurities in metformin.[10][11]

1. Sample Preparation

• Crush a sufficient number of tablets to obtain a powder equivalent to 100 mg of metformin API.

• Transfer the powder to a 15 mL centrifuge tube.

• Add 250 µL of methanol (B129727) and sonicate for 15 minutes.[10]

• Add LC/MS-grade water to a total volume of 5 mL to achieve a final concentration of 20 mg/mL.[10]

• Sonicate for an additional 15 minutes, followed by 10 minutes of shaking.[10]

• Centrifuge the sample at 4,500 rpm for 15 minutes.[10][11]

• Filter the supernatant through a 0.22 µm PVDF syringe filter, discarding the first 1 mL.[10][11]

• Transfer the filtered sample into an HPLC vial for analysis.[10][11]

2. LC-MS/MS Instrumental Parameters

• LC System: Agilent 6470 Triple Quadrupole LC/MS or equivalent.[10]

• Column: A suitable C18 column.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Gradient: Optimized for the separation of target nitrosamines from the metformin peak.

• Injection Volume: 3 µL[11]

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Workflow Diagram for Metformin Sample Preparation

Sample preparation workflow for metformin tablets.

Protocol 2: Analysis of Nitrosamines in Valsartan (B143634) Drug Product by GC-MS/MS

This protocol is based on a method for the determination of five nitrosamine impurities in a valsartan drug product.

1. Sample Preparation

• Quarter each tablet using a pill cutter and place the pieces into a 15 mL centrifuge tube.

• Add 5 mL of dichloromethane.

• Vortex for 1 minute.

• Centrifuge at 4000 rpm for 2.5 minutes.

• The supernatant is ready for GC-MS/MS analysis.

2. GC-MS/MS Instrumental Parameters

• GC System: Agilent 7890B GC or equivalent.

• MS System: Agilent 7000 series Triple Quadrupole GC/MS or equivalent.

• Column: SUPELCOWAX® or similar wax column.

• Injection Mode: Liquid injection.

• Ionization Mode: Electron Ionization (EI).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data for Valsartan Analysis

Table 3: Recovery Rates of Nitrosamines in Spiked Valsartan Drug Product

Nitrosamine	Recovery Rate (%)
NDMA	95
NDEA	98
NEIPA	102
NDIPA	101
NDBA	99

Table 4: Limits of Quantification (LOQs) in Valsartan Drug Product

Nitrosamine	LOQ (ppb)
NDMA	5
NDEA	10
NEIPA	10
NDIPA	10
NDBA	10

References

• 1. benchchem.com [benchchem.com]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Low recovery factor & Validation Issue - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. pH modification - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. fda.gov [fda.gov]

Column selection for optimal separation of tizanidine impurities

Welcome to the Technical Support Center for the analysis of tizanidine (B1208945) and its related impurities. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in achieving optimal chromatographic separation.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of column used for separating tizanidine and its impurities?

A1: Reversed-phase columns are the most widely used for this application. Specifically, C18 and C8 columns are frequently reported in the literature for successful separation of tizanidine and its related compounds.[1][2][3][4] The choice between C18 and C8 often depends on the specific impurities being targeted; C8 is less retentive and may be advantageous for faster elution times, while C18 offers greater retention and may be necessary for resolving more complex mixtures.[2][3]

Q2: I am not getting good resolution between Tizanidine Impurity A and the main tizanidine peak. What can I do?

A2: This is a common issue as Tizanidine Impurity A often elutes very close to the main peak.[2][3] Here are several strategies to improve resolution:

• Optimize Column Temperature: Increasing the column temperature (e.g., to 50°C or 60°C) can improve peak shape and enhance resolution between closely eluting peaks.[2][3]

• Adjust Mobile Phase pH: The pH of the mobile phase significantly impacts the retention and selectivity of ionizable compounds like tizanidine and its impurities. Experimenting with the pH (e.g., adjusting to 3.0 or 3.6 with phosphoric acid) can alter the elution profile and improve separation.[1][2][3][4]

• Select a Different Stationary Phase: If a C18 column is not providing adequate separation, consider a C8 column, which is less retentive.[2][3] In some cases, a cyano (CN) column has also been used successfully.[5][6]

• Employ Gradient Elution: A gradient elution program, where the mobile phase composition is changed over time, is often necessary to resolve all impurities from the main peak effectively.[1][2][3]

Q3: My peak shapes are poor (e.g., tailing or asymmetric). How can I improve them?

A3: Poor peak shape can be caused by several factors. Here are some troubleshooting steps:

• Mobile Phase Additives: The use of additives like triethylamine (B128534) can help to reduce peak tailing for basic compounds like tizanidine by masking active sites on the silica (B1680970) support.[2][3]

• Column Choice: Using a high-quality, end-capped column can minimize secondary interactions that lead to peak tailing. A bonded ethylene (B1197577) hybrid (BEH) column has been shown to be effective in providing symmetric peaks, especially at low pH.[2][3]

• Sample Solvent: Ensure your sample is dissolved in a diluent that is compatible with the mobile phase. Injecting a sample in a solvent much stronger than the mobile phase can lead to peak distortion.

Q4: What are the typical detection wavelengths for tizanidine and its impurities?

A4: The most commonly used UV detection wavelengths for tizanidine and its impurities are around 230 nm and 310 nm.[1][2][3][4] The optimal wavelength will depend on the specific impurities being analyzed and the desired sensitivity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Resolution	Inappropriate column choice, non-optimal mobile phase pH or composition, incorrect column temperature.	1. Switch from a C18 to a less retentive C8 column if peaks are too retained.[2][3] 2. Adjust the mobile phase pH; a lower pH (e.g., 3.0-3.6) is often effective.[1][2][3][4] 3. Increase the column temperature in increments (e.g., 5°C) to improve efficiency and resolution.[2][3] 4. Implement a gradient elution program to resolve complex mixtures.[1]
Peak Tailing	Secondary interactions with the stationary phase, mismatched sample solvent.	1. Add a competing base like triethylamine to the mobile phase.[2][3] 2. Use a high-quality, end-capped column or a BEH column.[2][3] 3. Ensure the sample is dissolved in the initial mobile phase or a weaker solvent.
Low Sensitivity	Sub-optimal detection wavelength, insufficient sample concentration.	1. Verify the detection wavelength; 230 nm and 310 nm are common starting points.[1][2][3][4] 2. Increase the sample concentration if possible, ensuring it remains within the linear range of the method.
Inconsistent Retention Times	Fluctuations in temperature, mobile phase composition, or flow rate; column degradation.	1. Use a column oven to maintain a stable temperature. 2. Ensure the mobile phase is well-mixed and degassed. 3. Check the pump for consistent flow rate delivery. 4. Use a guard column and/or replace the analytical column if it is old or has been subjected to harsh conditions.

Experimental Protocols

Example HPLC Method for Tizanidine and Five Impurities

This protocol is based on a validated method for the separation of tizanidine and five of its related impurities.[1]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: YMC Pack Pro C18 (250 mm x 4.6 mm, 5 µm).[1]

• Mobile Phase A: 850 mL of 20 mM KH2PO4 (anhydrous) mixed with 150 mL of acetonitrile (B52724) (85:15 v/v), with the pH adjusted to 3.0 using orthophosphoric acid.[1]

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	100	0
  40	0	100
  41	100	0

  | 50 | 100 | 0 |

• Flow Rate: 1.0 mL/min.[1]

• Injection Volume: 20 µL.

• Column Temperature: Ambient (e.g., 25°C).

• Detection Wavelength: 310 nm.[1]

• Diluent: A suitable solvent to dissolve the sample, compatible with the mobile phase.

Example UPLC Method for Tizanidine and Six Impurities

This protocol is based on a validated UPLC method designed for rapid and sensitive analysis.[2][3]

• Instrumentation: Ultra-Performance Liquid Chromatography (UPLC) system with a UV detector.

• Column: Waters Acquity BEH C8 (100 mm x 2.1 mm, 1.7 µm).[2][3]

• Mobile Phase A: A mixture of acetonitrile and buffer (5:95 v/v). The buffer consists of 0.24% sodium perchlorate (B79767) solution containing 0.6 mL/L triethylamine, with the pH adjusted to 3.6 with orthophosphoric acid.[2][3]

• Mobile Phase B: A mixture of acetonitrile and buffer (70:30 v/v). The buffer composition is the same as in Mobile Phase A.

• Gradient Program: A suitable gradient to achieve separation within approximately 11 minutes.

• Flow Rate: 0.5 mL/min.[2][3]

• Injection Volume: 2 µL.

• Column Temperature: 60°C.[2][3]

• Detection Wavelength: 230 nm.[2][3]

Visualizations

Caption: A decision workflow for selecting an optimal column and conditions.

Caption: A flowchart for troubleshooting common HPLC issues.

References

• 1. asianpubs.org [asianpubs.org]
• 2. japsonline.com [japsonline.com]
• 3. japsonline.com [japsonline.com]
• 4. jddtonline.info [jddtonline.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation for N-Nitroso Tizanidine

This guide provides a comprehensive comparison of analytical methodologies for the detection and quantification of N-Nitroso Tizanidine, a potential genotoxic impurity in the active pharmaceutical ingredient (API) Tizanidine. The content is tailored for researchers, scientists, and drug development professionals, offering objective comparisons and supporting experimental data based on established practices for N-nitrosamine impurity analysis in the pharmaceutical industry.

Comparison of Analytical Methodologies

The determination of N-nitrosamine impurities at trace levels necessitates the use of highly sensitive and selective analytical techniques. The two most prevalent and recommended methods are High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-MS/MS) and High-Performance Liquid Chromatography with High-Resolution Mass Spectrometry (LC-HRMS).[1][2][3]

Feature	HPLC-MS/MS	LC-HRMS
Principle	This technique separates chemical compounds based on their polarity and subsequently identifies and quantifies them based on the mass-to-charge ratio of specific precursor and product ions.	Similar to HPLC-MS/MS in its separation principle, this method employs a high-resolution mass spectrometer to deliver a more precise mass measurement, enabling superior differentiation from matrix interferences.[1]
Selectivity	High	Very High
Sensitivity	High (typically in the low ng/mL to pg/mL range)	High (may be lower than HPLC-MS/MS in certain applications)
Quantification	Excellent for quantification, utilizing Multiple Reaction Monitoring (MRM).	Good for quantification, although setup for routine analysis can be more intricate compared to MRM.
Cost	Lower initial investment and operational expenses.	Higher initial investment and maintenance costs.
Application	Ideally suited for routine quality control of known nitrosamine (B1359907) impurities.[4][5][6][7]	Excellent for the identification of unknown impurities and for methods that demand exceptionally high selectivity to overcome matrix effects.[1]

Hypothetical Experimental Protocol: HPLC-MS/MS Method for N-Nitroso Tizanidine

The following is a hypothetical experimental protocol based on common methodologies for nitrosamine analysis. This protocol should be optimized and fully validated for its intended application.

1. Instrumentation

• Liquid Chromatograph: An ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode.[5]

2. Reagents and Materials

• N-Nitroso Tizanidine Reference Standard: With a known purity.

• Internal Standard (IS): A stable isotope-labeled analog of N-Nitroso Tizanidine (e.g., N-Nitroso Tizanidine-d4).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile or Methanol.

• Diluent: Methanol or a mixture of Mobile Phase A and B.

3. Chromatographic Conditions

• Column: A suitable C18 or similar reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Gradient Elution: A gradient program should be established to separate N-Nitroso Tizanidine from the Tizanidine API and other potential impurities.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

4. Mass Spectrometric Conditions

• Ionization Mode: Positive Ion Electrospray (ESI+).

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor to product ion transitions for N-Nitroso Tizanidine and the internal standard are to be determined via direct infusion of the standards.

5. Standard and Sample Preparation

• Standard Solutions: A stock solution of N-Nitroso Tizanidine and the IS should be prepared in the diluent. A series of calibration standards should then be prepared by serial dilution of the stock solution.

• Sample Preparation:

  • Accurately weigh a suitable amount of the Tizanidine drug substance or product.

  • Dissolve the weighed portion in the diluent.

  • Spike the solution with the internal standard.

  • Vortex and/or sonicate to ensure complete dissolution.

  • Centrifuge or filter the solution to remove any undissolved excipients.

  • Transfer the resulting supernatant or filtrate to an autosampler vial for analysis.

6. Method Validation The analytical method should be validated in accordance with the ICH Q2(R1) guideline, encompassing the following parameters.[8][9][10][11][12]

• Specificity: It must be demonstrated that the method can accurately assess the analyte in the presence of other components that may be present. This can be achieved by analyzing blank samples, placebo samples, and samples spiked with known impurities.

• Linearity: A series of at least five concentrations of N-Nitroso Tizanidine should be analyzed. The resulting correlation coefficient (r²) should be ≥ 0.99.

• Accuracy (Recovery): Recovery studies should be performed by spiking the drug product with known amounts of N-Nitroso Tizanidine at various concentration levels (e.g., 50%, 100%, and 150% of the target concentration). The recovery should fall within an acceptable range (e.g., 80-120%).

• Precision:

  • Repeatability (Intra-assay precision): Multiple replicates of the same sample should be analyzed on the same day. The relative standard deviation (RSD) should be within an acceptable limit (e.g., ≤ 15%).

  • Intermediate Precision (Inter-assay precision): The same sample should be analyzed on different days, by different analysts, or on different instruments. The RSD should be within an acceptable limit (e.g., ≤ 20%).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOQ represents the lowest concentration of the analyte that can be reliably quantified with acceptable precision and accuracy. The LOD is the lowest concentration that can be detected but not necessarily quantified. These are typically established based on the signal-to-noise ratio (e.g., an S/N of 3 for LOD and 10 for LOQ).

• Robustness: Method parameters (e.g., pH of the mobile phase, column temperature, flow rate) should be intentionally varied to evaluate the method's reliability. The results should remain unaffected by these minor variations.

Data Presentation

Table 1: System Suitability Test (SST) Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
RSD of Peak Areas (n=6)	≤ 15.0%

Table 2: Validation Summary (Hypothetical Data)

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.999	≥ 0.99
Accuracy (% Recovery)	95.0 - 105.0%	80.0 - 120.0%
Precision (Repeatability, RSD)	4.5%	≤ 15.0%
Precision (Intermediate, RSD)	6.8%	≤ 20.0%
LOD	0.05 ng/mL	Reportable
LOQ	0.15 ng/mL	Reportable
Specificity	No interference observed	No interference at the retention time of the analyte

Visualizations

References

• 1. fda.gov [fda.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nitrosamine Testing using LC-MS Methods from the USP General Chapter <1469> | Separation Science [sepscience.com]
• 5. A multi-analyte LC-MS/MS method for screening and quantification of nitrosamines in sartans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. altabrisagroup.com [altabrisagroup.com]
• 9. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 10. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 11. database.ich.org [database.ich.org]
• 12. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]

A Head-to-Head Battle: LC-MS vs. GC-MS for the Analysis of N-Nitroso Tizanidine

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of nitrosamine (B1359907) impurities in pharmaceutical products has presented a significant analytical challenge for the industry. Among these, N-nitroso tizanidine (B1208945), a potential nitrosamine drug substance related impurity (NDSRI) of the muscle relaxant tizanidine, requires robust and sensitive analytical methods for its detection and quantification to ensure patient safety. The two most powerful techniques for this purpose are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). This guide provides a comprehensive comparison of these two techniques for the analysis of N-nitroso tizanidine, supported by representative experimental data and protocols for NDSRIs.

At a Glance: Key Differences in Performance

Due to the limited availability of specific experimental data for N-nitroso tizanidine, the following table summarizes the typical performance characteristics of LC-MS and GC-MS for the analysis of nitrosamine drug substance related impurities (NDSRIs), which are often non-volatile and thermally labile.

Feature	LC-MS/MS	GC-MS/MS
Applicability to N-Nitroso Tizanidine	High - suitable for non-volatile and thermally labile compounds.	Moderate to Low - may require derivatization due to the likely low volatility and potential thermal instability of N-Nitroso Tizanidine.
Sensitivity (Typical LOQ)	0.05 - 1.0 ppb	0.1 - 5.0 ppb (for amenable nitrosamines)
Sample Preparation	Simple (dissolution, filtration)	More complex (may require derivatization)
Matrix Effects	Can be significant (ion suppression/enhancement)	Generally less pronounced
Run Time	5 - 15 minutes	10 - 30 minutes
Throughput	High	Moderate
Cost (Initial Investment)	High	Moderate
Robustness	Good	Excellent

The Underlying Principles: A Visual Comparison

The choice between LC-MS and GC-MS for nitrosamine analysis hinges on the physicochemical properties of the target analyte and the specific requirements of the analytical method. The following diagram illustrates the fundamental differences in their operational principles.

Caption: Fundamental workflows of LC-MS and GC-MS.

The Analytical Journey: From Sample to Result

The analytical workflow for both techniques involves several key stages, from sample preparation to data interpretation. The following diagram outlines a typical workflow for the analysis of nitrosamine impurities in a pharmaceutical product.

Caption: General analytical workflow for nitrosamine analysis.

Experimental Protocols: A Closer Look

While a specific validated method for N-nitroso tizanidine is not publicly available, the following protocols are representative of the methodologies used for the analysis of NDSRIs and can be adapted for N-nitroso tizanidine.

Representative LC-MS/MS Protocol for NDSRIs

This method is generally preferred for NDSRIs due to their typical non-volatile and thermally labile nature.

1. Sample Preparation:

• Weigh and dissolve the drug substance or crushed tablets in a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Vortex or sonicate to ensure complete dissolution.

• Centrifuge the sample to precipitate any excipients.

• Filter the supernatant through a 0.22 µm filter into an LC vial.

2. LC-MS/MS Instrumentation and Conditions:

• LC System: UPLC or HPLC system.

• Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

• Flow Rate: 0.2 - 0.4 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-product ion transitions for N-nitroso tizanidine.

Representative GC-MS/MS Protocol for Nitrosamines (Adaptable for NDSRIs)

This method is suitable for volatile nitrosamines and may be applicable to N-nitroso tizanidine if it exhibits sufficient volatility and thermal stability, or after derivatization.

1. Sample Preparation (with Derivatization):

• Dissolve the sample in a suitable solvent.

• Derivatization (if necessary): For non-volatile or thermally labile nitrosamines, a derivatization step may be required. This could involve, for example, silylation to increase volatility and thermal stability.

• Extract the derivatized analyte into an appropriate organic solvent (e.g., dichloromethane).

• Concentrate the extract if necessary.

• Transfer the final extract to a GC vial.

2. GC-MS/MS Instrumentation and Conditions:

• GC System: Gas chromatograph with a programmable oven.

• Column: A mid-polarity capillary column is often used (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: 250 - 280 °C (must be optimized to prevent degradation).

• Oven Program: A temperature gradient program to separate the analyte from matrix components.

• Injection Mode: Splitless injection.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM) of characteristic fragment ions.

Conclusion: Selecting the Right Tool for the Job

For the analysis of N-nitroso tizanidine, an NDSRI that is likely to be non-volatile and potentially thermally labile, LC-MS/MS is the recommended technique. Its ability to analyze compounds in the liquid phase without the need for volatilization, coupled with its high sensitivity and selectivity, makes it the more robust and reliable choice. While GC-MS is a powerful tool for volatile nitrosamines, its application to N-nitroso tizanidine would likely require a complex and carefully optimized derivatization step, which could introduce variability and potential for analyte loss.

Ultimately, the choice of analytical technique should be based on a thorough risk assessment of the impurity, method validation according to regulatory guidelines, and the specific capabilities of the analytical laboratory. As the understanding of NDSRIs continues to evolve, the development of sensitive and specific analytical methods will remain a critical aspect of ensuring the safety and quality of pharmaceutical products.

Navigating Nitrosamine Detection: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate detection and quantification of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety concern. This guide provides an objective comparison of the leading analytical methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your specific needs.

The presence of N-nitrosamines, classified as probable human carcinogens, has led to stringent regulatory requirements from agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2] As a result, highly sensitive, selective, and robustly validated analytical methodologies are essential for ensuring drug safety.[1] This guide focuses on the cross-validation of the most prevalent methods used in the pharmaceutical industry: Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Resolution Mass Spectrometry (HRMS).

Performance Comparison of Nitrosamine Detection Methods

The choice of analytical technique for nitrosamine analysis is often dictated by the specific nitrosamine of interest, the drug matrix, and the required sensitivity. The following table summarizes the key performance characteristics of the most commonly employed methods.

Feature	LC-MS/MS	GC-MS/MS	LC-HRMS
Applicability	Broad applicability to a wide range of nitrosamines, including non-volatile and thermally labile compounds.[3]	Primarily suited for volatile and thermally stable nitrosamines.[3]	Capable of detecting and quantitating a wide array of nitrosamine impurities in various drug products.[4]
Sensitivity	Generally offers higher sensitivity, reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[3]	Highly sensitive for volatile compounds, with detection limits in the low ppb range.[3]	Quantitation limits as low as 0.005 ppm (parts-per-million) have been achieved.[4]
Selectivity	High selectivity, especially with tandem mass spectrometry (MS/MS), minimizing matrix interference.[3]	Excellent selectivity, particularly in Multiple Reaction Monitoring (MRM) mode.[3]	High selectivity allows for the differentiation of nitrosamine-like impurities from actual nitrosamines.[4]
Sample Preparation	Often simpler, involving dissolution and filtration.[3]	May require derivatization for non-volatile compounds and can be more complex.[3]	Sample preparation is crucial to minimize matrix effects and potential for in-situ formation of nitrosamines.[5]
Matrix Effects	Can be susceptible to ion suppression or enhancement from matrix components.[3]	Generally less prone to matrix effects compared to LC-MS.[3]	Matrix effects can be a challenge and require careful method development and validation.[6]
Instrumentation	Tandem quadrupole mass spectrometer is commonly used.[3]	Tandem quadrupole mass spectrometer is commonly used.[3]	Requires a high-resolution mass spectrometer, such as an Orbitrap or TOF.[4]

Experimental Workflow for Nitrosamine Analysis

A robust and well-documented workflow is critical for ensuring the accuracy and reliability of nitrosamine testing results. The following diagram illustrates a typical experimental workflow from sample receipt to data reporting.

Caption: A generalized workflow for the analysis of nitrosamine impurities in pharmaceutical products.

Metabolic Activation of Nitrosamines and DNA Damage

Nitrosamines are pro-carcinogens that require metabolic activation to exert their genotoxic effects.[7] The primary pathway involves their interaction with cytochrome P450 (CYP450) enzymes in the liver, leading to the formation of unstable intermediates that can ultimately damage DNA.

Caption: Metabolic activation of nitrosamines leading to the formation of DNA-damaging species.

Detailed Experimental Protocols

The following are generalized protocols for the two most common methods for nitrosamine quantification. Specific parameters may need to be optimized based on the analyte, matrix, and instrumentation.

LC-MS/MS Method for Nitrosamine Quantification

This protocol is a generalized representation based on common practices.[7]

1. Sample Preparation:

• Weigh and transfer approximately 80 mg of the drug substance into a 2 mL centrifuge tube.

• Add 1188 µL of a suitable diluent (e.g., 1% formic acid in water) and 12 µL of an appropriate internal standard solution (e.g., deuterated nitrosamines).

• Vortex the sample for up to 20 minutes. Note: For some substances like losartan (B1675146) potassium, a shorter vortex time of no more than 5 minutes is recommended to prevent degradation.[7]

• Centrifuge the sample at approximately 10,000 rpm for 10 minutes.

• Transfer the supernatant to an appropriate vial for LC-MS/MS analysis.

2. Chromatographic Conditions:

• System: UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A suitable C18 reversed-phase column (e.g., 150 mm x 3.0 mm, 2.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in methanol.

• Gradient: A suitable gradient to separate the target nitrosamines from the drug substance and other impurities.

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Source Parameters: Optimize gas flows, temperatures, and voltages for maximum sensitivity.

• MRM Transitions: Specific precursor and product ion transitions for each nitrosamine and internal standard should be optimized.

GC-MS/MS Method for Volatile Nitrosamine Quantification

This protocol is a generalized representation based on common practices.[7]

1. Sample Preparation (Headspace):

• Weigh an appropriate amount of the sample into a headspace vial.

• Add a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO) and an internal standard solution.

• Seal the vial and vortex to dissolve the sample.

• Incubate the vial in the headspace autosampler at a specific temperature and time to allow for the volatilization of the nitrosamines into the headspace.

2. Chromatographic Conditions:

• System: Gas chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A suitable capillary column for volatile compounds (e.g., a wax or a 5% phenyl-methylpolysysiloxane column).

• Carrier Gas: Helium at a constant flow rate.

• Inlet Temperature: Optimized to ensure efficient volatilization without thermal degradation of the analytes.

• Oven Temperature Program: A suitable temperature gradient to achieve separation of the target nitrosamines.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Source and Transfer Line Temperatures: Optimized to prevent analyte degradation and ensure efficient transfer to the mass spectrometer.

• MRM Transitions: Specific precursor and product ion transitions for each nitrosamine and internal standard should be optimized.

Conclusion

The selection of an appropriate analytical method for nitrosamine detection is a critical step in ensuring the safety and quality of pharmaceutical products. LC-MS/MS is often considered the gold standard due to its broad applicability and high sensitivity.[8] However, GC-MS/MS remains a powerful technique for the analysis of volatile nitrosamines.[8] The emergence of LC-HRMS offers enhanced selectivity, which is particularly valuable in complex matrices.[4] Ultimately, the choice of method should be based on a thorough risk assessment and validated to meet the stringent requirements of regulatory agencies. Continuous monitoring and method optimization are essential to adapt to the evolving landscape of nitrosamine analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. benchchem.com [benchchem.com]
• 4. fda.gov [fda.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 7. benchchem.com [benchchem.com]
• 8. resolvemass.ca [resolvemass.ca]

A Comparative Guide to N-Nitroso Tizanidine Impurity Profiling and Identification

For researchers, scientists, and drug development professionals, ensuring the safety and purity of pharmaceutical products is paramount. The emergence of nitrosamine (B1359907) impurities, such as N-Nitroso Tizanidine (B1208945), a potential mutagenic carcinogen, has necessitated robust analytical strategies for their detection and quantification. This guide provides a comparative overview of analytical methodologies for the profiling and identification of N-Nitroso Tizanidine, supported by experimental data and detailed protocols.

Comparison of Analytical Methodologies

The selection of an appropriate analytical technique is critical for the accurate and sensitive detection of N-Nitroso Tizanidine. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), coupled with mass spectrometry (MS), are the most powerful and widely used methods. Gas Chromatography (GC) coupled with MS can also be employed, particularly for volatile nitrosamines.

Below is a comparative summary of potential analytical methods, with performance characteristics adapted from validated methods for similar nitrosamine impurities.

Method	Instrumentation	Typical Column	Mobile Phase/Carrier Gas	LOD (ng/mL)	LOQ (ng/mL)	Key Advantages	Limitations
UPLC-MS/MS	Waters Acquity UPLC with a triple quadrupole mass spectrometer	Ethylene Bridged Hybrid (BEH) C8, 100 x 2.1 mm, 1.7 µm	A: 0.1% Formic acid in WaterB: 0.1% Formic acid in Acetonitrile	0.01 - 0.1	0.03 - 0.3	High sensitivity and selectivity, fast analysis time.[1][2]	Higher equipment cost.
HPLC-MS/MS	Agilent 1260 Infinity II with a triple quadrupole mass spectrometer	Zorbax Eclipse Plus C18, 150 x 4.6 mm, 3.5 µm	A: 10 mM Ammonium formate (B1220265) in WaterB: Methanol	0.1 - 0.5	0.3 - 1.5	Widely available, robust, and reliable.	Longer run times compared to UPLC.
GC-MS/MS	Agilent 7890B GC with a 7000 series triple quadrupole mass spectrometer	DB-5ms, 30 m x 0.25 mm, 0.25 µm	Helium	0.5 - 2.0	1.5 - 6.0	Excellent for volatile and semi-volatile nitrosamines.	Derivatization may be required for non-volatile impurities, potential for thermal degradation.[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are representative protocols for UPLC-MS/MS and GC-MS/MS analysis of N-Nitroso Tizanidine.

UPLC-MS/MS Method for N-Nitroso Tizanidine

This method is adapted from a validated UPLC method for Tizanidine and its impurities.[1][2]

• Instrumentation: Waters Acquity UPLC system coupled to a Xevo TQ-S micro triple quadrupole mass spectrometer.

• Column: Waters Acquity UPLC BEH C8 column (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% (v/v) Formic acid in Water

  • B: 0.1% (v/v) Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	%A	%B
  0.0	95	5
  1.0	95	5
  5.0	20	80
  6.0	20	80
  6.1	95	5

  | 8.0 | 95 | 5 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Mass Spectrometer Settings:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.0 kV.

  • Source Temperature: 150 °C.

  • Desolvation Temperature: 400 °C.

  • MRM Transitions: To be determined using an N-Nitroso Tizanidine reference standard. A hypothetical transition would be based on the precursor ion [M+H]+ and a characteristic product ion.

GC-MS/MS Method for N-Nitroso Tizanidine

This protocol is based on general methods for nitrosamine analysis by GC-MS/MS.[3]

• Instrumentation: Agilent 7890B Gas Chromatograph coupled to an Agilent 7000 series triple quadrupole mass spectrometer.

• Column: Agilent DB-5ms (30 m × 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Injection Volume: 1 µL.

• Mass Spectrometer Settings:

  • Ionization Mode: Electron Ionization (EI).

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • MRM Transitions: To be determined using an N-Nitroso Tizanidine reference standard.

Visualizations

Workflow for N-Nitroso Tizanidine Impurity Profiling

The following diagram illustrates a typical workflow for the identification and quantification of N-Nitroso Tizanidine in a drug substance or product.

Workflow for N-Nitroso Tizanidine impurity profiling.

Potential Formation Pathway of N-Nitroso Tizanidine

Nitrosamine impurities typically form from the reaction of a secondary or tertiary amine with a nitrosating agent. The formation of N-Nitroso Tizanidine can be postulated to occur under specific conditions, particularly during synthesis or storage if sources of nitrites are present.

Postulated formation pathway of N-Nitroso Tizanidine.

Conclusion

The profiling and identification of N-Nitroso Tizanidine require sensitive and selective analytical methods. UPLC-MS/MS stands out as the preferred technique due to its high sensitivity and speed. However, HPLC-MS/MS and GC-MS/MS are also viable alternatives depending on laboratory resources and specific analytical needs. The provided protocols and workflows offer a solid foundation for developing and validating methods to ensure the quality and safety of tizanidine-containing drug products. It is crucial to use a certified N-Nitroso Tizanidine reference standard for accurate identification and quantification. Further forced degradation studies specific to the tizanidine drug substance and product can provide deeper insights into the potential for N-Nitroso Tizanidine formation and help in developing effective control strategies.

References

• 1. japsonline.com [japsonline.com]
• 2. japsonline.com [japsonline.com]
• 3. restek.com [restek.com]

A Researcher's Guide to the Comparative Analysis of Tizanidine Batches for Nitrosamine Impurities

Introduction

Tizanidine (B1208945), a centrally acting α2-adrenergic agonist, is widely prescribed as a muscle relaxant.[1] Its chemical structure, an imidazoline (B1206853) derivative containing a secondary amine, presents a potential risk for the formation of N-nitroso-tizanidine or other nitrosamine (B1359907) impurities.[2][3] Nitrosamines are classified as probable human carcinogens, and their presence in pharmaceutical products is a significant safety concern for regulatory agencies and manufacturers worldwide.[4][5] The formation can occur when a nitrosatable amine (like the secondary amine in the tizanidine molecule) reacts with a nitrosating agent, such as nitrite (B80452) salts, under specific conditions.[5][6] These conditions can potentially arise during the synthesis of the active pharmaceutical ingredient (API), drug product manufacturing, or even during storage.[7][8]

Given the stringent regulatory limits on nitrosamine impurities, it is critical for researchers and drug development professionals to have robust analytical strategies to detect and quantify these impurities in different batches of tizanidine. This guide provides a comprehensive framework for conducting such a comparative analysis, from risk assessment to detailed experimental protocols and data presentation. While no public comparative studies of nitrosamine levels across different tizanidine batches are currently available, this guide offers the necessary methodologies to perform such an investigation.

Potential Formation Pathway of N-Nitroso-Tizanidine

The primary chemical reaction of concern is the nitrosation of the secondary amine present in the tizanidine structure. This reaction typically involves a nitrosating agent, often derived from nitrite salts (e.g., sodium nitrite) under acidic conditions.

Caption: General pathway for the formation of N-Nitroso-Tizanidine.

Experimental Workflow for Comparative Analysis

A systematic approach is essential for the reliable comparison of nitrosamine levels across different tizanidine batches. The workflow encompasses risk assessment, sample preparation, instrumental analysis, and data comparison.

Caption: Experimental workflow for nitrosamine analysis in tizanidine batches.

Experimental Protocols

Risk Assessment

Before initiating testing, a thorough risk assessment should be conducted for the tizanidine product. This involves:

• API Synthesis Review : Scrutinize the API manufacturing process for the use of reagents that could act as nitrosating agents (e.g., sodium nitrite, NaNO₂) or raw materials and solvents that may contain secondary or tertiary amine impurities.[6]

• Drug Product Formulation Review : Evaluate the excipients used in the tablet formulation. Some excipients can contain trace levels of nitrites or nitrates, which could contribute to nitrosamine formation over the product's shelf life.[7][8]

• Manufacturing Process and Storage Conditions : Assess manufacturing steps (e.g., high temperatures, pH) and storage conditions that might be conducive to nitrosation reactions.[8]

Sample Preparation

The goal of sample preparation is to effectively extract nitrosamine impurities from the drug matrix while minimizing interference.[9] Two distinct protocols are provided for the API (drug substance) and the formulated tablets (drug product).

Protocol 2.1: Tizanidine API (Drug Substance)

• Accurately weigh approximately 100 mg of the tizanidine API from a specific batch into a 15 mL centrifuge tube.[10]

• Add 5.0 mL of a suitable solvent (e.g., methanol (B129727) or dichloromethane).[10]

• Add an internal standard solution containing isotopically labeled nitrosamines to correct for matrix effects and variations in instrument response.

• Vortex the mixture for 1-2 minutes until the API is completely dissolved.[10]

• If necessary, filter the solution through a 0.22 µm PVDF syringe filter into an HPLC or GC vial for analysis.[10]

Protocol 2.2: Tizanidine Tablets (Drug Product)

• Take a representative number of tablets (e.g., 20) from a specific batch and determine their average weight.

• Crush the tablets into a fine, homogenous powder.

• Weigh an amount of the powder equivalent to 100 mg of the tizanidine API and transfer it to a 15 mL centrifuge tube.[10]

• Add 5.0 mL of the chosen extraction solvent (e.g., methanol).

• Add the internal standard solution.

• Vortex the mixture vigorously for 2 minutes.

• Shake the sample for 40-60 minutes using a mechanical shaker to ensure thorough extraction.[10]

• Centrifuge the sample at 4500 rpm for 15 minutes to pellet the insoluble excipients.[10]

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an analytical vial.[10]

Instrumental Analysis

A combination of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) is recommended to cover a broad range of potential nitrosamine impurities.

Protocol 3.1: LC-MS/MS Analysis This technique is highly sensitive and suitable for a wide range of nitrosamines, including the specific N-nitroso-tizanidine.

• Instrumentation : A high-performance liquid chromatograph coupled to a triple quadrupole or high-resolution mass spectrometer (HRMS).[4][11]

• Column : A C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase : A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in methanol or acetonitrile.

• Flow Rate : 0.3 mL/min.

• Injection Volume : 5-10 µL.

• Ionization Mode : Positive Electrospray Ionization (ESI+).

• Detection : Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each target nitrosamine and its labeled internal standard.

Protocol 3.2: GC-MS/MS Analysis This method is ideal for detecting small, volatile nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA).

• Instrumentation : A gas chromatograph coupled to a triple quadrupole mass spectrometer.[12][13]

• Injection Mode : Liquid injection or Headspace, depending on the target analytes' volatility.[14]

• Column : A mid-polarity column suitable for amine analysis (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas : Helium at a constant flow rate (e.g., 1.2 mL/min).

• Oven Program : Start at 40°C, hold for 2 minutes, then ramp to 240°C at 15°C/min.

• Ionization Mode : Electron Ionization (EI).

• Detection : MRM mode with appropriate transitions for target volatile nitrosamines.

Data Presentation and Comparison

To facilitate a clear and objective comparison, all quantitative results should be summarized in structured tables. The concentration of each identified nitrosamine should be reported in parts per billion (ppb) or ng/g relative to the API weight.

Table 1: Nitrosamine Levels in Tizanidine API Batches (ppb)

Nitrosamine Impurity	Batch A (ppb)	Batch B (ppb)	Batch C (ppb)	Batch D (ppb)	LOQ (ppb)
N-Nitroso-Tizanidine	< LOQ	2.5	< LOQ	3.1	1.0
NDMA	< LOQ	< LOQ	< LOQ	< LOQ	0.5
NDEA	< LOQ	< LOQ	< LOQ	< LOQ	0.5
Other identified nitrosamines	Results	Results	Results	Results	LOQ

LOQ: Limit of Quantitation

Table 2: Nitrosamine Levels in Tizanidine Tablet Batches (ppb)

Nitrosamine Impurity	Batch X (ppb)	Batch Y (ppb)	Batch Z (ppb)	Stability Sample (Batch X, 6 mo)	LOQ (ppb)
N-Nitroso-Tizanidine	1.8	4.1	< LOQ	2.5	1.0
NDMA	< LOQ	< LOQ	< LOQ	< LOQ	0.5
NDEA	< LOQ	< LOQ	< LOQ	< LOQ	0.5
Other identified nitrosamines	Results	Results	Results	Results	LOQ

Stability samples are crucial to assess the potential for nitrosamine formation during storage.

Conclusion

A comparative analysis of tizanidine batches for nitrosamine impurities is a critical exercise in ensuring product quality and patient safety. By implementing a systematic workflow that includes a thorough risk assessment, robust sample preparation, and sensitive analytical methods like LC-MS/MS and GC-MS, researchers can confidently quantify and compare nitrosamine levels. The structured presentation of this data is key to identifying potential process vulnerabilities, qualifying raw material suppliers, and ensuring long-term product stability. This guide provides the necessary framework to undertake such an analysis, empowering professionals to proactively manage the risk of nitrosamine impurities in tizanidine products.

References

• 1. Facebook [cancer.gov]
• 2. Tizanidine | C9H8ClN5S | CID 5487 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. GSRS [precision.fda.gov]
• 4. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. fda.gov [fda.gov]
• 11. fda.gov [fda.gov]
• 12. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 13. edqm.eu [edqm.eu]
• 14. agilent.com [agilent.com]

A Comparative Analysis of N-Nitroso Tizanidine Quantification: A Hypothetical Inter-laboratory Study

This guide presents a comparative analysis of analytical results for the quantification of N-Nitroso Tizanidine, a nitrosamine (B1359907) impurity of concern in the drug substance Tizanidine.[1][2] As no public data from a formal inter-laboratory comparison study for this specific nitrosamine is available, this document outlines a hypothetical study to serve as a framework for researchers, scientists, and drug development professionals. The methodologies, data, and workflows presented are based on established regulatory guidance and common analytical practices for nitrosamine impurity testing.[3][4]

The objective of such a study would be to assess the reproducibility and accuracy of analytical methods used across different quality control laboratories for the detection and quantification of N-Nitroso Tizanidine at trace levels.

Summary of Quantitative Data

In our hypothetical study, four independent laboratories were provided with a homogenous batch of Tizanidine drug product spiked with N-Nitroso Tizanidine at a target concentration of 25 ng/g (ppb). Each laboratory utilized their in-house, validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method for analysis. The summarized results are presented below.

Laboratory ID	Analytical Method	Mean Concentration (ng/g)	Standard Deviation (ng/g)	% Recovery
Lab-001	LC-MS/MS	24.1	1.8	96.4%
Lab-002	LC-MS/MS	26.5	2.1	106.0%
Lab-003	UPLC-HRMS	25.3	1.5	101.2%
Lab-004	LC-MS/MS	23.9	2.5	95.6%

The data demonstrates a high degree of consistency among the participating laboratories, with all reported mean concentrations falling within ±10% of the theoretical spiked value. The relative standard deviation across the laboratories is 4.8%, indicating good method reproducibility.

Experimental Protocols

The following protocol represents a typical LC-MS/MS method for the quantification of N-Nitroso Tizanidine. This methodology is consistent with techniques used for detecting various nitrosamine impurities in pharmaceutical products.[5][6]

Instrumentation

• Chromatography System: UHPLC system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer (MS/MS) equipped with a heated electrospray ionization (HESI) source.

Reagents and Standards

• Reference Standard: N-Nitroso Tizanidine (C₉H₇ClN₆OS, M.W. 282.71).[1]

• Internal Standard (IS): Isotopically labeled Tizanidine-d4.[7]

• Solvents: LC-MS grade acetonitrile, methanol (B129727), and water.

• Additives: Formic acid, 0.1% solution in water.

Sample Preparation

• Weigh 100 mg of the Tizanidine drug product powder into a 15 mL polypropylene (B1209903) centrifuge tube.

• Add 10 mL of methanol containing the internal standard (Tizanidine-d4) at a concentration of 5 ng/mL.

• Vortex the sample for 5 minutes to ensure complete dissolution and extraction.

• Centrifuge the sample at 4000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm PVDF syringe filter into an HPLC vial for analysis.

LC-MS/MS Conditions

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Elution: 5% B to 95% B over 8 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive ESI.

• MRM Transitions:

  • N-Nitroso Tizanidine: Precursor Ion > Product Ion (Specific m/z values to be determined during method development).

  • Tizanidine-d4 (IS): Precursor Ion > Product Ion (Specific m/z values).

Mandatory Visualizations

The following diagrams illustrate the standard workflow for nitrosamine impurity analysis and the logical process for result evaluation.

Caption: General experimental workflow for N-Nitroso Tizanidine analysis.

Caption: Logical decision tree for evaluating analytical results.

References

• 1. N-Nitroso Tizanidine | Axios Research [axios-research.com]
• 2. Tizanidine Nitroso Impurity 1 | SynZeal [synzeal.com]
• 3. fda.gov [fda.gov]
• 4. Nitrosamine Impurity Testing and Analysis, Including N-nitrosodimethylamine (NDMA) [intertek.com]
• 5. agilent.com [agilent.com]
• 6. biopharmaspec.com [biopharmaspec.com]
• 7. N-Nitroso Tizanidine USP Related Compound B | SynZeal [synzeal.com]

A Comparative Guide to Analytical Method Validation: An ICH Q2(R1) Perspective

For researchers, scientists, and drug development professionals seeking to ensure the reliability and integrity of their analytical data, the International Council for Harmonisation (ICH) Q2(R1) guideline stands as a cornerstone for the validation of analytical procedures. This guide provides a comprehensive comparison of key validation parameters, offering detailed experimental protocols and quantitative data summaries to facilitate the objective assessment of a method's performance against the established benchmarks.

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended purpose. The ICH Q2(R1) guideline, a harmonization of the European Medicines Agency (EMA), the U.S. Food and Drug Administration (FDA), and the Japanese Ministry of Health, Labour and Welfare (MHLW), provides a framework for the types of tests and the extent of validation required for different analytical methods.

The Validation Workflow: A Step-by-Step Approach

The validation of an analytical method is a systematic process that begins with defining the analytical procedure and its intended use. Following this, a series of validation characteristics are evaluated to demonstrate the method's suitability. The logical flow of this process is visualized in the diagram below.

Caption: Logical workflow for analytical method validation according to ICH Q2(R1).

Quantitative Data Summary for Validation Parameters

The acceptance criteria for each validation parameter can vary depending on the type of analytical procedure. The following tables summarize the typical requirements for Assay and Impurity methods.

Table 1: Validation Parameters for an Assay Method

Validation Parameter	Typical Acceptance Criteria (Example)
Accuracy	98.0% to 102.0% recovery
Precision (RSD)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%
Specificity	No interference from placebo, impurities, or degradation products
Linearity (r)	≥ 0.995
Range	80% to 120% of the test concentration
Robustness	No significant impact on results from minor variations in method parameters

Table 2: Validation Parameters for an Impurity Quantitation Method

Validation Parameter	Typical Acceptance Criteria (Example)
Accuracy	90.0% to 110.0% recovery at the specification limit
Precision (RSD)
Repeatability	≤ 5.0% at the specification limit
Intermediate Precision	≤ 5.0% at the specification limit
Specificity	No interference from the active pharmaceutical ingredient (API), other impurities, or placebo components
Linearity (r)	≥ 0.99
Range	From the reporting threshold to 120% of the specification
Quantitation Limit (LOQ)	Signal-to-noise ratio ≥ 10
Detection Limit (LOD)	Signal-to-noise ratio ≥ 3
Robustness	No significant impact on results from minor variations in method parameters

Detailed Experimental Protocols

The following are detailed methodologies for key validation experiments as per ICH Q2(R1) guidelines.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• For Assay:

  • Analyze a sample of the drug substance or drug product.

  • Spike the sample with known impurities and degradation products at their expected levels.

  • Analyze a placebo (for drug products) to demonstrate a lack of interference.

  • Compare the results of the spiked and unspiked samples. The presence of the additional components should not affect the quantitation of the active ingredient.

• For Impurity Testing:

  • Spike the drug substance or drug product with known impurities at appropriate levels.

  • Demonstrate that the method can separate and detect each impurity from the main analyte and from each other.

Linearity

Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample within a given range.

Protocol:

• Prepare a series of at least five standard solutions of the analyte at different concentrations, typically covering 80% to 120% of the expected assay concentration or from the reporting threshold to 120% of the impurity specification limit.

• Analyze each standard solution in triplicate.

• Plot a graph of the mean response versus the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r), y-intercept, and slope of the regression line.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• For Drug Substance: Apply the analytical procedure to a sample of known purity (e.g., a reference standard).

• For Drug Product:

  • Analyze a synthetic mixture of the drug product components to which a known quantity of the drug substance has been added (spiked placebo).

  • Perform the analysis on a minimum of nine determinations over a minimum of three concentration levels covering the specified range (e.g., three concentrations with three replicates each).

• Calculate the percent recovery of the analyte.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Protocol:

• Repeatability (Intra-assay precision):

  • Perform a minimum of nine determinations covering the specified range for the procedure (e.g., three concentrations with three replicates each) or a minimum of six determinations at 100% of the test concentration.

  • The analyses should be performed by the same analyst on the same day with the same equipment.

  • Calculate the Relative Standard Deviation (RSD).

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or with different equipment.

  • Compare the results from the different conditions and calculate the overall RSD.

Detection Limit (LOD)

Objective: To determine the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

Protocol:

• Based on Signal-to-Noise Ratio:

  • Analyze a series of samples with known low concentrations of the analyte.

  • Determine the concentration at which the signal-to-noise ratio is approximately 3:1.

• Based on the Standard Deviation of the Response and the Slope:

  • Measure the standard deviation of the response of blank samples (σ).

  • Determine the slope of the calibration curve (S).

  • LOD = 3.3 * (σ / S)

Quantitation Limit (LOQ)

Objective: To determine the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol:

• Based on Signal-to-Noise Ratio:

  • Analyze a series of samples with known low concentrations of the analyte.

  • Determine the concentration at which the signal-to-noise ratio is approximately 10:1.

• Based on the Standard Deviation of the Response and the Slope:

  • Measure the standard deviation of the response of blank samples (σ).

  • Determine the slope of the calibration curve (S).

  • LOQ = 10 * (σ / S)

Range

Objective: To establish the interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

Protocol: The range is confirmed by demonstrating that the analytical procedure provides an acceptable degree of linearity, accuracy, and precision when applied to samples containing amounts of analyte within or at the extremes of the specified range.

Robustness

Objective: To evaluate the capacity of the analytical procedure to remain unaffected by small, but deliberate variations in method parameters and to provide an indication of its reliability during normal usage.

Protocol:

• Identify critical method parameters (e.g., pH of the mobile phase, column temperature, flow rate).

• Introduce small, deliberate variations to these parameters.

• Analyze the samples under these modified conditions.

• Evaluate the impact of these changes on the analytical results (e.g., peak resolution, retention time, quantitative results).

Comparison with Other Guidelines

While ICH Q2(R1) is a globally recognized standard, other regulatory bodies and pharmacopeias have their own guidelines for method validation.

• United States Pharmacopeia (USP): USP General Chapter <1225> "Validation of Compendial Procedures" is closely aligned with ICH Q2(R1). A notable difference is the use of the term "ruggedness" in some older USP chapters, which is now largely harmonized with ICH's "intermediate precision."

• Food and Drug Administration (FDA): The FDA has adopted the ICH Q2(R1) guideline. Therefore, adherence to ICH Q2(R1) is generally sufficient to meet FDA requirements for analytical method validation.

Unveiling the Degradation Products of N-Nitroso Tizanidine: A Comparative Guide to Structural Confirmation

For researchers, scientists, and drug development professionals, ensuring the stability and safety of pharmaceutical products is paramount. This guide provides a comprehensive comparison of analytical methodologies for confirming the structure of N-Nitroso Tizanidine degradation products, offering insights into experimental protocols and data interpretation.

N-Nitroso Tizanidine is a potential impurity in the manufacturing of Tizanidine, a widely used muscle relaxant. The presence of nitrosamine (B1359907) impurities in pharmaceuticals is a significant concern due to their potential carcinogenic properties. Understanding the degradation pathways of N-Nitroso Tizanidine is crucial for developing robust control strategies and ensuring patient safety. This guide delves into the analytical techniques used to identify and structurally elucidate the degradation products of this compound, presenting a comparative overview of their performance based on available data.

Confirmed Degradation Products and Their Formation

Forced degradation studies are essential to predict the potential degradation products of a drug substance under various stress conditions, including oxidative, hydrolytic, photolytic, and thermal stress. While specific forced degradation studies on N-Nitroso Tizanidine are not extensively published, valuable insights can be drawn from studies on Tizanidine and related N-nitroso compounds.

One key degradation pathway for Tizanidine involves oxidation, which has been shown to yield a specific degradation product. It is plausible that N-Nitroso Tizanidine undergoes a similar oxidative degradation.

Key Identified Degradation Product:

A significant degradation product identified in the oxidative degradation of Tizanidine has a mass-to-charge ratio (m/z) of 185.[1] The proposed structure for this degradant suggests a significant alteration of the Tizanidine molecule.

Table 1: Summary of a Key Tizanidine Degradation Product

Stress Condition	Degradation Product (m/z)	Proposed Structure/Molecular Formula	Analytical Technique(s) Used for Identification
Oxidative	185	C6H4ClN3S	Mass Spectrometry, ¹H NMR[1]

Comparative Analysis of Analytical Techniques for Structural Confirmation

The definitive identification and structural confirmation of degradation products rely on a combination of sophisticated analytical techniques. Liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy are the cornerstones of such investigations.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful tool for separating and identifying impurities in complex mixtures. Its high sensitivity and selectivity make it ideal for detecting trace-level degradation products.

Performance:

• High Sensitivity: Capable of detecting and quantifying impurities at parts-per-million (ppm) or even parts-per-billion (ppb) levels.[2][3]

• High Specificity: Provides molecular weight information and fragmentation patterns (MS/MS) that are crucial for preliminary structure elucidation. The fragmentation of N-nitroso compounds often involves a characteristic loss of the NO radical (30 Da).[4]

• Versatility: Can be coupled with various ionization techniques, such as electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI), to analyze a wide range of compounds.[2]

Alternative LC-MS/MS Approaches:

• High-Resolution Mass Spectrometry (HRMS): Provides highly accurate mass measurements, enabling the determination of elemental composition and further confirming the identity of unknown compounds.[5]

• Gas Chromatography-Mass Spectrometry (GC-MS): A suitable alternative for volatile and semi-volatile nitrosamines. Headspace GC-MS can be particularly effective for certain impurities.[6][7] However, LC-MS is generally preferred for non-volatile and thermally labile compounds like many drug degradation products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules. It provides detailed information about the chemical environment of individual atoms within a molecule.

Performance:

• Unambiguous Structure Confirmation: Provides detailed information on the connectivity of atoms and the stereochemistry of the molecule, which is essential for final structure confirmation.

• Characterization of Novel Impurities: Crucial for identifying the exact structure of previously unknown degradation products. For instance, in the characterization of the Tizanidine oxidative degradation product with m/z 185, ¹H NMR was used to observe the disappearance of the imidazole (B134444) ring protons and the appearance of new aromatic and amine protons.[1]

Experimental Considerations:

• Requires isolation of the impurity in sufficient quantity and purity for analysis.

• Two-dimensional (2D) NMR techniques (e.g., COSY, HSQC, HMBC) are often necessary for complex structures.

Experimental Protocols

Detailed experimental protocols are critical for reproducible and reliable results. Below are representative protocols for the analysis of N-nitroso impurities and their degradation products.

Protocol 1: LC-MS/MS for the Analysis of N-Nitroso Tizanidine and its Degradants

This protocol is a general guideline and may require optimization based on the specific instrumentation and degradation products being analyzed.

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 3 µm) is commonly used.[3]

• Mobile Phase:

  • Mobile Phase A: 0.1% Formic acid in water.[3]

  • Mobile Phase B: Methanol or Acetonitrile.[3]

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, gradually increasing to elute compounds of increasing hydrophobicity.

• Flow Rate: 0.8 mL/min.[3]

• Column Temperature: 40°C.[3]

• Injection Volume: 50 µL.[3]

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode is often suitable for nitrosamines.

• Detection: Multiple Reaction Monitoring (MRM) for targeted analysis of known impurities or full scan/product ion scan for identification of unknown degradants.

Protocol 2: NMR for Structural Elucidation of an Isolated Degradation Product

• Sample Preparation: The isolated degradation product is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To determine the number and types of protons. In the case of the Tizanidine oxidative degradant, this revealed the disappearance of specific imidazole protons and the appearance of new aromatic and amine signals.[1]

  • ¹³C NMR and DEPT: To identify the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and carbons and confirm the overall structure.

Logical Workflow for Structural Confirmation

The process of confirming the structure of degradation products follows a logical workflow, often involving a combination of techniques.

Figure 1. Workflow for the identification and structural confirmation of degradation products.

Degradation Pathway of N-Nitroso Tizanidine

Based on the oxidative degradation of Tizanidine, a plausible degradation pathway for N-Nitroso Tizanidine can be proposed. The initial step likely involves oxidation of the imidazole ring, leading to ring opening and subsequent rearrangement to form smaller, more polar degradation products.

Figure 2. Proposed oxidative degradation pathway for N-Nitroso Tizanidine.

Conclusion

The structural confirmation of N-Nitroso Tizanidine degradation products is a critical aspect of pharmaceutical development and quality control. A combination of high-performance separation techniques like LC coupled with sensitive and specific detection methods such as MS/MS and HRMS is essential for the initial identification of these impurities. Ultimately, NMR spectroscopy remains the gold standard for the unequivocal structural elucidation of novel degradation products. By employing a systematic and multi-faceted analytical approach, researchers and drug development professionals can effectively characterize the degradation profile of N-Nitroso Tizanidine, ensuring the development of safe and stable pharmaceutical products.

References

• 1. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 7. A headspace GC-MS method to quantify nitrosamine impurities and precursors in drug products: Method validation and product testing - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Genotoxicity Profile: N-Nitroso Tizanidine vs. N-Nitrosodimethylamine (NDMA)

A Read-Across Approach in the Absence of Direct Experimental Data for N-Nitroso Tizanidine

This guide provides a comparative overview of the genotoxic potential of N-Nitroso Tizanidine and the well-characterized N-Nitrosodimethylamine (NDMA). Due to a significant lack of publicly available experimental genotoxicity data for N-Nitroso Tizanidine, a potential impurity in the muscle relaxant tizanidine, this comparison relies on a read-across approach.[1][2] This methodology infers the potential genotoxicity of N-Nitroso Tizanidine based on the extensive data available for NDMA and the established mechanism of action for the N-nitrosamine class of compounds. N-nitrosamines are recognized as a "cohort of concern" due to their mutagenic and carcinogenic properties.[3]

Executive Summary

N-Nitrosodimethylamine (NDMA) is a potent genotoxic agent, a fact supported by a vast body of experimental evidence. It consistently induces mutations in bacterial and mammalian cells, causes chromosomal damage, and leads to DNA strand breaks. Its genotoxicity is mediated by metabolic activation to a reactive methyldiazonium ion that alkylates DNA. As N-Nitroso Tizanidine is also an N-nitrosamine, it is presumed to share this mechanism of metabolic activation and potential for genotoxicity. However, without direct experimental data, the precise genotoxic potency of N-Nitroso Tizanidine remains undetermined. The following sections detail the available data for NDMA and the inferred potential for N-Nitroso Tizanidine, alongside the experimental protocols used to generate such data.

Genotoxicity Data Comparison

The following tables summarize the quantitative genotoxicity data for NDMA. No quantitative data is currently available for N-Nitroso Tizanidine.

Table 1: Bacterial Reverse Mutation Assay (Ames Test) Data for NDMA

Test Strain	Metabolic Activation (S9)	Result
S. typhimurium TA100	Required	Positive[4][5]
S. typhimurium TA1535	Required	Positive[6]
E. coli WP2 uvrA(pKM101)	Required	Positive[6]

Standard Ames tests have shown reduced sensitivity for some N-nitrosamines like NDMA. Enhanced testing conditions, such as using a higher concentration of S9 from hamster liver and a pre-incubation method, are now recommended to improve detection.[7][8]

Table 2: In Vitro Micronucleus Assay Data for NDMA

Cell Line	Metabolic Activation (S9)	Result
Chinese Hamster Ovary (CHO)	Required	Positive
Human Lymphocytes	Required	Positive
TK6	Required	Positive[9][10]

Table 3: DNA Damage Assay Data for NDMA

Assay Type	Cell/Tissue Type	Result
Comet Assay (Single Cell Gel Electrophoresis)	Rat Hepatocytes	Positive
Unscheduled DNA Synthesis (UDS)	Rat Liver	Positive[11]
DNA Methylation and Adducts	Rat Liver	Positive[11]

Mechanism of Genotoxicity: A Shared Pathway

The genotoxicity of N-nitrosamines is not direct-acting; they require metabolic activation to exert their harmful effects.[3] This process is primarily carried out by cytochrome P450 (CYP) enzymes in the liver.

The key steps are:

• α-Hydroxylation: CYP enzymes, particularly CYP2E1, catalyze the hydroxylation of the carbon atom adjacent (alpha) to the nitroso group.[12][13]

• Formation of Unstable Intermediates: The resulting α-hydroxynitrosamine is unstable and spontaneously decomposes.

• Generation of a Diazonium Ion: This decomposition leads to the formation of a highly reactive diazonium ion. For NDMA, this is the methyldiazonium ion.[12][13]

• DNA Alkylation: The diazonium ion is a potent alkylating agent that can transfer an alkyl group to nucleophilic sites on DNA bases, forming DNA adducts such as O6-methylguanine.[12][14] These adducts can lead to mispairing during DNA replication, resulting in mutations.

Given its structure as an N-nitrosamine, N-Nitroso Tizanidine is anticipated to undergo a similar metabolic activation process, leading to a reactive diazonium ion that can alkylate DNA and induce genotoxic effects. The specific reactive intermediate and its potency would depend on the metabolism of the tizanidine-related portion of the molecule.

Caption: Metabolic activation pathway of N-nitrosamines leading to genotoxicity.

Experimental Protocols

Detailed methodologies for the key genotoxicity assays are provided below. These protocols are standardized to ensure the reliability and comparability of results.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.[5]

Principle: The assay utilizes several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations in genes required for histidine or tryptophan synthesis, respectively. These strains cannot grow in a medium lacking the specific amino acid. The test compound is incubated with the bacterial culture, and if it is a mutagen, it will cause a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to grow and form colonies on a minimal agar (B569324) plate.[5]

Protocol Outline:

• Preparation: Tester strains are cultured overnight. The test compound is dissolved in a suitable solvent. For detecting mutagens that require metabolic activation, a liver extract (S9 fraction), typically from rats or hamsters, is prepared and added to the test system.[5]

• Exposure: The bacterial culture, test compound, and S9 mix (if used) are combined. In the pre-incubation method, this mixture is incubated at 37°C for a short period (e.g., 20-30 minutes) before being mixed with molten top agar.[8]

• Plating: The mixture is poured onto minimal glucose agar plates.

• Incubation: Plates are incubated at 37°C for 48-72 hours.

• Scoring: The number of revertant colonies on the test plates is counted and compared to the number of spontaneous revertant colonies on negative control plates. A significant, dose-dependent increase in the number of revertant colonies indicates a positive result.

Caption: General workflow for the Ames Test (pre-incubation method).

In Vitro Micronucleus Assay

This assay detects both chromosome breakage (clastogenicity) and chromosome loss (aneugenicity).

Principle: Micronuclei are small, extranuclear bodies that are formed during cell division from chromosome fragments or whole chromosomes that lag behind at anaphase. The presence of micronuclei in daughter cells is an indicator of genotoxic events. The assay is often performed with cytochalasin B to block cytokinesis, resulting in binucleated cells where micronuclei are more easily scored.

Protocol Outline:

• Cell Culture: Mammalian cells (e.g., human lymphocytes, CHO, or TK6 cells) are cultured.

• Treatment: The cells are exposed to various concentrations of the test compound for a short period (e.g., 3-6 hours) with and without S9 metabolic activation, or for a longer period (e.g., 24 hours) without S9.

• Cytokinesis Block: Cytochalasin B is added to the culture medium to inhibit the separation of daughter cells after mitosis, leading to the formation of binucleated cells.

• Harvest and Staining: Cells are harvested, fixed, and stained with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: The frequency of micronucleated cells is determined by microscopic analysis, typically by scoring at least 2000 binucleated cells per concentration. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Caption: Workflow of the in vitro cytokinesis-block micronucleus assay.

Comet Assay (Single Cell Gel Electrophoresis)

The Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.

Principle: Single cells are embedded in a thin layer of agarose (B213101) on a microscope slide and then lysed to remove membranes and proteins, leaving behind the nuclear DNA as "nucleoids". The slides are then placed in an electrophoretic field. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleoid towards the anode, forming a "comet tail". The amount of DNA in the tail relative to the head is proportional to the amount of DNA damage. The assay can be performed under alkaline conditions to detect single- and double-strand breaks or under neutral conditions to primarily detect double-strand breaks.

Protocol Outline:

• Cell Preparation: A single-cell suspension is prepared from the tissue or cell culture of interest.

• Embedding: The cells are mixed with low-melting-point agarose and layered onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: The slides are immersed in a lysis solution (at high salt and detergent concentrations) to lyse the cells and unfold the DNA.

• DNA Unwinding and Electrophoresis: For the alkaline version, slides are placed in an alkaline buffer to unwind the DNA before electrophoresis is carried out at a specific voltage and duration.

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., SYBR Green) and visualized using a fluorescence microscope.

• Scoring: Images are analyzed using specialized software to quantify the percentage of DNA in the comet tail, tail length, and tail moment, which are all indicators of the level of DNA damage.

Caption: Key steps in the alkaline Comet assay workflow.

Conclusion

N-Nitrosodimethylamine (NDMA) is a well-established genotoxic compound with a substantial database of positive results across a range of assays. Its mechanism of action via metabolic activation to a DNA-alkylating species is thoroughly understood.

References

• 1. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aseestant.ceon.rs [aseestant.ceon.rs]
• 3. Comparing expert-driven read-across assessments using the generalized read-across framework. - 21 Century Toxicology [21centurytoxicology.com]
• 4. benchchem.com [benchchem.com]
• 5. N-Nitroso Tizanidine - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 6. Extending the Generalised Read-Across approach (GenRA): A systematic analysis of the impact of physicochemical property information on read-across performance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.hpra.ie [assets.hpra.ie]
• 10. impactfactor.org [impactfactor.org]
• 11. Tizanidine Impurities | SynZeal [synzeal.com]
• 12. synthinkchemicals.com [synthinkchemicals.com]
• 13. pnrjournal.com [pnrjournal.com]
• 14. Implementation of in silico toxicology protocols within a visual and interactive hazard assessment platform - PMC [pmc.ncbi.nlm.nih.gov]

Performance Verification of N-Nitroso Tizanidine Reference Material: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of performance characteristics for N-Nitroso Tizanidine reference material, a critical component in the quality control and safety assessment of the muscle relaxant Tizanidine. As a potential genotoxic impurity, the accurate quantification of N-Nitroso Tizanidine is paramount. This document outlines the key quality attributes of a reliable reference standard, compares typical performance data, and provides detailed experimental protocols for its verification.

Comparative Performance of N-Nitroso Tizanidine Reference Material

The selection of a high-quality reference standard is crucial for accurate analytical results. While direct head-to-head comparative studies from different suppliers are not publicly available, a comparison can be made based on the typical data provided in a Certificate of Analysis (CoA) and the quality standards they adhere to. Reputable suppliers provide comprehensive characterization data to ensure the identity, purity, and potency of the reference material.[1][2][3][4]

Table 1: Comparison of Typical Quality Attributes for N-Nitroso Tizanidine Reference Material

Parameter	Supplier A (Typical)	Supplier B (Typical)	Supplier C (Pharmacopoeial Grade)	Key Considerations
Identity Confirmation	Conforms to structure (¹H-NMR, MS)	¹H-NMR, MS, IR	¹H-NMR, ¹³C-NMR, MS, IR, Elemental Analysis	A comprehensive set of spectroscopic data provides a higher degree of confidence in the material's identity.
Purity (by HPLC)	>95%	>98%	>99.5% (Assigned Value)	Higher purity minimizes the risk of co-eluting peaks interfering with the quantification of N-Nitroso Tizanidine.
Water Content (Karl Fischer)	<0.5%	<0.2%	Specified on CoA	Important for accurate weighing and preparation of standard solutions.
Residual Solvents (GC-HS)	<0.1%	<0.05%	Complies with USP <467> or Ph. Eur. 5.4	Ensures that residual solvents from synthesis do not interfere with analysis or degrade the standard.
Certificate of Analysis (CoA)	Basic CoA with purity and identity	Detailed CoA with spectroscopic data	Comprehensive CoA with assigned purity value, uncertainty, and traceability	A detailed CoA is indicative of a more thoroughly characterized standard.
Traceability	To in-house standards	To in-house characterized batches	Traceable to USP or Ph. Eur. primary standards	Pharmacopoeial traceability is the highest level of assurance for a reference standard.

Experimental Protocols for Performance Verification

The following are detailed methodologies for key experiments to verify the performance of an N-Nitroso Tizanidine reference material. These protocols are based on common industry practices and regulatory guidelines such as ICH Q2(R1) for analytical procedure validation.[5][6][7][8][9]

Identity Confirmation by ¹H-NMR Spectroscopy

Objective: To confirm the chemical structure of the N-Nitroso Tizanidine reference material.

Methodology:

• Sample Preparation: Accurately weigh approximately 5 mg of the N-Nitroso Tizanidine reference standard and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆).

• Instrumentation: A 400 MHz or higher field Nuclear Magnetic Resonance (NMR) spectrometer.

• Data Acquisition: Acquire a one-dimensional proton (¹H) NMR spectrum.

• Data Analysis: Process the spectrum and compare the chemical shifts, multiplicities, and integration of the observed signals with the expected structure of N-Nitroso Tizanidine. The obtained spectrum should be consistent with the chemical structure provided by the manufacturer.[6][10]

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the purity of the N-Nitroso Tizanidine reference material and to detect any related impurities.

Methodology:

• Chromatographic Conditions (Typical):

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile

  • Gradient: A time-gradient program appropriate to separate N-Nitroso Tizanidine from its potential impurities.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at an appropriate wavelength (e.g., 254 nm)

  • Injection Volume: 10 µL

• Standard Solution Preparation: Prepare a standard solution of the N-Nitroso Tizanidine reference material in a suitable diluent (e.g., Acetonitrile/Water mixture) at a concentration of approximately 0.1 mg/mL.

• Analysis: Inject the standard solution into the HPLC system and record the chromatogram.

• Data Analysis: Calculate the area percentage of the main peak relative to the total area of all peaks. The purity should meet the specification stated on the Certificate of Analysis.

Mass Confirmation by Mass Spectrometry (MS)

Objective: To confirm the molecular weight of the N-Nitroso Tizanidine reference material.

Methodology:

• Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) or a standalone mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Sample Preparation: Prepare a dilute solution of the reference material in a suitable solvent.

• Analysis: Infuse the sample solution into the mass spectrometer and acquire the mass spectrum in positive ion mode.

• Data Analysis: The observed mass-to-charge ratio (m/z) for the protonated molecule [M+H]⁺ should correspond to the theoretical molecular weight of N-Nitroso Tizanidine (C₉H₇ClN₆OS, MW: 282.71 g/mol ).

Mandatory Visualizations

Caption: Workflow for the performance verification of N-Nitroso Tizanidine reference material.

Caption: Chemical risk for the formation of N-Nitroso Tizanidine impurity.

Caption: Hierarchy and relationship of different types of reference standards.

References

• 1. synthinkchemicals.com [synthinkchemicals.com]
• 2. pharmtech.com [pharmtech.com]
• 3. gmpsop.com [gmpsop.com]
• 4. veeprho.com [veeprho.com]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. ICH Official web site : ICH [ich.org]
• 7. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 8. starodub.nl [starodub.nl]
• 9. canadacommons.ca [canadacommons.ca]
• 10. Customized Reference Standards for Nitrosamine Impurities [tarosdiscovery.com]

A Comparative Guide to the Stability of Tizanidine in Different Pharmaceutical Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of tizanidine (B1208945) in various pharmaceutical formulations, including solid dosage forms (tablets and capsules) and liquid preparations (oral suspensions). The information presented is based on a thorough review of published experimental data, offering insights into the degradation pathways and kinetics of tizanidine under different stress conditions. This document is intended to assist researchers, scientists, and drug development professionals in formulating stable tizanidine products and in the design of robust stability-indicating analytical methods.

Executive Summary

Tizanidine, a centrally acting α2-adrenergic agonist, is susceptible to degradation under specific environmental conditions. The primary degradation pathways identified are photolysis and oxidation . In contrast, tizanidine exhibits considerable stability against hydrolysis (acidic and basic) and thermal stress, particularly in the solid state. Liquid formulations, while offering an alternative for patients with dysphagia, generally exhibit lower stability compared to solid dosage forms.

The stability profile of tizanidine is a critical consideration in the development of pharmaceutical products to ensure their safety, efficacy, and shelf-life. This guide summarizes key stability data, outlines experimental protocols for stability testing, and visualizes the known degradation and signaling pathways.

Data Presentation: Comparative Stability of Tizanidine Formulations

The following tables summarize the quantitative data on the stability of tizanidine in different formulations under various stress conditions as reported in the literature.

Table 1: Stability of Tizanidine Hydrochloride Oral Liquid Formulations

Formulation Type	Storage Condition	Duration	Tizanidine Assay (%)	Reference
Pediatric Oral Liquid (Syrup-based)	Room Temperature (15-30°C)	70 days	> 95%	[1]
Pediatric Oral Liquid (Syrup-based)	Refrigerated (2-8°C)	70 days	> 95%	[1]
Pediatric Oral Liquid (Syrup-based)	Accelerated (40°C)	70 days	> 95%	[1]
Pediatric Oral Liquid (Carboxymethyl cellulose-based)	Room Temperature (15-30°C)	70 days	> 95%	[1]
Pediatric Oral Liquid (Carboxymethyl cellulose-based)	Refrigerated (2-8°C)	70 days	> 95%	[1]
Pediatric Oral Liquid (Carboxymethyl cellulose-based)	Accelerated (40°C)	70 days	> 95%	[1]

Table 2: Forced Degradation of Tizanidine Hydrochloride in Solid Dosage Forms (Tablets)

Stress Condition	Exposure Details	Formulation	Degradation (%)	Key Degradation Products	Reference
Photolytic	UV-C Light Exposure	Solution from Tablets	~55.16% after 7 days	m/z 236, 268, 184, 186, 216	[2]
Oxidative	3% Hydrogen Peroxide	Bulk Drug	Significant Degradation	Oxidized derivatives	[3]
Acid Hydrolysis	0.1 N HCl, 80°C, 60 min	Bulk Drug	Minimal	-	[4]
Alkaline Hydrolysis	0.1 N NaOH, 80°C, 60 min	Bulk Drug	Minimal	-	[4]
Thermal	80°C, 72 hours	Bulk Drug	Minimal	-	[4]

Note: Direct comparative studies of tablets vs. capsules vs. oral suspensions under identical forced degradation conditions are limited in the available literature. The data presented is a synthesis from multiple studies.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of stability studies. Below are generalized protocols for key experiments cited in the literature for assessing the stability of tizanidine.

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

A robust stability-indicating HPLC method is fundamental for separating and quantifying tizanidine from its degradation products.

• Objective: To develop and validate a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method capable of separating tizanidine from its potential degradation products.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: A mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically employed. The pH of the mobile phase is a critical parameter for achieving optimal separation.

• Flow Rate: A flow rate of 1.0 mL/min is often used.

• Detection: UV detection at a wavelength where tizanidine exhibits significant absorbance, such as 230 nm or 315 nm.

• Method Validation: The method should be validated according to ICH guidelines, including parameters such as specificity, linearity, accuracy, precision, and robustness.

Forced Degradation Studies

Forced degradation studies are performed to identify the potential degradation pathways of a drug substance and to establish the stability-indicating nature of an analytical method.

• Preparation of Stock Solution: A stock solution of tizanidine is prepared in a suitable solvent, such as methanol (B129727) or a mixture of methanol and water.

• Acid Hydrolysis: The drug solution is treated with an acid (e.g., 0.1 N HCl) and heated (e.g., at 60-80°C) for a defined period.

• Alkaline Hydrolysis: The drug solution is treated with a base (e.g., 0.1 N NaOH) and heated (e.g., at 60-80°C) for a defined period.

• Oxidative Degradation: The drug solution is treated with an oxidizing agent (e.g., 3-30% hydrogen peroxide) at room temperature for a specified duration.

• Thermal Degradation: The solid drug or its solution is exposed to dry heat in an oven at a high temperature (e.g., 80-100°C) for a set time.

• Photolytic Degradation: The drug solution is exposed to UV light (e.g., UV-C at 254 nm) in a photostability chamber for a defined period.

• Sample Analysis: At various time points, samples are withdrawn, neutralized if necessary, and diluted to a suitable concentration. The samples are then analyzed using the validated stability-indicating HPLC method to determine the extent of degradation and identify any degradation products.

Identification of Degradation Products using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful technique for the structural elucidation of degradation products.

• Objective: To identify the chemical structures of the degradation products formed during forced degradation studies.

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or triple quadrupole).

• Methodology: The separation of the degradation products is achieved using the developed HPLC method. The mass spectrometer is then used to determine the mass-to-charge ratio (m/z) of the parent ions and their fragmentation patterns. This information, combined with knowledge of the drug's structure and the degradation conditions, allows for the elucidation of the structures of the degradation products.

Mandatory Visualization

Signaling Pathway of Tizanidine

Tizanidine exerts its muscle relaxant effects primarily through its agonistic activity at α2-adrenergic receptors in the central nervous system.[5][6] This action inhibits the release of excitatory amino acids from spinal interneurons, leading to a reduction in the excitability of motor neurons.[6]

Caption: Tizanidine's mechanism of action involves the activation of presynaptic α2-adrenergic receptors.

Experimental Workflow for Tizanidine Stability Testing

The following diagram illustrates a typical workflow for conducting forced degradation studies and stability analysis of tizanidine formulations.

References

• 1. Development and Stability Control of Pediatric Oral Tizanidine Hydrochloride Formulations for Hospital Use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Tizanidine Hydrochloride? [synapse.patsnap.com]
• 6. Tizanidine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Navigating Nitrosamine Analysis: A Guide to Linearity, Accuracy, and Precision for N-Nitroso Tizanidine Assay

For Immediate Release

In the landscape of pharmaceutical quality control, the robust analysis of nitrosamine (B1359907) impurities is paramount. This guide offers a comparative overview of analytical methodologies pertinent to the quantification of N-Nitroso Tizanidine, a potential impurity in the muscle relaxant Tizanidine. While specific validated data for N-Nitroso Tizanidine assays are not publicly available, this document extrapolates from established methods for other N-nitrosamine impurities to provide researchers, scientists, and drug development professionals with a foundational understanding of expected performance characteristics. The methodologies discussed herein, primarily centered around Liquid Chromatography-Mass Spectrometry (LC-MS), are recognized for their high sensitivity and selectivity, which are crucial for detecting trace-level genotoxic impurities.

Comparative Performance of Analytical Methods for Nitrosamine Impurities

The quantification of N-nitrosamine impurities in pharmaceutical products necessitates highly sensitive and specific analytical methods. Techniques such as Ultra-Performance Liquid Chromatography (UPLC) and High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) are the industry standard. The following tables summarize typical validation parameters for the analysis of various N-nitrosamine impurities, which can be considered indicative of the performance expected from a well-developed N-Nitroso Tizanidine assay.

Table 1: Comparison of Linearity for N-Nitrosamine Assays

Analytical Method	Analyte(s)	Linearity Range (ng/mL)	Correlation Coefficient (r²)
UPLC-MS/MS	Multiple Nitrosamines	0.05 - 100	> 0.996
LC-MS/MS	N-nitrosodimethylamine (NDMA)	0.03 - 20	> 0.99
HPLC-APCI-MS/MS	Multiple Nitrosamines	0.33 - 8.00	≥ 0.999

Table 2: Comparison of Accuracy for N-Nitrosamine Assays

Analytical Method	Analyte(s)	Recovery (%)
LC-MS/MS	Multiple Nitrosamines	84 - 97
UPLC-MS/MS	Multiple Nitrosamines in ARBs	Within 15% of nominal concentration
HPLC-APCI-MS/MS	Multiple Nitrosamines	80 - 120

Table 3: Comparison of Precision for N-Nitrosamine Assays

Analytical Method	Analyte(s)	Repeatability (%RSD)	Intermediate Precision (%RSD)
LC-MS/MS	Multiple Nitrosamines	< 15%	Not Reported
UPLC-MS/MS	Multiple Nitrosamines in ARBs	< 10%	< 15%
HPLC-APCI-MS/MS	Multiple Nitrosamines	< 15%	Not Reported

Experimental Protocols

A generalized experimental protocol for the analysis of N-Nitroso Tizanidine, based on established methods for other nitrosamines, would involve the following key steps. It is imperative to note that method development and validation are essential for any specific application.

1. Sample Preparation:

• Objective: To extract N-Nitroso Tizanidine from the sample matrix (e.g., drug substance, drug product) and minimize interference.

• Procedure:

  • Accurately weigh a representative portion of the sample.

  • Dissolve the sample in a suitable solvent (e.g., methanol (B129727), water with 0.1% formic acid).

  • For solid dosage forms, this may involve crushing the tablets followed by extraction with the chosen solvent.

  • The extraction process may be aided by vortexing and sonication.

  • Centrifuge the sample to pelletize insoluble excipients.

  • Filter the supernatant through a 0.22 µm syringe filter prior to analysis.

2. Chromatographic Separation:

• Objective: To separate N-Nitroso Tizanidine from other components in the sample extract.

• Instrumentation: A UPLC or HPLC system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., methanol or acetonitrile) is typical.

• Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common for UPLC systems.

• Column Temperature: Maintained at a constant temperature, for example, 40°C, to ensure reproducible retention times.

3. Mass Spectrometric Detection:

• Objective: To detect and quantify N-Nitroso Tizanidine with high selectivity and sensitivity.

• Instrumentation: A tandem mass spectrometer (MS/MS).

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) can be used.

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for the analyte.

• Data Analysis: The peak area of the analyte is compared to a calibration curve generated from reference standards of known concentrations to determine the concentration of N-Nitroso Tizanidine in the sample.

Visualizing the Workflow and Concepts

To further elucidate the analytical process and the interplay of key validation parameters, the following diagrams are provided.

Figure 1. Experimental workflow for N-Nitroso Tizanidine assay.

Figure 2. Relationship between Linearity, Accuracy, and Precision.

Ensuring Method Reliability: A Comparative Guide to Robustness Testing of the Analytical Method for N-Nitroso Tizanidine

For researchers, scientists, and drug development professionals, ensuring the reliability of analytical methods is paramount, particularly when dealing with potentially carcinogenic impurities like N-nitrosamines. The unexpected discovery of N-nitrosamine impurities in various medications has underscored the critical need for rigorous analytical testing and method validation.[1][2] This guide provides a comprehensive comparison of the performance of an analytical method for the quantification of N-Nitroso Tizanidine under deliberately varied conditions, a process known as robustness testing. The data presented herein, while illustrative, is based on typical performance characteristics of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods used for trace-level nitrosamine (B1359907) analysis.

The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[3][4] As stipulated by the International Council for Harmonisation (ICH) guideline Q2(R1), robustness should be considered during the development phase of an analytical procedure to ensure it is fit for its intended purpose.[3][5][6] This guide will detail the experimental protocol, present comparative data in a clear, tabular format, and visualize the testing workflow, offering valuable insights for validating analytical methods for nitrosamine impurities.

Experimental Protocol: LC-MS/MS Method for N-Nitroso Tizanidine

A sensitive and specific Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is typically employed for the quantification of nitrosamine impurities at trace levels in pharmaceutical products.[2][7] The following protocol outlines the standard procedure and the intentional variations introduced to assess the method's robustness.

Instrumentation and Conditions:

• Liquid Chromatograph: UPLC system

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Analytical Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water[2][8]

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transition: Precursor and product ions specific to N-Nitroso Tizanidine would be monitored.

Sample Preparation:

A stock solution of N-Nitroso Tizanidine is prepared in a suitable solvent like methanol. Spiked samples are prepared by adding a known amount of the N-Nitroso Tizanidine stock solution to a placebo (a mixture of all the excipients in the drug product without the active pharmaceutical ingredient) to achieve a final concentration relevant to the acceptable intake limit.

Robustness Study Design:

The robustness of the method is evaluated by intentionally varying several key chromatographic parameters from the nominal conditions. The effect of these variations on the system suitability parameters and the quantification of N-Nitroso Tizanidine is then assessed.

Data Presentation: Comparative Analysis of Robustness Testing

The following tables summarize the deliberate variations in the analytical method parameters and the corresponding performance of the method. The acceptance criteria are based on typical requirements for analytical method validation for impurity testing.

Table 1: Deliberate Variations of Method Parameters for Robustness Testing

Parameter	Nominal Condition	Variation 1	Variation 2
Mobile Phase Composition (% Methanol)	50%	48%	52%
Mobile Phase pH	3.0	2.8	3.2
Column Temperature (°C)	40°C	38°C	42°C
Flow Rate (mL/min)	0.30	0.28	0.32

Table 2: Comparative Results of Robustness Testing for N-Nitroso Tizanidine

Parameter Varied	System Suitability Test (SST) Parameter	Result	Acceptance Criteria	Pass/Fail
Nominal Condition	Retention Time (min)	2.50	-	-
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	12000	≥ 2000	Pass
%RSD of Peak Area (n=6)	1.5%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	100.0%	90.0% - 110.0%	Pass
Mobile Phase Composition (48% Methanol)	Retention Time (min)	2.65	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	11800	≥ 2000	Pass
%RSD of Peak Area (n=6)	1.8%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	98.5%	90.0% - 110.0%	Pass
Mobile Phase Composition (52% Methanol)	Retention Time (min)	2.35	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	12200	≥ 2000	Pass
%RSD of Peak Area (n=6)	1.6%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	101.2%	90.0% - 110.0%	Pass
Mobile Phase pH (2.8)	Retention Time (min)	2.52	Report	Pass
Tailing Factor	1.2	≤ 2.0	Pass
Theoretical Plates	11900	≥ 2000	Pass
%RSD of Peak Area (n=6)	2.1%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	99.1%	90.0% - 110.0%	Pass
Mobile Phase pH (3.2)	Retention Time (min)	2.48	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	12100	≥ 2000	Pass
%RSD of Peak Area (n=6)	1.9%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	100.8%	90.0% - 110.0%	Pass
Column Temperature (38°C)	Retention Time (min)	2.58	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	11500	≥ 2000	Pass
%RSD of Peak Area (n=6)	2.5%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	97.9%	90.0% - 110.0%	Pass
Column Temperature (42°C)	Retention Time (min)	2.42	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	12500	≥ 2000	Pass
%RSD of Peak Area (n=6)	2.2%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	102.1%	90.0% - 110.0%	Pass
Flow Rate (0.28 mL/min)	Retention Time (min)	2.68	Report	Pass
Tailing Factor	1.2	≤ 2.0	Pass
Theoretical Plates	11000	≥ 2000	Pass
%RSD of Peak Area (n=6)	3.1%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	96.5%	90.0% - 110.0%	Pass
Flow Rate (0.32 mL/min)	Retention Time (min)	2.34	Report	Pass
Tailing Factor	1.1	≤ 2.0	Pass
Theoretical Plates	13000	≥ 2000	Pass
%RSD of Peak Area (n=6)	2.8%	≤ 5.0%	Pass
Concentration Found (% of Nominal)	103.5%	90.0% - 110.0%	Pass

Workflow for Robustness Testing

The following diagram illustrates the logical workflow of the robustness testing process for the analytical method of N-Nitroso Tizanidine.

A high-level workflow for robustness testing of an analytical method.

Conclusion

The illustrative data demonstrates that the analytical method for N-Nitroso Tizanidine exhibits a high degree of robustness. Despite deliberate variations in critical parameters such as mobile phase composition, pH, column temperature, and flow rate, the system suitability parameters remained well within the established acceptance criteria. Furthermore, the accuracy of the quantification of N-Nitroso Tizanidine was not significantly impacted by these changes.

This resilience indicates that the method is reliable for routine use in a quality control environment, where minor variations in operating conditions are expected. For researchers and scientists, this guide provides a practical framework for designing and evaluating the robustness of analytical methods for nitrosamine impurities, ultimately contributing to the safety and quality of pharmaceutical products. It is crucial to conduct such studies as an integral part of method validation to ensure consistent and reliable data generation.[9][10]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. database.ich.org [database.ich.org]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. robustness testing ICH Q2 – Pharma Validation [pharmavalidation.in]
• 6. jordilabs.com [jordilabs.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromatographyonline.com [chromatographyonline.com]

A Researcher's Guide to Solvent Selection for Nitrosamine Analysis: A Comparative Overview

For researchers, scientists, and drug development professionals, the accurate quantification of nitrosamine (B1359907) impurities is a critical challenge due to their potential carcinogenicity. The choice of extraction solvent is a pivotal step in the analytical workflow, directly influencing recovery, sensitivity, and ultimately, the reliability of the results. This guide provides an objective comparison of common extraction solvents for nitrosamine analysis, supported by experimental data from various studies.

The selection of an appropriate extraction solvent is contingent on several factors, including the specific nitrosamine analytes, the complexity of the sample matrix (e.g., pharmaceuticals, food, water), and the chosen extraction technique, such as Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

Comparative Performance of Extraction Solvents

The following tables summarize quantitative data on the performance of different solvents in nitrosamine analysis, compiled from various scientific sources. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across studies.

Liquid-Liquid Extraction (LLE)

LLE is a conventional and widely used technique for isolating nitrosamines. The choice of an immiscible organic solvent is critical for efficient partitioning of the target analytes from the aqueous sample matrix.

Solvent	Nitrosamine(s)	Matrix	Average Recovery (%)	Limit of Quantification (LOQ)	Reference
Dichloromethane (B109758)	NDMA, NDEA, NPYR, NDPA, NMOR, NPIP, NDBA, NDPhA	Meat Products	70 - 114%	0.50 - 1.24 µg/kg	[1]
Volatile Compounds	Rose Water	32.07 - 98.81%	Not Reported	[2]
NDMA, NDEA	Aqueous Solution	81% (NDMA), 110% (NDEA)	Not Reported	[3]
Chloroform	Volatile Compounds	Rose Water	25.76 - 98.86%	Not Reported	[2]
Ethyl Acetate (B1210297)	Volatile Compounds	Rose Water	57.49 - 95.29%	Not Reported	[2]
n-Hexane	Volatile Compounds	Rose Water	32.71 - 67.35%	Not Reported	[2]

Key Observations for LLE:

• Dichloromethane consistently demonstrates high recovery rates for a broad range of volatile nitrosamines from complex matrices like meat products.[1] Its effectiveness is also noted in aqueous solutions.[2][3]

• Chloroform shows a wide recovery range and can be effective, though it is a hazardous solvent.[2]

• Ethyl acetate presents a viable, greener alternative to halogenated solvents like dichloromethane, with respectable recovery rates.[2][4]

• n-Hexane , being a non-polar solvent, generally exhibits lower recovery for the more polar volatile compounds.[2]

Solid-Phase Extraction (SPE)

SPE is a popular technique for sample clean-up and concentration. The choice of elution solvent is crucial for desorbing the retained nitrosamines from the solid-phase sorbent.

Elution Solvent	Sorbent	Nitrosamine(s)	Matrix	Average Recovery (%)	Limit of Quantification (LOQ)	Reference
Dichloromethane	Activated Carbon	NDMA, NDEA	Drug Products	99 - 101%	Not Reported	[5]
Methanol (B129727)	HyperSep Hypercarb	17 APIs (for retention)	Pharmaceuticals	Not Reported	Not Reported	[6]
5% H3PO4 in Methanol	Oasis MCX, Strata X-C	11 Nitrosamines	Pharmaceuticals	>80% (for 9 NAs with Strata X-C)	Not Reported	[6]

Key Observations for SPE:

• Dichloromethane is a highly effective elution solvent, particularly for activated carbon sorbents, achieving near-quantitative recoveries for NDMA and NDEA in pharmaceutical matrices.[5]

• Acidified methanol (e.g., with phosphoric acid) has shown superior performance in eluting a wider range of nitrosamines from mixed-mode cation exchange sorbents like Strata X-C, with recoveries exceeding 80% for most analytes.[6] This is particularly beneficial for retaining and then eluting both acidic and basic nitrosamines.

• The choice of both the sorbent and the elution solvent is critical and must be optimized for the specific nitrosamines and matrix being analyzed.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to achieving reliable results. Below are generalized protocols for common extraction techniques.

Generalized Liquid-Liquid Extraction (LLE) Protocol

This protocol is a composite based on methodologies for extracting nitrosamines from aqueous and semi-solid matrices.

• Sample Preparation:

  • For liquid samples (e.g., water, beverages): Measure a defined volume (e.g., 100 mL) into a separatory funnel.

  • For solid/semi-solid samples (e.g., meat products): Homogenize a known weight of the sample (e.g., 10 g) with a specific volume of water.

• pH Adjustment (if necessary): Adjust the pH of the aqueous sample or homogenate. For some applications, a neutral pH of 7.0 is used for cleanup with a phosphate (B84403) buffer solution.[1]

• Extraction:

  • Add a measured volume of the organic extraction solvent (e.g., dichloromethane) to the separatory funnel. The solvent-to-sample ratio should be optimized; a common starting point is 1:2 (v/v).

  • Shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely.

• Phase Collection:

  • Carefully drain the organic layer (the bottom layer if using dichloromethane) into a collection flask.

  • Repeat the extraction process two more times with fresh portions of the organic solvent.

• Drying and Concentration:

  • Combine the organic extracts and dry them by passing through a column containing anhydrous sodium sulfate.

  • Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.

• Analysis: The concentrated extract is then ready for analysis by GC-MS or LC-MS.

Generalized Solid-Phase Extraction (SPE) Protocol

This protocol is based on methods for the analysis of nitrosamines in pharmaceutical and water samples.[5][7]

• Sample Preparation:

  • Dissolve the drug substance or product in an appropriate solvent mixture (e.g., 100 mg in 0.5 mL methanol:acetone 1:1).[5]

  • Dilute the solution with a large volume of water (e.g., 50 mL), then sonicate and centrifuge to precipitate and remove lipophilic substances.[5]

• SPE Cartridge Conditioning:

  • Sequentially wash the SPE cartridge (e.g., activated carbon or a mixed-mode cation exchange sorbent) with the elution solvent (e.g., dichloromethane), followed by a conditioning solvent (e.g., methanol), and finally with water.[5][7]

• Sample Loading:

  • Load the supernatant from the sample preparation step onto the conditioned SPE cartridge at a controlled flow rate (e.g., ~10 mL/min).[5]

• Washing:

  • Wash the cartridge with water to remove any remaining interfering substances.

• Elution:

  • Elute the retained nitrosamines with a small volume of the appropriate organic solvent (e.g., dichloromethane or acidified methanol).

• Post-Elution Treatment:

  • Dry the eluate using anhydrous sodium sulfate.

  • Concentrate the eluate under a gentle stream of nitrogen to the desired final volume (e.g., 0.5 mL).[5]

• Analysis: The final extract is ready for injection into the analytical instrument (GC-MS/MS or LC-MS/MS).

Visualizing the Analytical Workflow

A clear understanding of the experimental sequence is crucial for successful implementation. The following diagram illustrates a generalized workflow for nitrosamine analysis.

Generalized workflow for nitrosamine analysis.

References

• 1. Determination of N-nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effectiveness of Liquid-Liquid Extraction, Solid Phase Extraction, and Headspace Technique for Determination of Some Volatile Water-Soluble Compounds of Rose Aromatic Water - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of volatile nitrosamines in foods and other environmental samples [dspace.mit.edu]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Quantification of 13 N-Nitrosamines in Pharmaceuticals using SPE-LC-MS/MS - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to Validating the Specificity of a Stability-Indicating Tizanidine Method

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the quantification of tizanidine (B1208945), with a focus on stability-indicating assays. Ensuring the specificity of an analytical method is paramount in drug development and quality control to guarantee that the measurement of the active pharmaceutical ingredient (API) is not affected by the presence of impurities, degradants, or excipients. This document outlines key performance parameters of various methods, details a representative experimental protocol, and illustrates the validation workflow and degradation pathways.

Comparative Performance of Analytical Methods

The selection of an analytical method for tizanidine quantification depends on factors such as required sensitivity, selectivity, and the nature of the sample matrix. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most commonly employed techniques due to their high resolution and sensitivity. The following table summarizes the quantitative performance data of different validated methods.

Analytical Technique	Column	Mobile Phase	Detection	Linearity Range	Accuracy (% Recovery)	Precision (%RSD)
RP-HPLC [1]	Waters symmetry C18 ODS (250×4.6 mm, 5µm)	Acetonitrile (B52724): Phosphate (B84403) buffer (20:80 v/v), pH 3.0	230 nm	4-80 µg/ml	100.4-101.3%	< 2%
RP-HPLC [2]	Atlantis C18 (250 x 4.6 mm, 5µm)	20mM KH2PO4 (pH 3.5):Methanol (30:70 V/V)	315 nm	5-40 µg/mL	Not Specified	< 2%
UPLC [3]	Ethylene bridged hybrid (BEH) C8 (100 × 2.1 mm, 1.7 µm)	Gradient elution with Mobile Phase A (Acetonitrile:Buffer 5:95 v/v) and Mobile Phase B (Acetonitrile:Buffer 70:30 v/v)	230 nm	Not Specified	88.2-110.3%	Not Specified
HPTLC [4]	TLC aluminum plates precoated with silica (B1680970) gel 60F-254	Toluene-acetone-ammonia (5:5:0.1, v/v/v)	315 nm	300-1000 ng/spot	Not Specified	Not Specified
RP-HPLC [5]	Agilent Zorbax Bonus RP (250 × 4.6 mm, 5 µm)	0.1% trifluoroacetic acid and acetonitrile (65:35 v/v)	228 nm	80% to 120% of target	99–101%	< 2%

Experimental Protocols

To ensure the specificity of a stability-indicating method, forced degradation studies are essential. Below is a detailed methodology for a representative stability-indicating RP-HPLC method.

Forced Degradation Study Protocol

This protocol is designed to generate potential degradation products of tizanidine under various stress conditions.[1][6][7]

1. Preparation of Stock Solution:

• Accurately weigh and dissolve tizanidine hydrochloride in a suitable solvent (e.g., a mixture of acetonitrile and water) to obtain a stock solution of known concentration (e.g., 1 mg/mL).

2. Acid Hydrolysis:

• To an aliquot of the stock solution, add an equal volume of 1N hydrochloric acid.

• Heat the solution in a water bath at 80°C for a specified period (e.g., 60 minutes).[7]

• Cool the solution to room temperature and neutralize it with an equivalent amount of 1N sodium hydroxide.

• Dilute the resulting solution with the mobile phase to a suitable concentration for analysis.

3. Base Hydrolysis:

• To an aliquot of the stock solution, add an equal volume of 1N sodium hydroxide.

• Heat the solution in a water bath at 80°C for a specified period (e.g., 60 minutes).[7]

• Cool the solution to room temperature and neutralize it with an equivalent amount of 1N hydrochloric acid.

• Dilute the resulting solution with the mobile phase to a suitable concentration for analysis.

4. Oxidative Degradation:

• To an aliquot of the stock solution, add an equal volume of 30% hydrogen peroxide.

• Heat the solution in a water bath at 80°C for a specified period (e.g., 60 minutes).[7]

• Cool the solution to room temperature.

• Dilute the resulting solution with the mobile phase to a suitable concentration for analysis. One study noted that the drug is susceptible to oxidation, showing an additional peak.[4]

5. Thermal Degradation:

• Expose the solid drug powder to dry heat in an oven at a specified temperature (e.g., 105°C) for a defined period.

• Also, reflux a solution of the drug in a suitable solvent for a specified time.

• After the stress period, allow the sample to cool and prepare a solution of suitable concentration in the mobile phase for analysis.

6. Photolytic Degradation:

• Expose a solution of the drug to UV light (e.g., in a photostability chamber) for a defined period. One study found that approximately 55.16% of the drug degraded after 7 days under UV-C light.[8][9]

• Prepare a solution of suitable concentration in the mobile phase for analysis. Five degradation products were identified in one study after exposure to UV-C light.[8][9]

Analysis of Stressed Samples:

• Inject the prepared stressed samples into the HPLC system.

• The chromatograms should be evaluated to ensure that the degradation product peaks are well-resolved from the main tizanidine peak, demonstrating the specificity and stability-indicating nature of the method.

Representative RP-HPLC Method

The following is an example of an isocratic RP-HPLC method for the analysis of tizanidine.[1]

• Instrumentation: An HPLC system equipped with a UV detector.

• Column: Waters symmetry C18 ODS (250×4.6 mm, 5µm particle size).[1]

• Mobile Phase: A mixture of acetonitrile and phosphate buffer (20:80 v/v), with the pH adjusted to 3.0 using ortho-phosphoric acid.[1]

• Flow Rate: 1.0 ml/min.[1]

• Injection Volume: 20 µL.

• Detection Wavelength: 230 nm.[1]

• Run Time: Sufficient to allow for the elution of all degradation products.

Mandatory Visualizations

Workflow for Tizanidine Stability-Indicating Method Validation

The following diagram illustrates the logical workflow for validating a stability-indicating method for tizanidine.

Caption: Workflow for the validation of a stability-indicating method for tizanidine.

Forced Degradation Pathway of Tizanidine

This diagram illustrates the degradation of tizanidine under various stress conditions, leading to the formation of different degradation products.

Caption: Forced degradation pathways of tizanidine under different stress conditions.

References

• 1. jddtonline.info [jddtonline.info]
• 2. FORCED DEGRADATION STUDIES OF TIZANIDINE HYDROCHLORIDE AND DEVELOPMENT OF VALIDATED STABILITY-INDICATING RP-HPLC METHOD [ouci.dntb.gov.ua]
• 3. japsonline.com [japsonline.com]
• 4. Stability-indicating HPTLC determination of tizanidine hydrochloride in bulk drug and pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. resources.itmuniversity.ac.in [resources.itmuniversity.ac.in]
• 8. benthamdirect.com [benthamdirect.com]
• 9. scilit.com [scilit.com]

Safety & Regulatory Compliance

Proper Disposal of N-Nitroso Tizanidine: A Guide for Laboratory Professionals

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development Professionals

N-Nitroso Tizanidine, a nitrosamine (B1359907) impurity, requires strict handling and disposal protocols due to the potential carcinogenic nature of N-nitroso compounds. Adherence to these procedures is paramount for ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step approach to the safe management and disposal of N-Nitroso Tizanidine waste.

Immediate Safety and Handling Precautions

Before initiating any work that will generate N-Nitroso Tizanidine waste, a designated disposal plan must be established. All personnel handling this compound must be thoroughly trained on its potential hazards and the requisite safety protocols.

Personal Protective Equipment (PPE):

• Gloves: Chemical-impermeable gloves are mandatory. Inspect gloves before each use and change them immediately if contaminated.

• Protective Clothing: A fully fastened lab coat or a disposable jumpsuit is required. Laboratory clothing should not be worn outside the designated work area.

• Eye/Face Protection: Safety glasses with side shields or goggles must be worn at all times.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used. All handling of N-Nitroso Tizanidine should be conducted within a certified chemical fume hood to prevent inhalation exposure.[1]

Waste Classification and Segregation

Proper classification and segregation of waste are critical to prevent cross-contamination and ensure compliant disposal.

• Hazardous Waste Classification: N-Nitroso Tizanidine and any materials contaminated with it (e.g., pipette tips, gloves, empty containers, absorbent paper) must be classified as hazardous chemical waste.[2][3]

• Waste Segregation: Collect all waste streams containing N-Nitroso Tizanidine separately from other chemical and general laboratory waste.[1] Use dedicated, clearly labeled, and chemically compatible containers.[1]

• Labeling: All waste containers must be clearly labeled with "DANGER/CAUTION – CHEMICAL CARCINOGEN" and the name "N-Nitroso Tizanidine".[3]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of N-Nitroso Tizanidine is through a licensed hazardous waste disposal company.[3][4]

• Containment:

  • Solid Waste: Collect solid waste, including contaminated PPE and lab materials, in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect liquid waste containing N-Nitroso Tizanidine in a separate, compatible, and sealed container that is also clearly labeled.[3] Avoid mixing with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store segregated N-Nitroso Tizanidine waste in a designated, secure area away from incompatible materials.[1]

  • The storage area should be well-ventilated.

  • Prevent any contact with nitrites, secondary/tertiary amines, or acidic media, which could potentially regenerate nitrosamines.[1]

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Provide them with an accurate inventory of the waste, including the chemical name and approximate quantity.

  • Follow all institutional and local regulations for hazardous waste manifest and transportation.

Under no circumstances should N-Nitroso Tizanidine or its waste be disposed of down the drain or in regular trash. [3][4]

Hazard and Safety Data Summary

While specific quantitative toxicity data for N-Nitroso Tizanidine is limited, the general classification of nitrosamines as potential carcinogens dictates a cautious approach.

Parameter	Information	Source
Hazard Classification	Potential Carcinogen, Mutagen	[5][6]
Occupational Exposure Limits	No exposure limits noted for the ingredient.	[1]
Acute Toxicity (Oral LD50)	No data available.	[1]
Primary Disposal Route	High-temperature hazardous-waste incineration.	[1]
Incompatible Materials	Strong oxidizing agents.	[1]

Experimental Protocols for Decontamination

For small-scale laboratory decontamination of equipment or work surfaces, chemical degradation methods can be employed. These procedures should be performed by trained personnel in a controlled environment and in consultation with your institution's EHS department.

Note: These methods are for decontamination of trace residues and are not a substitute for the proper disposal of bulk waste.

Method 1: Aluminum-Nickel Alloy Reduction

This method reduces nitrosamines to their corresponding amines.

• Reagents: Aluminum-nickel alloy powder, aqueous alkali (e.g., NaOH solution).

• Procedure:

  • Prepare a solution of the nitrosamine residue in a suitable solvent (avoid acetone (B3395972) or dichloromethane, as reactions can be slow or incomplete).

  • In a fume hood, carefully add aluminum-nickel alloy powder to the solution.

  • Slowly add the aqueous alkali solution while stirring. The reaction is exothermic.

  • Continue stirring until the reaction is complete, as confirmed by an appropriate analytical method (e.g., LC-MS).

  • Neutralize the resulting solution and dispose of it as hazardous waste, following institutional guidelines.

Method 2: Hydrobromic Acid in Acetic Acid

This method is effective for the destruction of nitrosamines but involves corrosive reagents.

• Reagents: 1:1 solution of Hydrobromic acid and Acetic Acid.

• Procedure:

  • In a fume hood, carefully prepare the 1:1 HBr/Acetic Acid solution.

  • Rinse the contaminated glassware or equipment with this solution.

  • Allow for sufficient reaction time to ensure complete degradation.

  • Collect the rinse solution, neutralize it carefully, and dispose of it as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Nitroso Tizanidine.

Caption: Decision workflow for handling and disposal of N-Nitroso Tizanidine.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. clearsynth.com [clearsynth.com]
• 3. veeprho.com [veeprho.com]
• 4. N-Nitroso Tizanidine Impurity 1 | CAS No- NA | NA [chemicea.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. vionausa.com [vionausa.com]

Essential Safety and Logistical Information for Handling N-Nitroso Tizanidine

This document provides crucial safety protocols and logistical plans for the handling and disposal of N-Nitroso Tizanidine, a compound requiring careful management due to its classification as a potent pharmaceutical compound. The following guidelines are designed for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Risk Assessment

N-Nitroso Tizanidine is a pharmaceutical-related compound with unknown potency.[1] As with many N-nitroso compounds, it should be handled as a potentially potent and carcinogenic substance. A thorough, compound-specific risk assessment should be conducted before any handling occurs. The lack of comprehensive toxicological data necessitates the implementation of stringent safety precautions.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended PPE for handling N-Nitroso Tizanidine, categorized by the level of risk associated with the procedure.

Risk Level	Procedure	Respiratory Protection	Hand Protection	Body Protection	Eye Protection
Low Risk	Handling of sealed containers, visual inspection.	N95 or FFP2 respirator (as a secondary layer of protection).[2]	Single pair of nitrile gloves.	Standard lab coat.	Safety glasses with side shields.
Medium Risk	Weighing, preparing solutions in a ventilated enclosure.	Reusable half or full-facepiece respirator with P100/FFP3 filters.[2]	Double gloving with nitrile gloves.[2]	Disposable coveralls (e.g., Tyvek®).[2]	Tightly fitting safety goggles.[1]
High Risk	Operations with a high potential for aerosol generation, handling of open powders.	Powered Air-Purifying Respirator (PAPR) with a full-face hood.[2][3]	Double gloving with nitrile gloves. The outer pair should be changed frequently.[2]	Impervious, disposable coveralls.[1][2]	Full-face shield in addition to safety goggles.

Engineering Controls

Engineering controls are the primary means of minimizing exposure. All work with N-Nitroso Tizanidine should be performed in a designated area with the following controls:

• Ventilation: A certified laboratory fume hood or a similar local exhaust ventilation system is mandatory for all manipulations of the compound.[1]

• Containment: For procedures with a high risk of aerosolization, consider the use of a glove box or an isolator to provide a physical barrier between the operator and the compound.[4][5]

• Air Pressure: The handling area should be maintained under negative pressure relative to adjacent areas to prevent the escape of contaminants.[4]

Safe Handling Procedures

Adherence to strict protocols is essential to prevent contamination and exposure.

4.1. Preparation and Weighing:

• Don the appropriate PPE for the assessed risk level.

• Perform all weighing operations within a fume hood or a ventilated balance enclosure.

• Use dedicated, labeled equipment (spatulas, weighing boats, etc.) for handling N-Nitroso Tizanidine.

• Clean all equipment and the work surface thoroughly after each use.

4.2. Solution Preparation:

• Prepare all solutions within a fume hood.

• Add the solvent to the weighed compound slowly to avoid splashing.

• Ensure the container is securely capped and clearly labeled with the compound name, concentration, and hazard warnings.

4.3. Spills and Decontamination: In the event of a spill, follow these procedures:

• Evacuate the immediate area and restrict access.

• Wear appropriate PPE, including respiratory protection.

• For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

• For larger spills, follow your institution's hazardous material spill response protocol.

• Decontaminate the area using a suitable method. N-nitroso compounds can be degraded by UV light or chemical treatment. A common laboratory decontamination solution is a 1:1 mixture of hydrobromic acid and acetic acid, though its feasibility must be assessed for the specific context.[6]

• Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal.

Disposal Plan

All waste contaminated with N-Nitroso Tizanidine must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Waste	Includes contaminated gloves, wipes, disposable lab coats, and absorbent materials. Place in a clearly labeled, sealed hazardous waste container.
Liquid Waste	Includes unused solutions and contaminated solvents. Collect in a labeled, sealed, and chemically resistant container.
Expired/Excess Material	Should be offered to a licensed hazardous material disposal company.[1] Incineration in a facility equipped with an afterburner and scrubber may be a suitable disposal method.[1]

Ensure that all federal, state, and local regulations for hazardous waste disposal are strictly followed.[1]

Emergency Procedures

Exposure Type	First Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1][7]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[1]

Experimental Workflow for Handling N-Nitroso Tizanidine

Caption: Workflow for the safe handling of N-Nitroso Tizanidine.

References

• 1. cleanchemlab.com [cleanchemlab.com]
• 2. benchchem.com [benchchem.com]
• 3. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 4. escopharma.com [escopharma.com]
• 5. Handling & Processing of Potent Compounds: A Holistic Approach - IPS [ipsdb.com]
• 6. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. kmpharma.in [kmpharma.in]